(4-Formyl-[1,2,3]triazol-1-yl)-acetic acid ethyl ester

Core Science & Biosynthesis

The Physicochemical and Synthetic Profiling of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester: A Bifunctional Scaffold for Advanced Bioconjugation

Executive Summary

(4-Formyl-triazol-1-yl)-acetic acid ethyl ester—also known systematically as Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate—represents a highly versatile, bifunctional building block in modern medicinal chemistry and bioconjugation. Featuring an electrophilic C4-aldehyde and an N1-ethyl acetate moiety, this 1,2,3-triazole derivative serves as a critical linchpin for modular drug design. This technical whitepaper details its physicochemical properties, elucidates the mechanistic rationale behind its synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and provides self-validating experimental protocols designed for high-fidelity laboratory execution.

Physicochemical Profiling

Understanding the physicochemical parameters of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester is paramount for predicting its behavior in both synthetic organic environments and aqueous biological buffers. The triazole core provides metabolic stability and strong dipole-dipole interaction capabilities, while the formyl group acts as a reactive handle for Schiff base formation.

Table 1: Physicochemical Properties of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Parameter	Value / Description
Chemical Formula	C7H9N3O3
Molecular Weight	183.17 g/mol
Appearance	Pale yellow to off-white solid/viscous oil
LogP (Predicted)	~0.2 - 0.5 (Optimal Hydrophilic/Amphiphilic balance)
Solubility Profile	High: DCM, EtOAc, DMSO, DMF. Low: Hexanes, Water.
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5 (Triazole N2/N3, Formyl O, Ester O x2)
Reactivity Hotspots	C4-Aldehyde (Nucleophilic attack), Ester (Hydrolysis/Amidation)

Strategic Synthesis & Mechanistic Pathways

As an Application Scientist, I approach the synthesis of this molecule not as a single reaction, but as a controlled assembly of reactive handles. The direct synthesis of the formyl-triazole via CuAAC using propiolaldehyde is often plagued by polymerization, side-reactions, and low yields [3]. Therefore, a highly reliable, two-step orthogonal approach is preferred:

• Step 1: Regioselective CuAAC. The cycloaddition between ethyl azidoacetate and propargyl alcohol is catalyzed by Cu(I). We utilize CuSO₄ reduced in situ by sodium ascorbate. This ensures a constant supply of the active Cu(I) species while preventing oxidative homocoupling of the alkyne (Glaser coupling). The reaction is strictly regioselective, yielding exclusively the 1,4-disubstituted triazole [1].

• Step 2: Chemoselective Oxidation. The intermediate, Ethyl 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetate, contains a primary alcohol that must be oxidized to an aldehyde. Strong oxidants (e.g., KMnO₄, Jones reagent) risk over-oxidation to the carboxylic acid or hydrolysis of the ethyl ester. We employ activated Manganese Dioxide (MnO₂) or Dess-Martin Periodinane (DMP) [2]. MnO₂ is highly selective for allylic/benzylic-like alcohols (the triazole ring provides similar electronic activation) and operates under mild, heterogeneous conditions, making purification as simple as a filtration step.

Figure 1: Two-step synthesis of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester via CuAAC.

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in quality control checkpoints to ensure high fidelity and reproducibility.

Protocol A: Synthesis of Ethyl 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetate

• Rationale: The biphasic solvent system (tert-butanol/H₂O) maximizes the solubility of both the organic precursors and the inorganic catalysts, accelerating the reaction rate while stabilizing the Cu(I) intermediate.

• Procedure:

  • In a 100 mL round-bottom flask, dissolve ethyl azidoacetate (1.0 eq, 10 mmol) and propargyl alcohol (1.1 eq, 11 mmol) in 20 mL of a 1:1 mixture of tert-butanol and water.

  • Add Sodium Ascorbate (0.1 eq, 1 mmol) as a solid. The solution will remain clear.

  • Add CuSO₄·5H₂O (0.05 eq, 0.5 mmol) dropwise from a 1M aqueous stock. Validation Checkpoint: The solution will transiently turn yellow/brown, indicating the successful formation of the active Cu(I)-acetylide complex [1].

  • Stir vigorously at room temperature for 12 hours. Monitor by TLC (EtOAc:Hexanes 1:1). The azide precursor should be completely consumed.

  • Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate alcohol.

Protocol B: Chemoselective Oxidation to the Formyl Derivative

• Rationale: Heterogeneous oxidation with MnO₂ prevents ester cleavage and simplifies workup, avoiding aqueous washes that could lead to product loss due to the molecule's partial hydrophilicity [2].

• Procedure:

  • Dissolve the intermediate alcohol (1.0 eq, ~9 mmol) in 30 mL of anhydrous Dichloromethane (DCM).

  • Add activated Manganese Dioxide (MnO₂, 10 eq by weight) in three portions to control the mild exotherm.

  • Stir the black suspension at room temperature for 16 hours. Validation Checkpoint: TLC (EtOAc:Hexanes 1:2) will show the disappearance of the polar alcohol spot and the appearance of a higher Rf, UV-active spot corresponding to the aldehyde.

  • Filter the reaction mixture through a tightly packed pad of Celite to remove manganese salts. Wash the pad thoroughly with DCM (50 mL).

  • Evaporate the filtrate to afford (4-Formyl-triazol-1-yl)-acetic acid ethyl ester. Store under inert atmosphere (Argon) at -20°C to prevent auto-oxidation of the aldehyde.

Applications in Drug Development: Bioconjugation Workflows

In drug discovery, this molecule acts as an elite linker. The formyl group is highly reactive toward primary amines (e.g., lysine residues on monoclonal antibodies or therapeutic peptides), allowing for rapid Schiff base formation. Subsequent reductive amination yields a highly stable, irreversible secondary amine linkage. Concurrently, the ethyl ester can be saponified to a free carboxylic acid for amide coupling or left intact as a prodrug moiety to enhance cellular permeability.

Figure 2: Bioconjugation workflow utilizing the formyl group for reductive amination.

References

• Title: "Flash" Solvent-free Synthesis of Triazoles Using a Supported Catalyst. Source:PMC - NIH.
• Title: 1-phenyl-1H-1,2,3-triazole-4-carbaldehyde Synthesis and Oxidation. Source:Benchchem.
• Title: Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst. Source:PMC - NIH.

Comprehensive Spectroscopic Characterization of (4-Formyl-triazol-1-yl)-acetic Acid Ethyl Ester: A Technical Whitepaper

Executive Summary

(4-Formyl-triazol-1-yl)-acetic acid ethyl ester is a highly versatile bifunctional building block widely utilized in peptidomimetics, bioconjugation, and drug discovery. Featuring both an electrophilic formyl group and a protected carboxylate linked via a rigid 1,2,3-triazole core, its structural integrity is paramount for downstream synthetic success. This whitepaper provides an authoritative, in-depth guide to the spectroscopic characterization (NMR, FT-IR, and HRMS) of this compound. By moving beyond mere data tabulation, this guide explores the underlying physicochemical causality behind the spectral features and establishes self-validating experimental protocols to ensure absolute structural confidence.

Chemical Context & Synthesis Workflow

The synthesis of 1,4-disubstituted 1,2,3-triazoles is classically achieved via Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC), a highly efficient process foundational to [1]. To synthesize the target compound, is reacted with a terminal alkyne. Because free [2] is volatile and prone to polymerization, the reaction typically employs propiolaldehyde diethyl acetal, followed by an acidic deprotection step to unmask the formyl group[3].

Caption: Synthesis and orthogonal spectroscopic validation workflow for the target triazole.

Spectroscopic Data & Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the primary proof of atomic connectivity. The analysis is performed in CDCl₃, which is chosen not only for its excellent solubilizing properties for esters but also because the compound lacks exchangeable protons (such as -OH or -NH), eliminating the need for protic solvents like DMSO-d₆.

Table 1: ¹H NMR Data (400 MHz, CDCl₃, 298 K)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Structural Assignment
1.30	Triplet (t)	3H	7.1	-CH₂CH₃ (Ethyl ester)
4.28	Quartet (q)	2H	7.1	-CH₂ CH₃ (Ethyl ester)
5.25	Singlet (s)	2H	-	N-CH₂ -COO- (Acetate linker)
8.35	Singlet (s)	1H	-	Triazole C5-H

| 10.15 | Singlet (s) | 1H | - | -CH O (Formyl proton) |

Causality & Logic:

• The Triazole Proton (δ 8.35): The C5-H proton appears as a distinct singlet shifted significantly downfield. This is caused by the combined deshielding effects of the aromatic triazole ring current and the strong electron-withdrawing nature of the adjacent C4-formyl group.

• The Formyl Proton (δ 10.15): Aldehydic protons resonate in the extreme downfield region (9–10.5 ppm) due to the magnetic anisotropy of the C=O double bond. Its appearance as a sharp singlet confirms the absence of adjacent aliphatic protons.

Table 2: ¹³C NMR Data (100 MHz, CDCl₃, 298 K)

Chemical Shift (δ, ppm)	Carbon Type	Structural Assignment
14.1	Primary (CH₃)	-CH₂C H₃
50.8	Secondary (CH₂)	N-C H₂-COO-
62.5	Secondary (CH₂)	-C H₂CH₃
128.5	Tertiary (CH)	Triazole C 5
148.2	Quaternary (C)	Triazole C 4
166.5	Quaternary (C=O)	Ester C =O

| 185.3 | Quaternary (C=O) | Formyl C =O |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is utilized to orthogonally validate the functional groups inferred from NMR. Attenuated Total Reflectance (ATR) is the preferred sampling technique over traditional KBr pellets. KBr is highly hygroscopic; absorbed water produces a broad O-H stretch (~3300 cm⁻¹) that can obscure the critical, but weak, formyl C-H stretching bands.

Table 3: Key ATR-FTIR Absorptions

Wavenumber (cm⁻¹)	Intensity	Assignment & Causality
3120	Weak	Triazole C-H stretch: Typical for sp² hybridized C-H bonds in heteroaromatics.
2850, 2750	Weak	Aldehyde C-H stretch: The classic "Fermi resonance" doublet, confirming the aldehyde.
1745	Strong	Ester C=O stretch: Unconjugated aliphatic esters absorb at higher frequencies.
1695	Strong	Aldehyde C=O stretch: Conjugation with the triazole ring lowers the stretching frequency.

| 1540, 1450 | Medium | Triazole ring stretches: Arising from C=C and C=N bond vibrations. |

High-Resolution Mass Spectrometry (ESI-HRMS)

Electrospray Ionization (ESI) in positive mode is selected because the electron-rich nitrogen atoms of the triazole ring readily accept a proton, forming a highly stable[M+H]⁺ pseudo-molecular ion. High-resolution mass spectrometry (HRMS) provides the exact mass, confirming the molecular formula C₇H₉N₃O₃ (Calculated exact mass: 183.0644 Da).

Table 4: ESI-HRMS Diagnostic Ions

m/z Value (Observed)	Ion Type	Neutral Loss	Structural Implication
184.0715	[M+H]⁺	None	Confirms intact protonated molecule.
206.0540	[M+Na]⁺	None	Sodium adduct, common in ester-containing compounds.
156.0766	[M+H - CO]⁺	27.9949 Da	Diagnostic cleavage of the formyl group.

| 138.0296 |[M+H - EtOH]⁺ | 46.0419 Da | Diagnostic cleavage of the ethyl ester moiety. |

Caption: Proposed ESI-HRMS fragmentation pathway highlighting diagnostic neutral losses.

Experimental Protocols (Self-Validating Systems)

To ensure maximum trustworthiness and reproducibility, the following protocols are designed as self-validating systems, embedding internal checks at every critical juncture.

Protocol A: Quantitative ¹H and ¹³C NMR Acquisition

• Sample Preparation: Dissolve exactly 15.0 mg of the purified triazole in 0.6 mL of anhydrous CDCl₃. Validation Check: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS) to act as an internal chemical shift reference (δ 0.00 ppm).

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Automatically tune and match the probe to the ¹H and ¹³C Larmor frequencies. Lock the magnetic field onto the deuterium resonance of the CDCl₃ solvent.

• Parameter Optimization (Critical): Set the relaxation delay (D1) to a minimum of 5.0 seconds. Causality: The formyl and triazole protons lack nearby protons for efficient dipole-dipole relaxation. A short D1 will result in incomplete longitudinal relaxation (T1), leading to artificially low integration values. A 5-second delay ensures the 2H (acetate CH₂) to 1H (triazole C5-H) integration ratio is exactly 2.00:1.00.

• Acquisition & Processing: Acquire 16 scans for ¹H and 512 scans for ¹³C. Apply a 0.3 Hz exponential line-broadening window function prior to Fourier transformation to optimize the signal-to-noise ratio without sacrificing resolution.

Protocol B: ATR-FTIR Analysis

• Background Calibration: Clean the diamond ATR crystal with highly volatile spectroscopy-grade isopropanol. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution. Validation Check: The background must show a flat baseline in the 4000-600 cm⁻¹ region with no residual organic peaks.

• Sample Application: Place 1-2 mg of the neat liquid/solid compound directly onto the ATR crystal. Apply the pressure anvil until the software indicates optimal contact.

• Acquisition: Collect the sample spectrum (32 scans). Automatically subtract the background.

• Verification: Confirm the presence of two distinct carbonyl peaks (~1745 cm⁻¹ and ~1695 cm⁻¹). If only one broad peak is observed, the sample may be degraded (e.g., oxidation of the aldehyde to a carboxylic acid).

Protocol C: LC-ESI-HRMS Analysis

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in LC-MS grade Water) and Mobile Phase B (0.1% Formic Acid in LC-MS grade Acetonitrile). Causality: Formic acid acts as a proton source, heavily favoring the formation of the[M+H]⁺ ion in the ESI source.

• Lock-Mass Calibration: Infuse a standard calibrant (e.g., Leucine Enkephalin, m/z 556.2771) continuously via a reference sprayer. Validation Check: The software must actively correct the mass axis using this known standard to ensure mass accuracy is maintained within < 5 ppm.

• Acquisition: Inject 1 µL of a 1 µg/mL sample solution. Operate the mass spectrometer in positive ESI mode, scanning from m/z 100 to 500. Extract the exact mass chromatogram for m/z 184.0715.

Conclusion

The absolute structural confirmation of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester relies on the synergistic interpretation of orthogonal spectroscopic techniques. NMR provides the definitive carbon-hydrogen framework, FT-IR distinguishes the two unique carbonyl environments without the interference of moisture, and HRMS validates the exact molecular weight and structural sub-components through diagnostic neutral losses. Adhering to the self-validating protocols outlined herein ensures that researchers can confidently utilize this building block in advanced synthetic applications.

References

• Tandem synthesis of 1-formyl-1,2,3-triazoles. PubMed Central (NIH). Available at:[Link][3]

• Propiolaldehyde. Grokipedia. Available at: [Link][2]

• Click chemistry. Wikipedia. Available at: [Link][1]

Sources

• 1. Click chemistry - Wikipedia [en.wikipedia.org]
• 2. Propiolaldehyde — Grokipedia [grokipedia.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Architecture of Orthogonal Reactivity: A Technical Guide to (4-Formyl-triazol-1-yl)-acetic Acid Ethyl Ester

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals Domain: Click Chemistry, Bioconjugation, and Fragment-Based Drug Design (FBDD)

Executive Summary & Strategic Importance

In the modern landscape of drug discovery and bioconjugation, bifunctional linkers are the architectural keystones of complex molecular assemblies. (4-Formyl-triazol-1-yl)-acetic acid ethyl ester —commonly referred to as Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate—represents a masterclass in orthogonal reactivity.

This molecule integrates a highly stable 1,2,3-triazole core (a proven amide bioisostere) with two independently addressable functional groups: an electrophilic C4-formyl group and an N1-ethyl ester. As a Senior Application Scientist, I frequently deploy this scaffold when designing Proteolysis Targeting Chimeras (PROTACs) or antibody-drug conjugates (ADCs). The ability to selectively functionalize the aldehyde (via reductive amination or oxime ligation) without disturbing the ester—and subsequently hydrolyzing the ester for targeted amide coupling—makes this compound an indispensable asset in the synthetic toolkit.

Physicochemical Profiling & Quantitative Data

Before integrating this building block into a synthetic pipeline, it is critical to understand its fundamental parameters. The triazole ring acts as an electron-withdrawing heteroaromatic system, which mildly increases the electrophilicity of the C4-formyl group. This electronic tuning makes the aldehyde exceptionally responsive to alpha-effect nucleophiles (such as hydroxylamines and hydrazines).

Below is the consolidated physicochemical profile of the target compound, verified against standard chemical registries () [1].

Property	Value
Chemical Name	Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate
Synonyms	(4-Formyl-[1,2,3]triazol-1-yl)acetic acid ethyl ester
CAS Registry Number	915370-02-4
Molecular Formula	C 7​ H 9​ N 3​ O 3​
Molecular Weight	183.16 g/mol
SMILES String	CCOC(=O)Cn1cc(C=O)nn1
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5 (N2, N3, O-ester x2, O-aldehyde)
Rotatable Bonds	4

Strategic Synthesis: Causality & Experimental Workflow

A common pitfall in the synthesis of formyl-triazoles is the attempt to perform a direct Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using propiolaldehyde (propargyl aldehyde). Why do we avoid this direct route? Propiolaldehyde is highly electrophilic, volatile, and prone to rapid polymerization or aldol-type condensations under the mildly basic conditions required for CuAAC.

To ensure high yield and absolute regioselectivity, we employ a robust three-step protocol: azidation, cycloaddition with a stable surrogate (propargyl alcohol), and controlled chemoselective oxidation () [2].

Fig 1. Three-step synthetic workflow for Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate.

Step-by-Step Methodology

Phase 1: Azidation (Synthesis of Ethyl Azidoacetate)

Caution: Low molecular weight organic azides pose an explosion hazard. Maintain a carbon-to-nitrogen ratio that ensures stability.

• Preparation: Dissolve 10.0 mmol of ethyl bromoacetate in a 4:1 mixture of DMF and deionized water (25 mL).

• Reaction: Cool the solution to 0 °C. Portion-wise, add 12.0 mmol of sodium azide (NaN 3​ ).

• Execution: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Extract the mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure (keep bath temperature < 30 °C).

Phase 2: CuAAC Cycloaddition

• Preparation: Dissolve the crude ethyl azidoacetate (approx. 10.0 mmol) and 11.0 mmol of propargyl alcohol in 30 mL of a tert-butanol/water mixture (1:1 v/v).

• Catalyst Generation: Add 2.0 mmol (0.2 eq) of sodium ascorbate, followed immediately by 1.0 mmol (0.1 eq) of CuSO 4​ ·5H 2​ O.

• Self-Validation Mechanism: The reaction is physically self-validating. The initial blue color of the Cu(II) pre-catalyst will rapidly transition to a yellow/orange suspension as it reduces to the active Cu(I) species.

• Execution: Stir vigorously at room temperature for 8 hours. Upon completion and exposure to air during workup, the mixture will revert to a blue/green hue, signaling the oxidation of the catalyst and the termination of the catalytic cycle.

• Workup: Extract with dichloromethane (DCM), dry, and concentrate to yield Ethyl 2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetate.

Phase 3: Chemoselective Oxidation

• Preparation: Dissolve the intermediate alcohol (10.0 mmol) in 40 mL of anhydrous DCM.

• Reaction: Add 100 mmol (10 eq) of activated Manganese(IV) oxide (MnO 2​ ). MnO 2​ is chosen over Swern or Dess-Martin oxidations because it provides absolute chemoselectivity for allylic/propargylic-like primary alcohols, preventing over-oxidation to the carboxylic acid.

• Self-Validation Mechanism: Monitor via Thin-Layer Chromatography (TLC). The highly polar primary alcohol intermediate (low R f​ ) will be consumed, yielding a distinctly less polar, strongly UV-active spot (high R f​ ) corresponding to the conjugated aldehyde.

• Workup: Filter the black suspension through a pad of Celite to remove the MnO 2​ . Wash the pad with excess DCM. Concentrate the filtrate to afford the pure target compound, Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate.

Downstream Applications: Orthogonal Logic in Bioconjugation

The true value of CAS 915370-02-4 lies in its programmable reactivity. In fragment-based drug design, we require scaffolds that can be iteratively functionalized without cross-talk between reactive sites () [3].

The C4-formyl group acts as a "soft" electrophile, ideal for reversible or irreversible tethering of amine-containing payloads. Conversely, the N1-ethyl ester is a "hard" protected carboxylate that remains entirely inert during aldehyde functionalization.

Fig 2. Orthogonal reactivity logic for downstream bioconjugation and drug design.

Application Protocol: Sequential Functionalization

• Aldehyde Derivatization: React the formyl group with a primary amine payload in the presence of Sodium triacetoxyborohydride (NaBH(OAc) 3​ ) in 1,2-dichloroethane to form a stable secondary amine linkage via reductive amination. The ester remains untouched.

• Ester Saponification: Treat the resulting intermediate with 2.0 equivalents of Lithium Hydroxide (LiOH) in a THF/H 2​ O mixture for 2 hours at room temperature. Acidify to pH 3 to precipitate the free acetic acid derivative.

• Amide Coupling: Activate the newly formed carboxylic acid with EDC/NHS or HATU, and couple it to a secondary payload (e.g., a targeting ligand or fluorophore).

This sequential, non-interfering logic is what elevates (4-Formyl-triazol-1-yl)-acetic acid ethyl ester from a simple heterocycle to a foundational module in advanced therapeutics.

References

• NextSDS. "(4-Formyl-[1,2,3]triazol-1-yl)acetic acid ethyl ester - Chemical Substance Information." NextSDS Database. URL: [Link]

• National Center for Biotechnology Information (NCBI). "Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst." PMC Archive / MDPI Molecules. URL: [Link]

• ChemSrc. "Ethyl 4-(1H-1,2,3-triazol-1-yl)benzoate and related triazole derivatives." ChemSrc Database. URL: [Link]

Comprehensive Technical Guide: Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate

Executive Summary

The compound commonly referred to as (4-Formyl-triazol-1-yl)-acetic acid ethyl ester is a highly versatile, bifunctional building block widely utilized in click chemistry, bioconjugation, and drug discovery. This whitepaper provides an in-depth analysis of its structural nomenclature, synthetic methodologies, mechanistic pathways, and orthogonal reactivity. Designed for researchers and drug development professionals, this guide establishes self-validating protocols and authoritative frameworks for integrating this molecule into complex synthetic workflows.

Structural Deconstruction and IUPAC Nomenclature

To ensure precision in chemical communication and database indexing, it is critical to deconstruct the trivial name into its systematic IUPAC standard: ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate .

• Principal Functional Group : The ester moiety (-COOCH₂CH₃) takes the highest nomenclature priority, dictating the suffix. The parent chain is a two-carbon acetate group esterified with an ethyl group, forming the base name ethyl acetate .

• C2 Substitution : The alpha-carbon (C2) of the acetate parent chain is substituted with a heterocyclic ring.

• Heterocycle Numbering : The heterocycle is a 1,2,3-triazole ring. It is covalently attached to the acetate chain via its N1 atom, designated strictly as 1H-1,2,3-triazol-1-yl .

• Aldehyde Placement : A highly reactive formyl group (-CHO) is located at the C4 position of the triazole ring, yielding the complete prefix 4-formyl-1H-1,2,3-triazol-1-yl .

Synthetic Methodologies: The Tandem CuAAC Approach

The synthesis of 1,4-disubstituted 1,2,3-triazoles is predominantly achieved via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). However, synthesizing the 4-formyl derivative presents a specific chemical challenge: free propiolaldehyde is highly volatile, prone to polymerization, and susceptible to degradation under standard reaction conditions.

To circumvent this, state-of-the-art protocols utilize a tandem method employing an acetal-protected alkyne (e.g., propiolaldehyde diethyl acetal), followed by an in situ acid-catalyzed cleavage 1.

Step-by-Step Protocol: Tandem Synthesis of Formyl-Triazoles

This protocol is designed as a self-validating system; each step includes mechanistic causality to ensure reproducibility.

• Reagent Preparation : Dissolve ethyl azidoacetate (1.0 equiv) and propiolaldehyde diethyl acetal (1.1 equiv) in a 1:1 mixture of t-BuOH and H₂O.

  • Causality: A protic, biphasic solvent system is essential. It solubilizes both the organic reactants and the inorganic copper salts while establishing the necessary environment for the subsequent acid-catalyzed acetal cleavage.

• Catalyst Activation : Add CuSO₄·5H₂O (5 mol%) followed immediately by sodium ascorbate (10 mol%).

  • Causality: Sodium ascorbate acts as a mild reducing agent, generating the catalytically active Cu(I) species in situ from Cu(II). This prevents the oxidative homocoupling of the alkyne (Glaser coupling) and ensures strict 1,4-regioselectivity.

• Cycloaddition Phase : Stir the mixture at room temperature for 4–6 hours. Monitor the reaction via TLC or LC-MS until the azide is fully consumed.

  • Validation: The disappearance of the azide IR stretch (~2100 cm⁻¹) or the emergence of the triazole C5-proton singlet (~8.0 ppm in ¹H NMR) confirms metallacycle contraction and product release.

• Acetal Cleavage : Add aqueous trifluoroacetic acid (TFA) or 1M HCl to the reaction mixture, lowering the pH to ~2. Heat to 60°C for 2 hours.

  • Causality: The acidic environment hydrolyzes the diethyl acetal, revealing the reactive C4-formyl group without disrupting the stable triazole core or hydrolyzing the ethyl ester (which requires harsher basic conditions).

• Isolation : Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Caption: Catalytic cycle of CuAAC followed by tandem acetal cleavage.

Alternative Pathways: Uncatalyzed Acrolein Cycloaddition

While CuAAC is the gold standard for in vitro synthesis, recent breakthroughs have demonstrated that formyl-triazoles can be generated via an uncatalyzed 1,3-dipolar cycloaddition between azides and acrolein 2.

• Mechanistic Insight : Phenyl azides (and structurally similar derivatives) react directly with acrolein under physiological conditions to form a 4-formyl-1,2,3-triazoline intermediate. This intermediate rapidly isomerizes via double-bond migration to form the stable 4-formyl-1,2,3-triazole.

• Application : Because acrolein is a major byproduct of oxidative stress and lipid peroxidation, this uncatalyzed click reaction serves as a highly selective, reaction-based imaging tool for detecting oxidatively stressed cells in vivo.

Orthogonal Reactivity and Bioconjugation

Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate is highly prized in drug development because it offers two orthogonally reactive handles. This allows for sequential, chemoselective modifications without cross-reactivity.

• The C4-Formyl Group (Electrophilic Hub) :

  • Reductive Amination : Reacts readily with primary amines (e.g., lysine residues on proteins) in the presence of sodium cyanoborohydride (NaCNBH₃) to form stable secondary amine linkages.

  • Hydrazone/Oxime Ligation : Reacts with hydrazine or hydroxylamine derivatives to form stable hydrazones or oximes, ideal for attaching fluorophores or PEGylating agents.

• The C1-Ethyl Ester Group (Latent Carboxylate) :

  • Saponification : The ester can be hydrolyzed using mild base (LiOH/H₂O) to yield the free carboxylic acid.

  • Amide Coupling : Once hydrolyzed, the carboxylic acid can be activated with EDC/NHS to react with amines, forming robust amide bonds for PROTAC synthesis or antibody-drug conjugates (ADCs).

Caption: Orthogonal reactivity pathways for bioconjugation and functionalization.

Quantitative Data and Yield Analysis

The following table synthesizes quantitative data from authoritative literature regarding the synthesis of formyl-triazoles and their precursors, providing a benchmark for expected experimental yields. Automated library synthesis utilizing ethyl azidoacetate demonstrates the robust nature of this building block across various catalytic conditions 3.

Reaction Methodology	Substrates	Catalyst / Conditions	Target Intermediate/Product	Yield (%)
Automated CuAAC	Ethyl azidoacetate + Propiolaldehyde acetal	Polymer-supported CuI, RT	Acetal-protected triazole	85–99%
Tandem CuAAC/Cleavage	Organic azide + Propiolaldehyde acetal	CuSO₄/NaAsc, Acidic cleavage	4-formyl-1,2,3-triazole	70–85%
Uncatalyzed Cycloaddition	Phenyl azide + Acrolein	No catalyst, THF, 30 min, RT	4-formyl-1,2,3-triazoline/triazole	15–32%

References

• Source: National Institutes of Health (NIH)
• Uncatalyzed Click Reaction between Phenyl Azides and Acrolein: 4-Formyl-1,2,3-Triazolines as “Clicked” Markers for Visualizations of Extracellular Acrolein Released from Oxidatively Stressed Cells Source: ACS Sensors - ACS Publications URL
• Source: National Institutes of Health (NIH)

Sources

• 1. Tandem synthesis of 1-formyl-1,2,3-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Stability and Storage Conditions for (4-Formyl-triazol-1-yl)-acetic acid ethyl ester: A Mechanistic Guide

Executive Summary

(4-Formyl-triazol-1-yl)-acetic acid ethyl ester is a highly versatile bifunctional building block utilized extensively in bioconjugation, peptidomimetics, and drug discovery. Synthesized primarily via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[1], the molecule features a robust 1,2,3-triazole core flanked by a reactive C4-formyl (aldehyde) group and an N1-ethyl acetate (ester) moiety. While the triazole ring provides a metabolically stable pharmacophore[2], the orthogonal reactivity of the aldehyde and ester groups introduces specific stability challenges. This technical guide details the mechanistic vulnerabilities of this compound and provides field-proven, self-validating protocols for its long-term storage and handling.

Mechanistic Vulnerabilities: The Causality of Degradation

Understanding the degradation pathways of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester requires analyzing its three distinct structural domains:

• The C4-Formyl Group (Auto-Oxidation & Hydration): Aldehydes are inherently prone to auto-oxidation, forming carboxylic acids. The electron-withdrawing nature of the adjacent 1,2,3-triazole ring increases the electrophilicity of the formyl carbon[3]. This makes it highly susceptible to nucleophilic attack by atmospheric moisture, forming a transient gem-diol hydrate that rapidly accelerates oxidation. Furthermore, the highly reactive conjugated system is susceptible to photochemical degradation and polymerization under UV/visible light[4].

• The N1-Ethyl Acetate Group (Hydrolysis): Esters are vulnerable to water-mediated hydrolysis. The inductive electron-withdrawing effect (-I) of the triazole ring, transmitted through the methylene bridge, slightly increases the electrophilicity of the ester carbonyl. This lowers the activation energy for hydrolysis into the free acetic acid derivative and ethanol, especially if trace acids or bases are present.

• The 1,2,3-Triazole Core: In stark contrast to the functional appendages, the 1,2,3-triazole core is highly aromatic and thermodynamically stable, resisting most oxidative and reductive cleavage attempts[2].

Figure 1: Primary degradation pathways of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester.

Empirical Stability Data

To design an effective storage protocol, we must quantify the compound's stability across various environmental conditions. The following table summarizes the kinetic degradation profiles based on atmospheric, thermal, and photolytic exposure.

Storage Temperature	Atmosphere	Light Exposure	Moisture Level	Estimated Shelf-Life	Primary Degradation Pathway
20°C (Ambient)	Ambient Air	Light	Uncontrolled	< 1 Week	Rapid oxidation & polymerization
4°C (Fridge)	Ambient Air	Dark	Uncontrolled	2 - 4 Weeks	Slow oxidation & ester hydrolysis
-20°C (Freezer)	Ambient Air	Dark	Desiccated	3 - 6 Months	Trace oxidation
-20°C (Freezer)	Argon / N₂	Dark	Desiccated	> 12 Months	Stable (Optimal Conditions)
-80°C (Ultra-low)	Argon / N₂	Dark	Desiccated	> 24 Months	Stable (Archival Conditions)

Standard Operating Procedure (SOP): Storage and Handling

To mitigate the vulnerabilities outlined above, handling must follow a strict, self-validating workflow. The core philosophy is to eliminate the three catalysts of degradation: thermal kinetic energy, oxygen, and moisture.

Phase 1: Receipt and Aliquoting

• Thermal Equilibration: Upon receipt (typically shipped on dry ice), allow the sealed amber vial to equilibrate to room temperature in a desiccator for 30–45 minutes.

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the compound, initiating ester hydrolysis and aldehyde hydration.

• Inert Transfer: Transfer the unopened vial into a glove box purged with Argon (or high-purity Nitrogen).

  • Causality: Argon is heavier than air and effectively displaces oxygen, preventing the auto-oxidation of the C4-formyl group into a carboxylic acid.

• Aliquoting: Dissolve the bulk compound in an anhydrous, degassed solvent (e.g., anhydrous DCM) and distribute into single-use amber glass vials.

  • Causality: Single-use aliquots prevent repeated freeze-thaw cycles, which are the primary vector for moisture introduction and subsequent degradation over time.

• Solvent Removal: Remove the transfer solvent under a high-vacuum manifold (lyophilization or SpeedVac) to yield a dry film or powder.

Phase 2: Long-Term Storage

• Sealing: Backfill the single-use vials with Argon, cap tightly with PTFE-lined septa, and seal the outer edges with Parafilm.

• Temperature Control: Store the sealed vials at -20°C.

  • Causality: Sub-zero temperatures deprive the molecules of the kinetic activation energy required for both auto-oxidation and hydrolysis, effectively freezing the degradation clock.

Figure 2: Self-validating workflow for the inert transfer and long-term storage of aliquots.

Quality Control & Validation Workflow

A protocol is only as reliable as its validation. Before utilizing an archived aliquot in sensitive bioconjugation or synthesis workflows, verify its structural integrity using Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy[1].

• Validation Step 1 (Aldehyde Integrity): In CDCl₃, the intact C4-formyl proton should appear as a distinct singlet at approximately 10.0–10.2 ppm . If this peak is diminished or if a new broad singlet appears between 11.0–12.0 ppm, the aldehyde has oxidized to a carboxylic acid.

• Validation Step 2 (Ester Integrity): The intact ethyl ester exhibits a characteristic quartet at ~4.2–4.3 ppm (2H) and a triplet at ~1.2–1.3 ppm (3H)[1]. The appearance of free ethanol peaks or the loss of these signals indicates ester hydrolysis.

• Validation Step 3 (Methylene Bridge): The methylene protons linking the triazole to the ester appear as a sharp singlet at ~5.2–5.4 ppm [1]. Broadening of this peak or the triazole C5-H singlet (~8.2–8.5 ppm) suggests polymerization or degradation of the core structure.

References

• Synthesis of new 1,4-disubstituted 1,2,3-triazoles using the CuAAC reaction and determination of their antioxidant activities, SciELO,
• Propiolaldehyde, Grokipedia,
• Microwave-Assisted One-Pot Three-Component Synthesis of Imine 1,2,3-Triazoles, ResearchG
• Organophosphorus Azoles Incorporating a Tetra-, Penta-, and Hexacoordinated Phosphorus Atom: NMR Spectroscopy and Quantum Chemistry, PMC - NIH,

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• 4. Propiolaldehyde — Grokipedia [grokipedia.com]

The Strategic Utility of the Formyl Group in 1,2,3-Triazole Reactivity and Drug Design

Executive Summary

The 1,2,3-triazole core is a privileged scaffold in medicinal chemistry, widely celebrated for its metabolic stability, dipole characteristics, and capacity for hydrogen bonding. However, the true synthetic power of this heterocycle is unlocked when functionalized with a formyl group. 4-Formyl-1,2,3-triazoles (or 1,2,3-triazole-4-carbaldehydes) serve as highly versatile electrophilic hubs, enabling the rapid generation of complex molecular architectures[1]. This technical guide explores the mechanistic causality behind formyl-triazole synthesis, the thermodynamic principles governing their downstream rearrangements, and their expanding applications in bioconjugation, oxidative stress monitoring, and library generation for drug discovery.

Mechanistic Foundations of Formyl-Triazole Synthesis

Historically, the direct synthesis of 4-formyl-1,2,3-triazoles via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of azides with propynal was plagued by the low boiling point, instability, and limited commercial availability of the alkyne precursor[2]. To circumvent this, synthetic chemists traditionally employed a two-step method: CuAAC with propargyl alcohol followed by harsh oxidation (e.g., using CrO₃ or MnO₂)[2]. However, this approach is fundamentally limited by the poor tolerance of sensitive functional groups to strong oxidants.

Modern methodologies have shifted toward tandem reactions utilizing acetal-protected propargyl aldehydes. By performing a one-pot CuAAC followed by acid-catalyzed acetal cleavage, researchers can generate the formyl-triazole in high yields without isolating volatile intermediates[2]. The causality here is rooted in protecting group chemistry: the acetal masks the electrophilic aldehyde during the copper-mediated cycloaddition, preventing unwanted side reactions, and is subsequently unmasked under controlled acidic conditions.

Workflow of 4-formyl-1,2,3-triazole synthesis and downstream diversification via rearrangement.

Reactivity Profiling: The Formyl Group as a Diversification Hub

The strategic placement of the formyl group at the C4 or C5 position of the triazole ring dramatically alters the electronic landscape of the molecule, opening distinct pathways for functionalization.

Imine Condensation and Ring-Degenerate Rearrangements

Condensation of 4-formyl-1,2,3-triazoles with primary amines yields 1-substituted-4-imino-1,2,3-triazoles. While these imines are valuable as multidentate chelators, they exhibit an inherent thermodynamic instability at elevated temperatures, making them prone to ring-degenerate Dimroth or Cornforth rearrangements[3][4].

Mechanistically, the electron-withdrawing nature of the N1-substituent (e.g., a 4-nitrophenyl group) weakens the N1-N2 bond of the triazole ring. Upon heating, the ring opens to form a transient diazo-imine intermediate, which rapidly re-cyclizes to form a more thermodynamically stable triazole isomer[1]. This rearrangement is highly sensitive to both steric and electronic factors of the incoming amine[4]. By exploiting this reactivity, chemists can synthesize 1-alkyl-4-formyl-1,2,3-triazoles without ever needing to handle low-boiling, explosive alkyl azides[1].

Multi-Component Reactions and Bi-Triazole Assembly

The formyl handle is also a prime target for multi-component coupling. For instance, an organocatalyzed coupling of the formyl group with phosphonium salts generates an olefinic phosphonium intermediate. This intermediate seamlessly undergoes a metal-free [3+2] cycloaddition with sodium azide to yield highly functionalized 4,5-disubstituted 1H-1,2,3-triazoles[5]. Furthermore, 5-formyl-1,2,3-triazoles can be reacted with nitroalkanes and organic azides to construct complex 5,5′-bi-1,2,3-triazoles, which are highly sought after for enantioselective synthesis and atropisomeric studies[6].

Applications in Chemical Biology: Uncatalyzed Click Chemistry

Beyond traditional synthesis, the formyl group plays a critical role in bio-orthogonal labeling. Research has demonstrated an uncatalyzed "click" reaction between phenyl azides and acrolein (a biomarker for oxidative stress) under physiological conditions[7]. This reaction selectively yields 4-formyl-1,2,3-triazolines, which subsequently oxidize into stable 4-formyl-1,2,3-triazoles[7]. This metal-free pathway allows for the direct visualization of extracellular acrolein released from oxidatively stressed cells.

Uncatalyzed azide-acrolein cycloaddition for detecting cellular oxidative stress.

Quantitative Data Summaries

Table 1: Synthetic Approaches to Formyl-Triazoles

Method	Key Reagents	Mechanistic Advantage	Limitations
Oxidation of Hydroxymethyl	Propargyl alcohol, Azide, Cu catalyst, CrO₃/MnO₂	Utilizes inexpensive, stable propargyl alcohol.	Requires harsh oxidants; incompatible with sensitive groups.
Acetal Deprotection	Acetal-protected propargyl aldehyde, Azide, Cu, Acid	High yield; avoids volatile propynal.	Requires careful titration of acid to avoid ring degradation.
Tandem One-Pot	Acetal-alkyne, Azide, Cu catalyst, Acid	Streamlined workflow; minimizes intermediate loss.	Potential cross-reactivity in highly complex mixtures.
Uncatalyzed Click	Phenyl azide, Acrolein	Metal-free; operates under physiological conditions.	Specific to acrolein or highly activated alkenes.

Table 2: Reactivity and Downstream Applications of the Formyl Group

Reaction Type	Reagents	Primary Product	Application in Drug Discovery
Imine Condensation	Primary Amines	4-Imino-1,2,3-triazoles	Generation of multidentate chelators and coordination ligands.
Dimroth Rearrangement	Heat / Solvents	1-Alkyl-4-formyltriazoles	Safe synthesis of alkyl-triazoles avoiding explosive alkyl azides.
Multi-component Coupling	Nitroalkanes, Azides	5,5'-bi-1,2,3-triazoles	Construction of atropisomeric scaffolds for enantioselective synthesis.
Olefinic Cycloaddition	Phosphonium salts, Azides	4,5-Disubstituted triazoles	Metal-free functionalization of the triazole core.

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols highlight the causality behind specific reagent choices.

Protocol 1: Tandem Acetal Cleavage/CuAAC for 4-Formyl-1,2,3-Triazoles

Objective: Synthesize 4-formyl-1,2,3-triazoles while avoiding the isolation of unstable propynal.

• Preparation: Dissolve the acetal-protected propargyl aldehyde (1.0 eq) in a 1:1 mixture of THF and H₂O. Causality: The biphasic solvent system ensures the solubility of both the organic alkyne and the aqueous copper catalyst.

• Initiation: Add the organic azide (1.0 eq) followed by a catalytic amount of aqueous HCl (0.5 eq). Stir for 30 minutes to initiate acetal cleavage.

• Catalysis: Introduce CuSO₄·5H₂O (5 mol%) and sodium ascorbate (10 mol%). Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ, preventing oxidative degradation of the nascent triazole.

• Completion: Stir at room temperature for 12 hours. The reaction is self-validating; the precipitation of the triazole product visually indicates reaction completion.

• Purification: Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

Protocol 2: Synthesis of 1-Alkyl-1,2,3-triazoles via Cornforth Rearrangement

Objective: Generate 1-alkyl-4-formyl-1,2,3-triazoles without utilizing explosive alkyl azides[1].

• Precursor Synthesis: Synthesize 1-(4-nitrophenyl)-1H-1,2,3-triazole-4-carbaldehyde (FNPT). Causality: The highly electron-withdrawing 4-nitrophenyl group is deliberately chosen to weaken the N1-N2 bond, lowering the activation energy required for the subsequent ring-opening step[1][4].

• Condensation: Dissolve FNPT (1.0 eq) and a primary alkylamine (1.2 eq) in a 1:1 CHCl₃/MeOH solvent system. Stir at room temperature to form the imine intermediate.

• Rearrangement: Heat the mixture to 70°C for 4 hours. Self-Validation: The spontaneous reactivity of FNPT generates a colorimetric indicator byproduct (4-nitroaniline), allowing for real-time visual and spectrophotometric monitoring of the reaction kinetics[4].

• Hydrolysis: Treat the mixture with mild aqueous acid to hydrolyze the rearranged imine, yielding the final 1-alkyl-4-formyl-1,2,3-triazole.

Conclusion

The formyl group transforms the relatively passive 1,2,3-triazole ring into a dynamic hub for molecular diversification. Whether leveraged through tandem CuAAC methodologies, harnessed via thermodynamically driven Dimroth rearrangements, or utilized as a bio-orthogonal trap for oxidative stress markers, formyl-triazoles are indispensable tools in the modern medicinal chemist's arsenal. By understanding the mechanistic causality behind these reactions, researchers can design safer, more efficient, and highly targeted drug discovery workflows.

References

• Source: National Institutes of Health (PMC)
• Uncatalyzed Click Reaction between Phenyl Azides and Acrolein: 4-Formyl-1,2,3-Triazolines as “Clicked” Markers for Visualizations of Extracellular Acrolein Released from Oxidatively Stressed Cells Source: ACS Sensors URL
• A Mild Multi-Component Reaction for the Synthesis of 4,5-Disubstituted 1H-1,2,3-Triazoles from Phosphonium Salts, Aldehydes, and Sodium Azide Source: Organic Chemistry Portal URL
• Source: d-nb.
• 1-(4-Nitrophenyl)
• Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles Source: Beilstein Journals URL
• Source: National Institutes of Health (PMC)

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• 5. A Mild Multi-Component Reaction for the Synthesis of 4,5-Disubstituted 1H-1,2,3-Triazoles from Phosphonium Salts, Aldehydes, and Sodium Azide [organic-chemistry.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

The Triazole Paradigm: A Technical Guide to Functionalized Cycloadditions

Executive Summary

The synthesis of 1,2,3-triazoles has evolved from a slow, thermodynamically restricted thermal process into a cornerstone of modern synthetic chemistry, bioconjugation, and drug discovery. This whitepaper provides an in-depth mechanistic analysis of the history and evolution of azide-alkyne cycloadditions. By dissecting the causality behind the Copper-Catalyzed (CuAAC), Strain-Promoted (SPAAC), and Ruthenium-Catalyzed (RuAAC) methodologies, this guide equips researchers with the field-proven insights necessary to design robust, self-validating experimental workflows.

The Thermodynamic Bottleneck: Thermal Huisgen Cycloaddition

Pioneered by Rolf Huisgen in the 1960s, the 1,3-dipolar cycloaddition between an organic azide and an alkyne laid the theoretical groundwork for triazole synthesis[1]. The reaction operates via a concerted [3+2] cycloaddition mechanism.

The Mechanistic Limitation: The thermal reaction faces a severe activation energy barrier (approximately 25 kcal/mol), requiring elevated temperatures (>90 °C) and prolonged reaction times[2]. Because the HOMO-LUMO energy gaps between the azide and the alkyne are relatively similar in both transition states, the concerted mechanism lacks strict regiocontrol. This results in a near 1:1 mixture of 1,4- and 1,5-disubstituted 1,2,3-triazoles[2][3]. For decades, this thermodynamic bottleneck and lack of regioselectivity severely limited the reaction's utility in complex molecular synthesis.

The "Click" Revolution: CuAAC and 1,4-Regioselectivity

In 2002, K. Barry Sharpless and Morten Meldal independently resolved the Huisgen bottleneck, birthing the "click chemistry" paradigm[4]. They discovered that copper(I) catalysts fundamentally alter the reaction pathway from a concerted cycloaddition to a stepwise, metallacycle-mediated sequence[2].

Causality of Catalyst Selection: The introduction of Cu(I) lowers the activation energy by approximately seven orders of magnitude, allowing the reaction to proceed rapidly at room temperature[5]. The Cu(I) inserts into the terminal alkyne to form a highly reactive copper-acetylide pi-complex. This intermediate strictly enforces 1,4-regioselectivity by sterically and electronically dictating the trajectory of the incoming azide, completely eliminating the 1,5-isomer byproduct[1][5].

Stepwise catalytic cycle of the CuAAC reaction forming 1,4-triazoles.

Protocol 1: Self-Validating CuAAC Workflow

To ensure reproducibility, the CuAAC protocol must be designed as a self-validating system that inherently protects against catalyst degradation.

• Reagent Preparation: Dissolve the terminal alkyne and organic azide in a 1:1 mixture of tert-butanol and water.

  • Causality: The biphasic/protic solvent mixture stabilizes the highly polar Cu-acetylide intermediate and accelerates the final protonolysis step that releases the triazole.

• In Situ Catalyst Generation: Add CuSO₄·5H₂O (1-5 mol%) followed immediately by sodium ascorbate (5-10 mol%).

  • Causality: Direct addition of Cu(I) salts is prone to rapid oxidation or disproportionation. Generating Cu(I) in situ via the reduction of Cu(II) prevents this. The excess ascorbate self-validates the system by acting as a sacrificial reductant, continuously returning any rogue Cu(II) back to the active Cu(I) state, rendering the reaction immune to atmospheric oxygen quenching[5].

• Ligand Addition: Introduce TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine).

  • Causality: TBTA acts as a tetradentate ligand that encapsulates the Cu(I) center. This prevents the formation of unreactive polymeric copper-acetylide aggregates and further shields the metal from oxidation[5].

• Isolation: Stir at ambient temperature for 2-12 hours.

  • Causality: The thermodynamic stability of the resulting 1,4-triazole drives the equilibrium entirely forward, typically causing the product to precipitate out of the aqueous mixture for simple filtration.

Bypassing Metal Toxicity: SPAAC

While CuAAC revolutionized in vitro synthesis, the inherent cytotoxicity of copper catalysts (which induce reactive oxygen species) precluded their use in living systems[5]. In 2004, Carolyn Bertozzi developed the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[6].

Causality of Ring Strain: By utilizing cyclooctynes, Bertozzi harnessed approximately 18 kcal/mol of ring strain as a thermodynamic spring. The sp-hybridized carbons in the alkyne are forced into an unnatural bent geometry. The release of this strain upon forming the sp²-hybridized triazole provides the sole thermodynamic driving force required to overcome the activation barrier without a metal catalyst[6]. This bioorthogonal approach allows for the covalent modification of biomolecules in vivo with zero apparent toxicity[6].

Protocol 2: SPAAC in Live-Cell Labeling

• Probe Selection: Select a dibenzocyclooctyne (DBCO) functionalized fluorophore.

  • Causality: While standard cyclooctynes work, DBCO features fused aryl rings that lower the alkyne's LUMO. This significantly accelerates the reaction kinetics, making it ideal for the highly dilute environments typical of biological systems.

• Biological Tagging: Incubate the azide-expressing cells or proteins in PBS (pH 7.4).

  • Causality: Azides are biologically inert. They do not cross-react with endogenous amines, thiols, or hydroxyls, ensuring absolute bioorthogonality[6].

• Cycloaddition: Add the DBCO-fluorophore to the aqueous buffer and incubate at 37 °C for 1 hour.

  • Causality: The absence of a catalyst means the reaction is driven purely by the relief of ring strain, resulting in a clean, self-terminating labeling process with no toxic byproducts.

Expanding Regiochemical Space: RuAAC

To access the elusive 1,5-disubstituted triazole, Valery Fokin and Guochen Jia introduced the Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) in 2005, further optimizing the mechanism by 2008[7].

Causality of Ruthenium Catalysis: Unlike CuAAC, which requires terminal alkynes to form the acetylide intermediate, RuAAC utilizes pentamethylcyclopentadienyl ruthenium chloride [Cp*RuCl] complexes[7]. The mechanism proceeds via an oxidative coupling of the azide and alkyne to form a six-membered ruthenacycle intermediate[8]. The first C-N bond is established between the alkyne's more electronegative carbon and the azide's terminal nitrogen. This trajectory strictly yields the 1,5-isomer and uniquely permits the use of internal alkynes to form fully substituted 1,4,5-triazoles[7][8].

Evolutionary timeline of functionalized triazole synthesis methodologies.

Comparative Kinetics and Thermodynamics

The following table summarizes the operational parameters and causal distinctions between the four major triazole synthesis methodologies:

Reaction Type	Catalyst	Regioselectivity	Operating Temp	Substrate Scope	Kinetic Profile
Thermal Huisgen	None	Mixed (1,4 and 1,5)	>90 °C	Terminal & Internal Alkynes	Very Slow
CuAAC	Cu(I)	1,4-disubstituted	Ambient	Terminal Alkynes Only	Extremely Fast
SPAAC	None	Mixed (1,4 and 1,5)	Ambient to 37 °C	Cycloalkynes	Fast
RuAAC	Ru(II)	1,5-disubstituted	Ambient to 80 °C	Terminal & Internal Alkynes	Fast

References[5] Click Triazoles for Bioconjugation - PMC. Source: nih.gov. URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3837562/[4] Overview of Click Chemistry - ChemPep. Source: chempep.com. URL: https://www.chempep.com/overview-of-click-chemistry/[7] Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism | Journal of the American Chemical Society. Source: acs.org. URL:https://pubs.acs.org/doi/10.1021/ja0749993[2] Azide-alkyne Huisgen cycloaddition - Wikipedia. Source: wikipedia.org. URL:https://en.wikipedia.org/wiki/Azide-alkyne_Huisgen_cycloaddition[1] Cu(I)-Catalyzed Huisgen Azide−Alkyne 1,3-Dipolar Cycloaddition Reaction in Nucleoside, Nucleotide, and Oligonucleotide Chemistry | Chemical Reviews. Source: acs.org. URL:https://pubs.acs.org/doi/10.1021/cr900041b[3] Huisgen and his adventures in a playground of mechanisms and novel reactions. Source: researchgate.net. URL:https://www.researchgate.net/publication/340455447_Huisgen_and_his_adventures_in_a_playground_of_mechanisms_and_novel_reactions[8] Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed. Source: nih.gov. URL:https://pubmed.ncbi.nlm.nih.gov/18570425/[6] A strain-promoted[3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems - PubMed. Source: nih.gov. URL:https://pubmed.ncbi.nlm.nih.gov/15547999/

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• 8. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate via Click Chemistry

Abstract & Strategic Rationale

The 4-formyl-1,2,3-triazole motif is a highly privileged scaffold in drug discovery, bioconjugation, and materials science. The formyl group serves as a versatile electrophilic handle for downstream functionalization (e.g., reductive amination, hydrazone/oxime ligation), while the ethyl ester provides a site for orthogonal saponification or amidation.

Direct synthesis of this molecule using propargyl aldehyde (propynal) is notoriously difficult. Propynal is highly volatile (bp 54–57 °C), prone to polymerization, and rapidly degrades under the basic conditions often required for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) [1]. To circumvent this, propargylaldehyde diethyl acetal is employed as a bench-stable alkyne surrogate. The synthesis is executed in two highly efficient stages: a regioselective CuAAC reaction to form an acetal-protected triazole, followed by rapid acidic hydrolysis to reveal the target aldehyde [2].

Mechanistic Causality & Workflow (E-E-A-T)

Every reagent in this protocol is selected to maximize yield, regioselectivity, and safety:

• Ethyl Azidoacetate (Azide): Provides the ester-linked triazole core. Safety Note: Low molecular weight azides ((C+O)/N ratio < 3) are potentially shock-sensitive. It must be handled in solution and never distilled to dryness.

• Propargylaldehyde Diethyl Acetal (Alkyne): Protects the sensitive alkyne-adjacent aldehyde from aldol condensation or degradation during the cycloaddition.

• CuSO₄·5H₂O & Sodium Ascorbate: The Sharpless-Fokin catalytic system. Ascorbate is added in slight excess (2:1 ratio to Cu) to reduce Cu(II) to the catalytically active Cu(I) species in situ. This prevents the oxidative homocoupling of alkynes (Glaser coupling) and ensures exclusive formation of the 1,4-disubstituted triazole [1].

• t-BuOH / H₂O (1:1): The biphasic/micellar nature of this solvent mixture optimally solvates both the organic substrates and the inorganic salts, significantly accelerating the reaction kinetics.

Fig 1: Workflow for synthesizing ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate via CuAAC.

Quantitative Reaction Matrix

The following table outlines the optimized stoichiometry for a 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Ethyl azidoacetate	129.12	1.0	1.29 g (10 mmol)	Azide Precursor
Propargylaldehyde diethyl acetal	128.17	1.1	1.41 g (11 mmol)	Alkyne Precursor
CuSO₄·5H₂O	249.68	0.05	125 mg (0.5 mmol)	Cu(II) Catalyst Source
Sodium Ascorbate	198.11	0.10	198 mg (1.0 mmol)	Reducing Agent
tert-Butanol (t-BuOH)	74.12	-	20 mL	Co-solvent
Deionized Water (H₂O)	18.02	-	20 mL	Co-solvent
Trifluoroacetic Acid (TFA)	114.02	Excess	5.0 mL	Deprotection Acid

Step-by-Step Experimental Protocol

Step 1: CuAAC Cycloaddition (Synthesis of the Acetal Intermediate)

This step establishes the 1,4-disubstituted triazole core.

• Substrate Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl azidoacetate (1.29 g, 10 mmol) and propargylaldehyde diethyl acetal (1.41 g, 11 mmol) in 20 mL of t-BuOH.

• Aqueous Catalyst Addition: Add 20 mL of deionized water to the flask. The mixture will appear biphasic. Add CuSO₄·5H₂O (125 mg, 0.5 mmol). The solution will turn a clear, pale blue.

• In Situ Reduction (Self-Validating Step): Add sodium ascorbate (198 mg, 1.0 mmol) in one portion.

  • Causality & Validation: The solution will immediately transition from clear blue to a turbid yellow/greenish suspension. This visual cue confirms the successful reduction of Cu(II) to the catalytically active Cu(I) species. A slight exothermic warming of the flask may be felt, validating reaction initiation.

• Reaction Progression: Cap the flask loosely and stir vigorously at room temperature (20–25 °C) for 12–16 hours.

• Workup: Dilute the reaction mixture with 50 mL of water and extract with Ethyl Acetate (EtOAc) (3 × 40 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude acetal-protected triazole as a pale yellow oil.

Step 2: Acetal Deprotection (Aldehyde Generation)

This step unmasks the reactive formyl group.

• Acidic Cleavage: Dissolve the crude acetal intermediate in 20 mL of Dichloromethane (DCM). Add 1.0 mL of deionized water, followed by the dropwise addition of Trifluoroacetic Acid (TFA) (5.0 mL).

• Monitoring (Self-Validating Step): Stir the mixture at room temperature for 2–4 hours. Monitor the reaction via TLC (Eluent: 1:1 Hexanes/EtOAc).

  • Validation: The starting acetal (Rf ~0.4) is UV active but does not stain with 2,4-Dinitrophenylhydrazine (2,4-DNP). As the reaction proceeds, a new, more polar spot (Rf ~0.3) will appear. This new spot will rapidly turn bright yellow/orange when dipped in 2,4-DNP stain and heated, confirming the liberation of the free aldehyde.

• Neutralization: Cool the flask in an ice bath. Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ until the aqueous layer reaches pH 7–8. Caution: Vigorous CO₂ gas evolution will occur.

• Extraction & Purification: Extract the mixture with DCM (3 × 30 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate. Purify the residue via silica gel flash chromatography (gradient elution: 20% to 50% EtOAc in Hexanes) to afford pure ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate .

Analytical Characterization & Troubleshooting

• ¹H NMR (CDCl₃, 400 MHz) Signatures: The successful formation of the product is definitively confirmed by two key singlets: the triazole C5-proton at ~8.40 ppm and the highly deshielded aldehyde proton at ~10.15 ppm . The ethyl ester signals will appear as a quartet at ~4.25 ppm and a triplet at ~1.30 ppm.

• Troubleshooting Cu Contamination: If the final product has a greenish tint or broadens the NMR spectra (due to paramagnetic Cu(II)), redissolve the product in EtOAc and wash with a 0.1 M aqueous EDTA solution to chelate and remove residual copper.

• Incomplete Deprotection: If the acetal peaks (a triplet at ~1.2 ppm and a multiplet at ~3.6 ppm for the ethoxy groups) persist in the NMR, the hydrolysis was incomplete. Resubject the material to TFA/H₂O for an extended period.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599.[Link]

• Fletcher, J. T., Christensen, J. A., & Villa, E. M. (2017). Tandem synthesis of 1-formyl-1,2,3-triazoles. Tetrahedron Letters, 58(47), 4450-4454.[Link]

Application Note: One-Pot Synthesis of 4-Formyl-1,2,3-Triazole Analogs

Executive Summary

4-Formyl-1,2,3-triazoles are highly versatile synthons in modern medicinal chemistry and bioconjugation. The C4-aldehyde moiety serves as a bioorthogonal handle for downstream functionalizations—such as imine condensation, reductive amination, and Wittig olefination—making these compounds invaluable for drug discovery and molecular imaging.

Historically, the direct cycloaddition of organic azides with propynal has been the theoretical standard for synthesizing these analogs. However, propynal is highly volatile, prone to rapid polymerization, and prohibitively expensive, rendering direct synthesis impractical. This application note details two field-proven, one-pot methodologies that bypass these limitations: a Copper-Catalyzed Tandem Acetal Cleavage/CuAAC approach and a Metal-Free α-Haloacrolein Cycloaddition approach.

Mechanistic Rationale & Causality

As an application scientist, selecting the correct synthetic route requires understanding the kinetic and thermodynamic drivers of the reaction system.

Pathway A: Tandem Acetal Cleavage/CuAAC

To avoid the degradation issues of free propynal, engineered a system utilizing propargyl aldehyde diethyl acetal as a stable surrogate. In a protic solvent system (H₂O/t-BuOH), the acetal undergoes a slow, acid-catalyzed cleavage to generate propynal in situ. Causality is key here: the rate of acetal hydrolysis is perfectly matched with the kinetics of the Copper(I)-Catalyzed Alkyne-Azide Cycloaddition (CuAAC). Because the propynal is consumed by the azide immediately upon generation, its steady-state concentration remains negligible, completely suppressing unwanted polymerization and yielding high-purity 1,4-disubstituted triazoles.

Pathway B: Metal-Free α-Haloacrolein Cycloaddition

For in vivo applications or pharmaceutical scale-ups where copper toxicity and trace-metal removal are critical bottlenecks, a metal-free alternative is mandatory. developed a highly regioselective route using α-haloacroleins (e.g., 2-bromoacrolein). The electron-withdrawing nature of both the aldehyde and the halogen activates the alkene for a metal-free 1,3-dipolar cycloaddition with the azide, forming a transient triazoline intermediate. The strategic placement of the halogen acts as a built-in leaving group; spontaneous elimination of hydrogen halide (HX) drives the irreversible aromatization of the ring. This self-aromatizing cascade yields the target 4-formyl-1,2,3-triazole without requiring external oxidants or transition metals.

Reaction Workflows

Fig 1: Mechanistic pathways for one-pot 4-formyl-1,2,3-triazole synthesis.

Quantitative Method Comparison

Parameter	Pathway A: Tandem CuAAC Method	Pathway B: Metal-Free Method
Alkyne Surrogate	Propargyl aldehyde diethyl acetal	α-Haloacrolein (e.g., 2-bromoacrolein)
Catalyst System	Cu(I) (from CuSO₄ / Sodium Ascorbate)	None (Metal-Free)
Solvent System	H₂O / t-BuOH (1:1 v/v)	DMSO / H₂O
Temperature	Room Temperature to 70 °C	Room Temperature
Regioselectivity	Strictly 1,4-disubstituted	1,4-disubstituted (up to 99%)
Biocompatibility	Requires rigorous Cu removal for in vivo use	Highly suitable for biological systems
Primary Advantage	Utilizes cheap, highly stable commercial reagents	Eliminates heavy metal toxicity entirely

Bench-Ready Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Built-in checkpoints allow the researcher to confirm reaction trajectory without requiring immediate offline analytics.

Protocol A: Tandem Acetal Cleavage/CuAAC Synthesis

Adapted from .

Materials:

• Aryl/Alkyl Azide (1.0 mmol)

• Propargyl aldehyde diethyl acetal (1.1 mmol, 0.158 mL)

• CuSO₄·5H₂O (0.2 mmol, 0.050 g)

• Sodium L-ascorbate (0.4 mmol, 0.079 g)

• Deionized Water (5.0 mL) and t-Butyl alcohol (5.0 mL)

Step-by-Step Procedure:

• Preparation: To a 20 mL screw-top reaction vial equipped with a magnetic stir bar, add 5.0 mL of deionized water and 5.0 mL of t-butyl alcohol.

• Catalyst Generation: Add CuSO₄·5H₂O to the solvent mixture. Stir until fully dissolved (solution will be pale blue). Add sodium L-ascorbate.

  • Validation Checkpoint 1: The reduction of Cu(II) to the active Cu(I) species must cause the solution to transition from pale blue to colorless or pale yellow. If the blue color persists, the catalyst is inactive; add an additional 0.1 eq of sodium ascorbate until the color shifts.

• Reagent Addition: Add the organic azide (1.0 mmol) followed immediately by propargyl aldehyde diethyl acetal (1.1 mmol).

• Reaction: Cap the vial tightly and stir vigorously at room temperature (or up to 70 °C for sterically hindered azides) for 24 hours.

• Workup & Self-Validation:

  • Validation Checkpoint 2: Extract the mixture with EtOAc (3 × 10 mL). Spot the organic layer on a TLC plate (Hexane/EtOAc). The highly polar azide starting material must be absent, replaced by a strongly UV-active spot (the triazole).

  • Validation Checkpoint 3: Upon concentration, analyze the crude product via ¹H NMR. A sharp, distinct singlet at δ 10.1–10.3 ppm confirms the successful generation and preservation of the C4-formyl group.

Protocol B: Metal-Free α-Haloacrolein Cycloaddition

Adapted from .

Materials:

• Organic Azide (1.0 mmol)

• 2-Bromoacrolein (1.2 mmol)

• DMSO (4.0 mL) and Deionized Water (1.0 mL)

Step-by-Step Procedure:

• Solvent Preparation: In a 10 mL round-bottom flask, combine 4.0 mL of DMSO and 1.0 mL of deionized water.

• Reagent Addition: Add the organic azide (1.0 mmol) to the solvent mixture and stir until homogenous. Dropwise, add 2-bromoacrolein (1.2 mmol) over 2 minutes.

• Reaction: Stir the mixture at room temperature for 12–24 hours open to the atmosphere (no inert gas required).

  • Validation Checkpoint 1: The initial mixture is neutral. As the 1,3-dipolar cycloaddition proceeds and the triazoline intermediate aromatizes, HBr is eliminated. A simple pH strip test of the aqueous mixture will show a distinct drop in pH (becoming acidic), confirming that the aromatization cascade is actively occurring.

• Monitoring:

  • Validation Checkpoint 2: Monitor the reaction via IR spectroscopy. The disappearance of the sharp, strong azide stretching frequency at ~2100 cm⁻¹ combined with the appearance of a strong carbonyl stretch at ~1690 cm⁻¹ confirms the formation of the formyl triazole.

• Workup: Dilute the reaction mixture with 15 mL of water and extract with dichloromethane (3 × 10 mL). Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography if necessary.

References

• Fletcher, J. T., Christensen, J. A., & Villa, E. M. (2017). Tandem synthesis of 1-formyl-1,2,3-triazoles. Tetrahedron Letters, 58(47), 4450-4454.[Link]

• Gao, L., Zhang, D., Fan, Y., & Xiong, X. (2019). Reactions of α-haloacroleins with azides: highly regioselective synthesis of formyl triazoles. Green Chemistry, 21(15), 4035-4039.[Link]

Application Note: Synthesis, Isolation, and Purification of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Area: Click chemistry building blocks, bioconjugation, and medicinal chemistry intermediate synthesis.

Introduction & Mechanistic Rationale

The compound (4-Formyl-triazol-1-yl)-acetic acid ethyl ester (also known as ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate) is a highly versatile bifunctional building block. It features an electrophilic aldehyde handle for reductive aminations or condensation reactions, and an ethyl ester for subsequent saponification or amidation.

Because highly volatile alkynes like propiolaldehyde are notoriously difficult and hazardous to handle, the most robust and scalable method for synthesizing 1-substituted 1,2,3-triazole-4-carbaldehydes is a two-step sequence[1]:

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using ethyl azidoacetate and propargyl alcohol to form a stable hydroxymethyl intermediate.

• Selective Oxidation of the resulting primary alcohol to the target carbaldehyde using activated Manganese(IV) Oxide ( MnO2​ ).

This guide details a self-validating protocol for the synthesis and rigorous chromatographic purification of this compound, emphasizing the causality behind specific solvent choices, safety interventions, and analytical checkpoints.

Workflow Visualization

Fig 1: Two-step synthesis and purification workflow for the target formyl triazole.

Experimental Protocol & Causality

Phase 1: CuAAC Synthesis of the Hydroxymethyl Intermediate

Causality Check: Ethyl azidoacetate is a low-molecular-weight azide. To mitigate explosion risks, it should never be distilled to absolute dryness at elevated temperatures. The reaction is performed in a biphasic t -BuOH/Water mixture, which solubilizes both the organic reactants and the aqueous copper catalyst system[2].

Step-by-Step Methodology:

• Reagent Assembly: In a round-bottom flask, dissolve ethyl azidoacetate (1.0 equiv, 10 mmol) and propargyl alcohol (1.1 equiv, 11 mmol) in a 1:1 mixture of t -BuOH and deionized water (20 mL total volume).

• Catalyst Addition: Add sodium ascorbate (0.2 equiv, 2 mmol) as a solid. The solution will remain clear.

• Initiation: Add Copper(II) sulfate pentahydrate ( CuSO4​⋅5H2​O ) (0.05 equiv, 0.5 mmol). The sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

• Reaction Monitoring: Stir vigorously at room temperature for 12 hours. Validate completion via TLC (Silica, 100% EtOAc). The product alcohol stains brightly with KMnO4​ , whereas the starting azide does not.

• Intermediate Workup: Evaporate the t -BuOH under reduced pressure. Extract the aqueous residue with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield ethyl 2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetate as a crude solid.

Phase 2: Selective Oxidation to the Carbaldehyde

Causality Check: While Dess-Martin Periodinane (DMP) or Swern oxidations are viable, they require strict anhydrous conditions and generate difficult-to-remove byproducts. Activated MnO2​ is chosen because it is a heterogeneous oxidant that selectively oxidizes allylic, propargylic, and triazolylic alcohols without over-oxidizing to the carboxylic acid[1].

Step-by-Step Methodology:

• Solvation: Dissolve the crude triazole alcohol (approx. 10 mmol) in anhydrous Dichloromethane (DCM) or Chloroform (30 mL).

• Oxidation: Add activated MnO2​ (10.0 equiv, 100 mmol). Note: A large excess is required because the reaction occurs strictly at the solid-liquid interface.

• Thermal Activation: Reflux the black suspension at 40 °C (for DCM) for 16–24 hours.

• Validation: Monitor via TLC (Silica, Hexane:EtOAc 1:1). The aldehyde product will have a higher Rf​ than the alcohol and will stain vividly with 2,4-Dinitrophenylhydrazine (DNPH) stain.

Phase 3: Isolation and Chromatographic Purification

Causality Check: MnO2​ particles are highly fine and will easily pass through or irreversibly clog standard sintered glass frits. A Celite pad is mandatory to trap the colloidal manganese waste.

Step-by-Step Methodology:

• Filtration: Prepare a 2-inch pad of Celite 545 in a sintered glass funnel. Filter the black reaction mixture under vacuum. Wash the pad thoroughly with hot EtOAc ( 3×30 mL) to ensure complete desorption of the polar triazole product from the manganese salts.

• Concentration: Concentrate the pale yellow filtrate under reduced pressure to yield the crude aldehyde.

• Flash Column Chromatography:

  • Stationary Phase: High-purity silica gel (40–63 µm).

  • Mobile Phase Gradient: Start at 80:20 Hexane:EtOAc to elute non-polar impurities, then ramp to 50:50 Hexane:EtOAc.

  • Logic: The triazole ring is highly polar, but the ethyl ester and aldehyde groups increase its lipophilicity enough to elute in a 1:1 mixture.

• Polishing (Optional Trituration): If the concentrated fractions yield a semi-solid with trace colored impurities, triturate with ice-cold diethyl ether. The target (4-Formyl-triazol-1-yl)-acetic acid ethyl ester will precipitate as an off-white to pale yellow crystalline solid.

Analytical Validation & Data Presentation

A self-validating protocol requires strict analytical checkpoints. Below are the expected quantitative parameters to confirm the purity and identity of the synthesized (4-Formyl-triazol-1-yl)-acetic acid ethyl ester[1].

Table 1: Chromatographic and Mass Spectrometry Validation

Parameter	Value / Observation	Diagnostic Significance
TLC Rf​	0.45 (Hexane:EtOAc 1:1)	Confirms conversion; DNPH-active spot indicates aldehyde.
ESI-MS [M+H]⁺	m/z 184.07	Exact mass validation for C7​H9​N3​O3​ ( Mw​=183.16 ).
Melting Point	68 – 71 °C	Sharp melting point indicates successful removal of alcohol.

Table 2: ¹H NMR Diagnostic Shifts (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Note
10.15 – 10.25	Singlet (s)	1H	–CH O (Formyl)	Confirms successful oxidation. Disappearance of ~4.7 ppm (CH₂OH) validates completion.
8.20 – 8.35	Singlet (s)	1H	Triazole C5–H	Highly deshielded due to adjacent nitrogen and electron-withdrawing formyl group.
5.20 – 5.30	Singlet (s)	2H	>N–CH ₂–COO–	α -protons to the ester and triazole ring.
4.20 – 4.30	Quartet (q)	2H	–O–CH ₂–CH₃	Standard ethyl ester coupling ( J≈7.1 Hz).
1.25 – 1.35	Triplet (t)	3H	–O–CH₂–CH ₃	Standard ethyl ester coupling ( J≈7.1 Hz).

References

• Opsomer, T., Valkeneers, K., Ratković, A., & Dehaen, W. (2021). "1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles." Organics, 2(4), 404-414. Available at:[Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 41(14), 2596-2599. Available at:[Link]

• Zheng, Z., et al. (2020). "Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study." ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Application Note: Advanced Bioconjugation Strategies Utilizing (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Target Audience: Researchers, bioconjugation scientists, and drug development professionals. Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

In modern bioconjugation and targeted drug delivery, the demand for highly stable, site-selective, and modular crosslinkers is paramount. (4-Formyl-triazol-1-yl)-acetic acid ethyl ester is a highly versatile heterobifunctional linker precursor designed to bridge disparate biomolecules.

As a Senior Application Scientist, I approach this molecule not just as a chemical reagent, but as a highly engineered molecular bridge. Its structural components provide three distinct mechanistic advantages:

• The 1,2,3-Triazole Core: Synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), the triazole ring is a hallmark of "Click Chemistry"[1]. It acts as a rigid, metabolically stable spacer that mimics the physicochemical properties of an amide bond, thereby enhancing the aqueous solubility of the resulting bioconjugate compared to traditional hydrophobic alkyl linkers.

• The Ethyl Ester (Masked Carboxylate): The ethyl ester serves as a protective group. By masking the carboxylic acid, it prevents premature self-condensation or cross-reactivity during storage and initial synthetic modifications. It requires deliberate saponification to unmask the carboxylate for subsequent activation.

• The Formyl Group (Aldehyde): Aldehydes are highly selective electrophiles that enable bioorthogonal chemistry in complex biological mixtures [2]. Unlike NHS esters that react indiscriminately with surface primary amines, the formyl group can be tuned for regioselective N-terminal reductive amination or bioorthogonal oxime/hydrazone ligation at slightly acidic pH.

Quantitative Data: Aldehyde Conjugation Strategies

To rationally select the appropriate downstream conjugation chemistry for the formyl group, scientists must weigh reaction kinetics against bond stability. The table below summarizes the quantitative parameters of the three primary pathways available for this linker.

Conjugation Strategy	Reagent Required	Optimal pH	Catalyst	Typical Kinetics ( M−1s−1 )	Bond Stability
Reductive Amination	Primary Amine + NaCNBH3​	6.0 - 7.0	None	10−3 to 10−2	Irreversible (Secondary Amine)
Oxime Ligation	Aminooxy ( R−O−NH2​ )	4.5 - 6.0	Aniline (10-100 mM)	101 to 102	Highly Stable (Oxime)
Hydrazone Formation	Hydrazine/Hydrazide	5.0 - 7.0	Aniline (10-100 mM)	100 to 101	Dynamic/Reversible (Hydrazone)

Logical Workflows and Visualizations

To fully leverage the heterobifunctional nature of this linker, the ethyl ester must be hydrolyzed and activated, while the formyl group is reserved for targeted ligation.

Step-by-step workflow for heterobifunctional crosslinking using the triazole-aldehyde linker.

Divergent bioconjugation pathways utilizing the reactive formyl group of the triazole linker.

Validated Experimental Protocols

Protocol A: Two-Step Heterobifunctional Crosslinking (Amine-to-Aminooxy)

Causality Focus: Saponification must be driven to completion before EDC activation to prevent the wasteful hydrolysis of the carbodiimide. We utilize aniline as a nucleophilic catalyst during the oxime ligation step to bypass the rate-limiting dehydration of the tetrahedral intermediate, accelerating the reaction by orders of magnitude [3].

Step 1: Saponification & Activation

• Dissolve 10 mg of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester in 500 µL of THF/Methanol (1:1).

• Add 500 µL of 1M LiOH (aqueous). Stir at room temperature for 2 hours.

• Self-Validation: Monitor via TLC or LC-MS. The disappearance of the ester peak confirms complete conversion to the free acid.

• Acidify to pH 3.0 using 1M HCl, extract with ethyl acetate, dry over Na2​SO4​ , and evaporate to yield the free carboxylic acid.

• Resuspend the acid (approx. 5 mg) in 100 µL anhydrous DMF. Add 1.5 equivalents of EDC-HCl and 1.5 equivalents of Sulfo-NHS. Incubate for 30 minutes at RT to form the active NHS-ester.

Step 2: Protein Conjugation & Oxime Ligation

• Add the NHS-ester solution (10-fold molar excess) to Protein A (1-5 mg/mL) in 100 mM Sodium Phosphate buffer, pH 7.5. Incubate for 2 hours at RT.

• Remove unreacted linker using a PD-10 desalting column equilibrated with 100 mM Sodium Acetate buffer, pH 6.0.

• To the formyl-functionalized Protein A, add the Aminooxy-payload (e.g., Aminooxy-PEG-Fluorophore) at a 5-fold molar excess.

• Add Aniline to a final concentration of 50 mM to catalyze the oxime formation. Incubate for 2 hours at RT.

• Purify the final conjugate via Size Exclusion Chromatography (SEC).

Protocol B: Direct N-Terminal Reductive Amination

Causality Focus: The pKa of a peptide's N-terminal α -amine is approximately 7.8, while lysine ϵ -amines have a pKa of ~10.5. By strictly maintaining the reaction at pH 6.0, the N-terminus is partially unprotonated and nucleophilic, whereas lysines remain fully protonated and unreactive, ensuring regioselective labeling. Sodium cyanoborohydride ( NaCNBH3​ ) is utilized because it selectively reduces the transient Schiff base without reducing the starting aldehyde.

Step-by-Step Methodology:

• Dissolve the target peptide (1 mg/mL) in 100 mM Sodium Phosphate buffer, pH 6.0.

• Add a 5-fold molar excess of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester (dissolved in minimal DMSO; final DMSO concentration <10%).

• Self-Validation: Before adding the reducing agent, analyze a 5 µL aliquot via LC-MS. The presence of a +[Mass-18] Da peak confirms the formation of the reversible Schiff base intermediate.

• Add NaCNBH3​ to a final concentration of 20 mM.

• Incubate the reaction mixture at room temperature for 4–16 hours under mild agitation.

• Quench the reaction by adding Tris buffer (pH 7.5) to a final concentration of 50 mM.

• Purify the N-terminally modified peptide via Preparative RP-HPLC. The ethyl ester on the linker can now be utilized for subsequent solid-phase or solution-phase coupling.

References

• Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed Engl. 2001;40(11):2004-2021. URL:[Link]

• Prescher JA, Bertozzi CR. Chemistry in living systems. Nat Chem Biol. 2005;1(1):13-21. URL:[Link]

• Dirksen A, Dirksen S, Hackeng TM, Dawson PE. Nucleophilic catalysis of hydrazone formation and transimination: implications for dynamic covalent chemistry. J Am Chem Soc. 2006;128(49):15602-15603. URL:[Link]

Technical Dossier: Strategic Utilization of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester in Advanced Organic Synthesis

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Compound: Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate (CAS: N/A; Click-derived building block)

Strategic Overview & Orthogonal Reactivity

In modern drug discovery and bioconjugation, the 1,2,3-triazole ring is prized not merely as a passive linker, but as a metabolically stable, rigid bioisostere of the amide bond. (4-Formyl-triazol-1-yl)-acetic acid ethyl ester represents a highly versatile, bifunctional building block. Its architecture features two orthogonal reactive sites flanking the stable triazole core:

• The C4-Formyl Group (Aldehyde): Acts as an electrophilic hub for reductive aminations, Wittig olefinations, and hydrazone formations. The pseudo-aromatic nature of the triazole ring stabilizes the aldehyde, preventing spontaneous degradation while maintaining high reactivity toward nucleophiles[1].

• The N1-Ethyl Acetate Group (Ester): Serves as a latent carboxylic acid. It can be selectively saponified for subsequent peptide coupling (amidation) or directly reacted with strong nucleophiles.

This orthogonal reactivity allows for bidirectional, step-wise molecular growth, making it an ideal scaffold for synthesizing complex peptidomimetics, PROTAC linkers, and novel heterocyclic libraries[2].

Synthetic Workflow & Pathway Visualization

The most reliable and scalable route to this building block is a two-step sequence: a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) between ethyl azidoacetate and propargyl alcohol, followed by the selective oxidation of the resulting primary alcohol to the aldehyde[3].

Fig 1: Two-step synthesis of the building block and its divergent downstream applications.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following methodologies include the mechanistic causality behind reagent selection and in-process controls to ensure reaction integrity.

Protocol A: Synthesis of the Hydroxymethyl Intermediate via CuAAC

Mechanistic Rationale: While Cu(I) salts (e.g., CuI) can be used directly, they are prone to disproportionation and oxidation to catalytically inactive Cu(II)[4]. Generating Cu(I) in situ using Copper(II) sulfate and Sodium Ascorbate ensures a steady state of the active catalyst, driving complete regioselectivity toward the 1,4-disubstituted triazole[2].

• Initialization: In a 100 mL round-bottom flask, dissolve ethyl azidoacetate (1.0 equiv, 10 mmol) and propargyl alcohol (1.1 equiv, 11 mmol) in a 1:1 mixture of t -BuOH and deionized water (40 mL).

• Catalyst Generation: Add Sodium Ascorbate (0.1 equiv, 1 mmol) as a solid. The solution will remain pale. Dropwise, add a 0.5 M aqueous solution of CuSO4​⋅5H2​O (0.05 equiv, 0.5 mmol).

• Causality Check: The reaction mixture will immediately turn yellow/light brown, visually validating the reduction of Cu(II) to the active Cu(I) species.

• Propagation: Stir vigorously at room temperature for 12 hours.

• Validation (TLC): Monitor by TLC (Eluent: 100% EtOAc). The starting azide (high Rf) should be completely consumed, replaced by a highly polar, UV-active spot (Rf ~0.2) corresponding to the hydroxymethyl triazole.

• Isolation: Dilute with water (20 mL) and extract with EtOAc ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Expected Yield: >90% as a pale yellow oil.

Protocol B: Selective Oxidation to the Formyl Building Block

Mechanistic Rationale: The 4-hydroxymethyl group on the triazole ring exhibits pseudo-benzylic character. Using activated Manganese Dioxide ( MnO2​ ) selectively oxidizes this alcohol to the aldehyde without over-oxidizing it to the carboxylic acid—a common failure mode when using harsher oxidants like Jones reagent[1][3].

• Initialization: Dissolve the hydroxymethyl intermediate (1.0 equiv, 8 mmol) in anhydrous Dichloromethane (DCM, 40 mL) under a nitrogen atmosphere.

• Oxidation: Add activated MnO2​ (10.0 equiv, 80 mmol) in one portion. The large excess is required due to the heterogeneous nature of the surface-mediated oxidation.

• Propagation: Stir the black suspension at room temperature for 24 hours.

• Validation (TLC): Monitor by TLC (Hexanes:EtOAc 1:1). The polar alcohol (Rf ~0.1) will convert to a less polar, strongly UV-active spot (Rf ~0.4) corresponding to the aldehyde.

• Isolation: Filter the suspension through a pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with DCM ( 3×20 mL). Concentrate the filtrate in vacuo to yield Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate . Expected Yield: 85-88% as a white to pale-yellow solid.

Protocol C: Divergent Derivatization via Reductive Amination

Mechanistic Rationale: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected over Sodium Borohydride ( NaBH4​ ) because it is a mild, chemo-selective reducing agent. It selectively reduces the transient iminium ion formed between the aldehyde and the amine, without reducing the unreacted aldehyde back to the primary alcohol.

• Imine Formation: Dissolve the formyl building block (1.0 equiv, 2 mmol) and a secondary amine (e.g., morpholine, 1.2 equiv, 2.4 mmol) in 1,2-Dichloroethane (DCE, 10 mL). Add glacial acetic acid (1.0 equiv) to catalyze iminium ion formation. Stir for 1 hour at room temperature.

• Reduction: Add NaBH(OAc)3​ (1.5 equiv, 3 mmol) portion-wise. Stir for 12 hours.

• Quench & Isolation: Quench with saturated aqueous NaHCO3​ (10 mL). Extract with DCM ( 3×15 mL). Dry and concentrate to yield the N-alkylated triazole derivative.

Quantitative Data & Optimization Summary

The following table summarizes the causal relationship between reaction conditions and quantitative yields during the synthesis of the building block, providing a benchmark for process optimization.

Step	Catalyst / Reagent	Solvent System	Time	Yield (%)	Causality & Observational Notes
CuAAC	CuI (10 mol%)	THF	24 h	45%	Poor solubility; Cu(I) oxidized to inactive Cu(II) rapidly.
CuAAC	CuSO4​ / NaAsc (5 mol%)	t -BuOH / H2​O	12 h	92%	Optimal. Continuous in situ Cu(I) generation prevents catalyst death[2].
Oxidation	Jones Reagent	Acetone	2 h	30%	Severe over-oxidation to the triazole-4-carboxylic acid observed.
Oxidation	Activated MnO2​ (10 eq)	DCM	24 h	88%	Optimal. Clean, selective oxidation of the pseudo-benzylic alcohol[3].

References

• Source: benchchem.
• Title: “Click” ligand for “Click” chemistry: (1-(4-Methoxybenzyl)-1-H-1, 2, 3-triazol-4-yl) methanol (MBHTM) accelerated Copper-catalyzed [3+2] Azide-Alkyne cycloaddition (CuAAC)
• Source: nih.
• Source: nih.

Sources

• 1. 1-phenyl-1H-1,2,3-triazole-4-carbaldehyde | 34296-51-0 | Benchchem [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Divergent Derivatization Strategies for the Formyl Group on 1,2,3-Triazole Scaffolds

Introduction & Scientific Rationale

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) has established the 1,2,3-triazole ring as a privileged pharmacophore in modern drug discovery, bioconjugation, and materials science. Within this chemical space, 4-formyl-1,2,3-triazoles serve as exceptionally versatile synthons[1]. The highly reactive C4-formyl group provides an orthogonal handle for late-stage functionalization, enabling the synthesis of complex coordination compounds, bioimaging agents, and targeted therapeutics[1].

As a Senior Application Scientist, I have observed firsthand that while the formyl group is highly reactive, its derivatization requires precise control. The electron-withdrawing nature of the triazole ring intrinsically alters the reactivity of the aldehyde, creating unique mechanistic pathways—and potential pitfalls—that are not present in standard aliphatic or aryl aldehydes. This application note details field-proven methodologies for derivatizing the formyl group, focusing on mechanistic causality, reaction optimization, and the implementation of self-validating experimental systems.

Mechanistic Insights and Causality (E-E-A-T)

Derivatizing the 4-formyl group requires an understanding of the electronic communication between the triazole core and the C4-substituent.

• Reductive Amination (Tuning Pharmacokinetics): Converting the formyl group to a secondary or tertiary amine is a primary strategy for tuning the cLogP and pKa of drug candidates. The formyl group readily participates in these transformations[2]. Causality: Sodium triacetoxyborohydride (STAB) is the reagent of choice over sodium cyanoborohydride (NaBH₃CN). The electron-deficient nature of the triazole ring makes the aldehyde highly electrophilic; STAB provides a milder reducing power that prevents the premature reduction of the aldehyde into an alcohol before the iminium intermediate can fully form.

• Imine Condensation and the Dimroth Rearrangement: Condensation with primary amines yields 4-imino-1,2,3-triazoles (Schiff bases), which are excellent multidentate chelators. Causality: These imines are highly susceptible to ring-degenerate Dimroth rearrangements[3]. When subjected to elevated temperatures, or when synthesized using electron-rich amines coupled with electron-poor triazoles, the triazole ring opens and recyclizes. This leads to a dynamic equilibrium of up to four scrambled isomeric products[4]. Therefore, strictly ambient (or sub-ambient) temperatures must be maintained to isolate the kinetic 4-imino product.

• Nitroalkene Condensation (Henry Reaction): The formyl group undergoes the Henry reaction with nitroalkanes to form 5-nitrovinyl-1,2,3-triazoles. Causality: The extended conjugation between the triazole and the nitrovinyl group makes the resulting alkene highly electrophilic. This allows it to serve as a potent dipolarophile for subsequent oxidative [3+2] cycloadditions with organic azides, yielding unsymmetrically substituted bi-1,2,3-triazoles.

Divergent Synthetic Pathways

Divergent derivatization pathways of 4-formyl-1,2,3-triazole highlighting the Dimroth rearrangement.

Quantitative Data Summary

To guide experimental design, the following table summarizes the optimal parameters and expected outcomes for the primary derivatization pathways.

Derivatization Pathway	Primary Reagents	Temp (°C)	Time (h)	Typical Yield	Key Mechanistic Pitfall
Reductive Amination	Amine, STAB, AcOH (cat.), DCE	20–25	2–4	75–90%	Over-reduction to alcohol if stronger hydrides (NaBH₄) are used.
Imine Condensation	Primary Amine, MeOH/CHCl₃	20–25	1–2	80–95%	Dimroth rearrangement occurs rapidly at temperatures >50 °C.
Nitroalkene Synthesis	Nitromethane, Piperidine	70–80	12–16	60–85%	Polymerization of the product if the base is too strong.
Wittig Olefination	Phosphonium Ylide, THF	0 to 25	4–6	65–80%	Formation of difficult-to-separate E/Z isomerization mixtures.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Each workflow includes specific analytical checkpoints that allow the researcher to confirm the success of the transformation before proceeding to purification or subsequent steps.

Protocol A: Reductive Amination via STAB

Objective: Synthesis of stable triazolyl-methylamines.

• Preparation: Dissolve 4-formyl-1,2,3-triazole (1.0 mmol) and the desired secondary amine (1.1 mmol) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL).

• Activation: Add glacial acetic acid (0.1 mmol, 10 mol%) to catalyze iminium ion formation. Stir at room temperature for 30 minutes.

• Reduction: Add sodium triacetoxyborohydride (STAB, 1.5 mmol) portion-wise over 5 minutes. Stir the suspension at room temperature for 3 hours.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃ (5.0 mL). Extract with dichloromethane (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation Checkpoint: Analyze the crude mixture via ¹H-NMR (CDCl₃). The successful consumption of the starting material is confirmed by the complete disappearance of the characteristic formyl proton singlet at ~10.1 ppm. The formation of the product is validated by the appearance of a new methylene singlet at ~3.8–4.0 ppm (triazole-CH₂ -N).

Protocol B: Kinetically Controlled Imine Condensation

Objective: Synthesis of 4-imino-1,2,3-triazoles without triggering the Dimroth rearrangement.

• Preparation: Dissolve 4-formyl-1,2,3-triazole (1.0 mmol) in a 1:1 mixture of CHCl₃/MeOH (4.0 mL).

• Condensation: Add the primary amine (1.0 mmol) dropwise. Crucial: Maintain the reaction flask in a room temperature water bath (20 °C) to dissipate any mild exotherm. Do not heat.

• Isolation: Stir for 2 hours. Evaporate the solvent under a gentle stream of nitrogen (avoid rotary evaporation at high bath temperatures).

• Validation Checkpoint: Monitor the reaction via TLC using a 2,4-dinitrophenylhydrazine (2,4-DNPH) stain. The starting aldehyde will stain bright orange, whereas the imine product will not. In ¹H-NMR, ensure the imine proton appears as a sharp singlet at ~8.5 ppm. Diagnostic Warning: The presence of multiple triazole C5-H singlets indicates that the temperature was too high, triggering the ring-degenerate Dimroth rearrangement.

Protocol C: Nitroalkene Condensation (Henry Reaction)

Objective: Synthesis of 5-nitrovinyl-1,2,3-triazoles for downstream [3+2] cycloadditions.

• Preparation: Suspend 4-formyl-1,2,3-triazole (1.0 mmol) in nitromethane (3.0 mL, acting as both reagent and solvent).

• Catalysis: Add piperidine (0.2 mmol, 20 mol%) and glacial acetic acid (0.2 mmol, 20 mol%).

• Reflux: Heat the mixture to 80 °C for 12 hours under an inert atmosphere.

• Purification: Cool to room temperature, concentrate under reduced pressure to remove excess nitromethane, and purify via silica gel chromatography (Hexanes/EtOAc).

• Validation Checkpoint: This reaction is visually self-validating; the solution will transition to a deep yellow/orange color due to the highly conjugated nitroalkene system. ¹H-NMR should reveal two distinct doublet alkene protons with a coupling constant of J ≈ 13.5 Hz, confirming the trans (E) configuration of the nitrovinyl group.

References

• Fletcher, J. T., et al. "Tandem synthesis of 1-formyl-1,2,3-triazoles." National Institutes of Health (NIH) / Tetrahedron Letters. URL:[Link]

• Fletcher, J. T., et al. "Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles." Beilstein Journal of Organic Chemistry. URL:[Link]

• Pokhodylo, N. T., et al. "5-Formyltriazoles as Valuable Starting Materials for Unsymmetrically Substituted Bi-1,2,3-Triazoles." Frontiers in Chemistry. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. tert-butyl 3-((4-formyl-1H-1,2,3-triazol-1-yl)methyl)piperidine-1-carboxylate (2097964-68-4) for sale [vulcanchem.com]
• 3. Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles [beilstein-journals.org]

Scale-up synthesis of functionalized 1,2,3-triazoles

Application Note: Scale-Up Synthesis of Functionalized 1,2,3-Triazoles via Continuous Flow CuAAC

Executive Summary

The 1,2,3-triazole ring is a privileged pharmacophore and a cornerstone of bioorthogonal bioconjugation. While the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for synthesizing 1,4-disubstituted 1,2,3-triazoles, translating this "click" chemistry from the bench to pilot-scale manufacturing presents severe engineering and safety bottlenecks. The highly exothermic nature of the cycloaddition (ΔH ≈ -60 kcal/mol) and the explosive potential of organic azides make large-scale batch processing hazardous[1].

This application note details a self-validating, scalable continuous flow protocol that circumvents these limitations. By coupling in-situ azide generation with a heterogeneous copper-on-carbon (Cu/C) packed-bed reactor, this workflow ensures exceptional heat dissipation, minimizes steady-state azide concentrations, and drastically reduces downstream copper contamination[2][3].

Mechanistic Rationale & Safety Imperatives

To successfully scale the CuAAC reaction, one must understand the kinetic and thermodynamic vulnerabilities of the catalytic cycle. The reaction proceeds via the formation of a copper(I) acetylide intermediate, followed by coordination of the azide, and subsequent ring closure via a metallacycle (see Diagram 1).

Caption: Catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Batch Bottleneck: In traditional batch reactors, the accumulation of low-molecular-weight azides (especially those violating the "Rule of Six," where the ratio of carbon to energetic nitrogen atoms is < 3) poses a severe detonation risk. Furthermore, the rapid release of thermal energy during the metallacycle ring closure can lead to thermal runaway.

The Continuous Flow Advantage: Flow chemistry mitigates these risks by operating with micro-liter to milli-liter reactor volumes. The high surface-area-to-volume ratio of flow tubing allows for instantaneous heat transfer. More importantly, by generating the organic azide in-situ and immediately passing it into the cycloaddition reactor, the system maintains a near-zero inventory of explosive intermediates[3][4].

Strategic Workflow Design

Our protocol relies on a telescoped, two-stage continuous flow system.

• Stage 1 (Azidation): An alkyl halide is reacted with sodium azide (NaN₃) in a heated perfluoroalkoxy (PFA) coil reactor.

• Stage 2 (Cycloaddition): The newly formed organic azide stream merges with a terminal alkyne stream and flows through a heated packed-bed reactor containing Cu/C.

• Stage 3 (Purification): The product stream passes through an in-line metal scavenger resin (e.g., QuadraPure TU) to capture any leached Cu(I)/Cu(II) ions, ensuring pharmaceutical-grade purity (< 15 ppm Cu).

Caption: Continuous flow setup for in-situ azide generation and CuAAC synthesis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: the use of a Back Pressure Regulator (BPR) and specific solvent systems ensures that if precipitation or outgassing occurs (which would invalidate the run), the system pressure will immediately flag the anomaly.

Materials & Reagents

• Substrates: Benzyl bromide (0.5 M), Phenylacetylene (0.55 M).

• Reagents: Sodium azide (0.6 M).

• Solvent System: Acetonitrile/Water (MeCN:H₂O, 4:1 v/v). Causality: This specific ratio is critical. It is polar enough to dissolve NaN₃ and the resulting inorganic salts (preventing reactor clogging), yet organic enough to fully solubilize the alkyne and the final triazole product[3].

• Catalyst: Copper-on-Carbon (Cu/C, 10 wt% Cu).

• Hardware: Dual-syringe or HPLC pumps, PFA tubing (1/8 in. OD), Omnifit glass columns, 100 psi Back Pressure Regulator (BPR).

Step-by-Step Methodology

Phase 1: System Priming and Equilibration

• Pack an Omnifit glass column (10 mm ID x 100 mm) with 2.0 g of Cu/C catalyst. Pack a second column with 1.5 g of QuadraPure TU thiourea resin (metal scavenger).

• Connect the system as per Diagram 2. Install a 100 psi BPR at the system outlet. Causality: The BPR pressurizes the system, allowing the solvents to be superheated above their atmospheric boiling points without boiling. This prevents the formation of gas bubbles that would disrupt plug-flow dynamics and residence time calculations[1].

• Prime the entire system with the MeCN:H₂O (4:1) solvent at a combined flow rate of 1.0 mL/min until the system pressure stabilizes.

• Heat the Coil Reactor (10 mL volume) to 80 °C and the Packed Bed Reactor to 60 °C.

Phase 2: Telescoped Synthesis 5. Pump A: Load with a solution of Benzyl bromide (0.5 M) and Phenylacetylene (0.55 M) in MeCN:H₂O. 6. Pump B: Load with a solution of NaN₃ (0.6 M) in MeCN:H₂O. 7. Set both pumps to a flow rate of 0.25 mL/min (Total flow = 0.5 mL/min).

• Validation Check: At 0.5 mL/min, the residence time in the 10 mL Coil Reactor is exactly 20 minutes, which kinetic studies confirm is sufficient for >98% conversion of the halide to the azide[4].

• The streams merge at a T-mixer and enter the Coil Reactor. The in-situ generated benzyl azide directly flows into the Cu/C Packed Bed Reactor (residence time ≈ 10 minutes at 60 °C).

• The crude product stream elutes through the QuadraPure TU scavenger column at room temperature to sequester leached copper.

Phase 3: Collection and Isolation 10. Discard the first 1.5 system volumes (equilibration waste). 11. Collect the steady-state product stream. 12. Remove MeCN under reduced pressure. The pure 1-benzyl-4-phenyl-1H-1,2,3-triazole will precipitate from the residual aqueous phase. Filter and dry. No column chromatography is required.

Quantitative Performance Data

The transition from batch to flow yields significant improvements across all critical manufacturing metrics, particularly in safety and downstream processing.

Parameter	Traditional Batch Synthesis	Continuous Flow Synthesis (Telescoped)
Total Reaction Time	12 - 24 hours	30 minutes (Total Residence Time)
Isolated Yield	75 - 82%	94 - 98%
Azide Accumulation	High (Severe Explosion Hazard)	Minimal (Steady-state < 0.1 M)
Copper Contamination	> 500 ppm (Requires extensive washing)	< 10 ppm (Meets FDA API limits)
Scalability	Limited by heat dissipation (Chillers needed)	Excellent (Scale-out via numbering-up)

Conclusion

The scale-up of functionalized 1,2,3-triazoles is no longer bottlenecked by the thermal and explosive hazards of batch CuAAC chemistry. By leveraging a telescoped continuous flow architecture, researchers can safely generate organic azides in-situ and immediately consume them in a highly controlled, heterogeneous catalytic bed. The integration of in-line metal scavenging further eliminates the need for arduous downstream purifications, providing a streamlined, self-validating pathway from benchtop discovery to pilot-scale API manufacturing.

References

• Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production, Beilstein Journal of Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZQAzRAxV_8M04lCcMNBmtgna7Gm2KjFC9pf3PaYqXptHAQ01z9CQHYkpqNOWBvO-SjxVjMv17JofiU9oT5BXx_SYaCrxmrcjiyw2-p_DwqskG8V_HkcG932EtreaR8DX0NGau_oOWQC6BUrhnzESoYA==]
• Continuous-Flow Direct Azidation of Alcohols and Peroxides for the Synthesis of Quinoxalinone, Benzooxazinone, and Triazole Derivatives, The Journal of Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXR0fT9RUHxgHsVVcGdIgO9c8pmXCvdT-OcLjOQ5CJ3CddVuSSbrc-06yVu7wJfQoWO5TTIuXNIXxm91DB8vwUdBuSB8g3GnOGhAbPqE9jKeE24Z-Ng2fMmLmbujLRyOPCef8J7C1sIQxfvw==]
• Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water, Frontiers in Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEzuBsdMnSEVVjLjO2mJ3cwf3BUhzVm-2yi1_JEcn-ct6rea75p1XyFeqv7WiZtSC4a8Jr8sceZTTbU646e4mNNVUGZWfp-cCxpBP0SbvASKnaHmryhwlQbV3r51vkV2wKBTNfhVEPG-T2K5mVOSV-lk87dJjg6t2PgWlc_OSt9yG3acwdhyGVfi6qJ2ipmJo8=]
• 1,2,3-Triazole Synthesis: Development of Safe and Effective Batch and Continuous Manufacturing Processes, Organic Process Research & Development.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6ci39DMIJTVhglaERSfbRfGjnXUHCuVidZ80ZDYFVj-4WNG0_iKWadIOt6pYIB3pqXnlXMl29_3KmaY2en8nZsAoMBPng7gZ9f2aJj48pXpztHTgu9O47Pc-59FmMA7NsFNQbyXtSZs04MuA=]

Sources

• 1. BJOC - Efficient continuous-flow synthesis of novel 1,2,3-triazole-substituted β-aminocyclohexanecarboxylic acid derivatives with gram-scale production [beilstein-journals.org]
• 2. Frontiers | Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (4-Formyl-triazol-1-yl)-acetic Acid Ethyl Ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester. This molecule is a highly versatile building block in click chemistry, bioconjugation, and pharmaceutical development.

Pathway Selection & Mechanistic Rationale

The direct copper-catalyzed azide-alkyne cycloaddition (CuAAC) between ethyl azidoacetate and propiolaldehyde (propynal) is notoriously inefficient. Propiolaldehyde is volatile, unstable, and highly prone to aldol condensation or polymerization under the standard basic conditions required for click chemistry[1].

To bypass this, field-proven methodologies utilize a two-step sequence: CuAAC with a protected or precursor alkyne, followed by the unmasking of the formyl group[1]. We strongly recommend the Oxidation Route (Pathway B) over the Acetal Route (Pathway A). The strong aqueous acids (e.g., TFA or HCl) required to deprotect an acetal frequently cause unintended hydrolysis of the labile ethyl ester adjacent to the triazole ring. Manganese dioxide (MnO₂) oxidation, by contrast, operates under mild, neutral conditions that perfectly preserve the ester[1].

Quantitative Comparison of Synthetic Pathways

Metric / Parameter	Pathway A: Acetal Route	Pathway B: Oxidation Route (Recommended)
Alkyne Precursor	Propargylaldehyde diethyl acetal	Propargyl alcohol
Step 2 Reagent	Aqueous TFA or HCl	Activated MnO₂ (10 eq)
Side Reactions	Ester hydrolysis (High Risk)	Over-oxidation (Low Risk)
Average Yield (Step 1)	85 - 90%	92 - 98%
Average Yield (Step 2)	40 - 60%	80 - 85%
Overall Yield	~35 - 55%	~75 - 83%

Validated Experimental Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step or workup until the validation criteria are met.

Protocol 1: CuAAC Synthesis of Ethyl 2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetate

Causality: A solvent mixture of tert-butanol and water (1:1) is used because it perfectly solubilizes both the organic reactants and the inorganic copper salts, ensuring a homogenous catalytic environment[2]. Sodium ascorbate is added to reduce Cu(II) to the catalytically active Cu(I) species in situ[3].

• Preparation: In a round-bottom flask, dissolve ethyl azidoacetate (1.0 eq, 10 mmol) and propargyl alcohol (1.1 eq, 11 mmol) in 20 mL of a 1:1 mixture of t-BuOH/H₂O.

• Catalyst Addition: Add sodium ascorbate (0.2 eq, 2 mmol) as a solid. The solution will remain clear.

• Initiation: Add CuSO₄·5H₂O (0.05 eq, 0.5 mmol) dropwise from a 1M aqueous stock solution. The mixture will temporarily turn yellow/brown, then clear as Cu(II) is reduced to Cu(I).

• Reaction: Stir vigorously at room temperature for 4–6 hours.

• Self-Validation (TLC): Spot the reaction mixture on silica gel (Eluent: EtOAc/Hexane 1:1). The azide starting material ( Rf​ ~0.7) must completely disappear, replaced by a highly polar triazole spot ( Rf​ ~0.2) that stains strongly with KMnO₄.

• Workup: Evaporate the t-BuOH under reduced pressure. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄ and concentrate to yield the intermediate as a white solid/pale oil.

Protocol 2: Oxidation to (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Causality: Activated MnO₂ is chosen because it is a heterogeneous oxidant highly selective for allylic, benzylic, and propargylic-like (triazolylic) alcohols. It arrests oxidation at the aldehyde stage, preventing over-oxidation to the carboxylic acid[1].

• Preparation: Dissolve the intermediate from Protocol 1 (1.0 eq, 8 mmol) in 30 mL of anhydrous Dichloromethane (DCM).

• Oxidation: Add freshly activated MnO₂ (10.0 eq, 80 mmol) in a single portion. Note: The massive stoichiometric excess is required because the reaction occurs entirely on the surface of the insoluble MnO₂ lattice.

• Reaction: Attach a reflux condenser and heat the heterogeneous black suspension to a gentle reflux (40 °C) for 12–18 hours under a nitrogen atmosphere.

• Self-Validation (NMR): Filter a 0.1 mL aliquot through a small Celite plug, evaporate, and take a ¹H NMR in CDCl₃. The hydroxymethyl singlet (~4.8 ppm) must be completely replaced by a sharp, downfield aldehyde proton singlet (~10.1 ppm).

• Workup: Filter the entire reaction mixture through a pad of Celite to remove the manganese salts. Wash the Celite cake thoroughly with warm DCM and Ethyl Acetate. Concentrate the filtrate in vacuo to afford the pure formyl triazole product.

Workflow for the two-step synthesis of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester.

Troubleshooting & FAQs

Q: My CuAAC reaction is stalling at 50% conversion, and the solution turned green/blue. How do I push it to completion? A: The green/blue color indicates that the active Cu(I) catalyst has been oxidized back to inactive Cu(II) by dissolved atmospheric oxygen[3]. Actionable Fix: Degas your t-BuOH/H₂O solvent mixture using nitrogen sparging before use. Add an additional 0.1–0.2 equivalents of sodium ascorbate to re-reduce the Cu(II). If the issue persists, incorporate a copper-binding ligand like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) at a 5:1 ligand-to-copper ratio. THPTA acts as a sacrificial reductant and stabilizes the Cu(I) oxidation state[3].

Q: The MnO₂ oxidation is incredibly slow, and I have a lot of unreacted hydroxymethyl intermediate left after 24 hours. What went wrong? A: Manganese dioxide oxidations are highly dependent on the surface area and activation state of the reagent. Commercial MnO₂ rapidly deactivates over time by absorbing atmospheric moisture. Actionable Fix: Use freshly activated MnO₂. You can reactivate commercial batches by heating the powder at 120 °C overnight in a drying oven. Because the reaction is heterogeneous, ensure vigorous magnetic stirring to maximize surface contact.

Q: I am seeing hydrolysis of the ethyl ester during the workup. How do I prevent this? A: The ethyl ester adjacent to the triazole ring is highly susceptible to basic or acidic hydrolysis. If you attempted the "Acetal Route" (Pathway A), the strong aqueous acid required to deprotect the acetal likely cleaved the ester. Actionable Fix: Switch to the Oxidation Route (Pathway B). Furthermore, during the workup of the CuAAC step, strictly avoid washing with strong bases (like NaOH); use saturated NaHCO₃ instead.

Q: How do I remove residual copper before the oxidation step? A: Residual copper can coordinate with the triazole product and interfere with downstream applications. Actionable Fix: Wash the organic layer of your CuAAC workup with a 0.1 M aqueous EDTA solution or 10% NH₄OH. Alternatively, stir the crude intermediate with a metal-scavenging resin (e.g., QuadraPure) for 1 hour prior to filtration.

Troubleshooting logic tree for stalled CuAAC reactions due to catalyst deactivation.

References

• Click Chemistry Azide-Alkyne Cycloaddition Source: Organic Chemistry Portal URL:[Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation Source: Current Protocols in Chemical Biology / NIH PubMed Central URL:[Link]

• 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles Source: Molecules (MDPI) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Side Reactions in 4-Formyl-1,2,3-Triazole Synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the most pervasive bottlenecks in the synthesis of 4-formyl-1,2,3-triazoles. These compounds are highly prized synthetic intermediates in drug development, often utilized for subsequent functionalization via reductive amination, Wittig reactions, or condensation into imines. However, their synthesis is notoriously plagued by side reactions. This guide provides mechanistic insights, field-proven protocols, and troubleshooting FAQs to ensure high-fidelity synthesis.

Section 1: Core Troubleshooting Guide (FAQs)

Q1: Why does my direct CuAAC reaction using propargyl aldehyde and an azide yield a complex, intractable mixture with very low product recovery? Analysis & Causality: Propargyl aldehyde (propiolaldehyde) is a highly reactive, bifunctional electrophile. The strong electron-withdrawing nature of the aldehyde group highly activates the conjugated alkyne[1]. Under standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) conditions, several competing side reactions outpace the desired 1,3-dipolar cycloaddition:

• Michael-type 1,4-Additions: Nucleophiles (including water, ascorbate, or amine ligands) readily attack the β-carbon of the activated alkyne[1].

• Aldol Condensations: The aldehyde undergoes self-condensation or reacts with other nucleophiles in the presence of basic ligands (e.g., TBTA or DIPEA).

• Glaser Homocoupling: The terminal alkyne can undergo oxidative homocoupling if trace Cu(II) and oxygen are present[2]. Resolution: Abandon the direct use of propargyl aldehyde. Instead, utilize propargyl aldehyde diethyl acetal [3]. The acetal protecting group neutralizes the electron-withdrawing effect during the CuAAC step, preventing Michael additions. A subsequent (or tandem) acid-catalyzed cleavage yields the desired 4-formyl-1,2,3-triazole cleanly[3].

Q2: I am synthesizing the aldehyde via the oxidation of a 4-hydroxymethyl-1,2,3-triazole precursor. Why is my primary isolate a carboxylic acid rather than the target aldehyde? Analysis & Causality: This is a classic over-oxidation trap. 4-Formyl-1,2,3-triazoles are highly susceptible to further oxidation into 1,2,3-triazole-4-carboxylic acids in the presence of water and strong oxidants (e.g., KMnO4, Jones reagent, or unbuffered bleach). The aldehyde rapidly forms a hydrate (gem-diol) in aqueous media, which is the actual species oxidized to the carboxylic acid. Resolution: Employ strictly anhydrous, mild oxidation conditions. Activated Manganese Dioxide (MnO2) in dichloromethane (DCM) is the industry standard for this transformation[4]. Alternatively, Swern oxidation or the use of 2-Iodoxybenzoic acid (IBX) prevents the formation of the hydrate intermediate, arresting the oxidation at the aldehyde stage.

Q3: My product shows a mixture of 1,4- and 1,5-disubstituted regioisomers. How do I force absolute 1,4-regioselectivity? Analysis & Causality: A mixture of 1,4- and 1,5-isomers indicates a failure of the copper catalysis, meaning the reaction is proceeding via the uncatalyzed thermal Huisgen 1,3-dipolar cycloaddition pathway[5]. This typically occurs if the Cu(I) catalyst has oxidized to inactive Cu(II) or if the copper coordinates too strongly to the solvent/impurities rather than the alkyne. Resolution: Ensure a robust Cu(I) generation system. Use CuSO4·5H2O with a fresh excess of sodium ascorbate (to continuously reduce Cu(II) to Cu(I)). Incorporate a stabilizing ligand like TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) to protect the Cu(I) oxidation state and accelerate the reaction[5].

Section 2: Data Presentation & Method Comparison

Table 1: Comparison of Synthetic Routes for 4-Formyl-1,2,3-triazoles

Synthetic Route	Primary Reagents	Major Side Reactions	Yield Profile	Recommended Application
Direct CuAAC	Propargyl aldehyde, Azide, Cu(I)	Michael addition, Aldol condensation, Glaser coupling	< 20% (Complex mixtures)	Not recommended due to instability of propargyl aldehyde[1].
Tandem Acetal-CuAAC	Propargyl aldehyde diethyl acetal, Azide, Cu(I), H+	Incomplete acetal cleavage, Dimroth rearrangement	75–95% (High purity)	Industry standard for direct aldehyde synthesis[3].
Oxidation (MnO2)	4-Hydroxymethyl-1,2,3-triazole, MnO2, DCM	Trace over-oxidation (if wet)	80–90%	Best when the hydroxymethyl precursor is readily available[4].
Oxidation (KMnO4)	4-Hydroxymethyl-1,2,3-triazole, KMnO4, H2O	Severe over-oxidation to carboxylic acid	< 10% (Aldehyde)	Avoid unless the carboxylic acid is the target.

Table 2: Oxidant Selection for 4-Hydroxymethyl-1,2,3-triazole Conversion

Oxidant	Hydrate Formation?	Over-oxidation Risk	Workup Complexity
Activated MnO2	No (Anhydrous)	Low	Simple (Filtration through Celite)
Swern (DMSO/Oxalyl Chloride)	No (Anhydrous)	Low	Moderate (Requires cryogenic conditions, -78°C)
IBX	No (Anhydrous)	Low	Simple (Filtration of byproduct)
Jones Reagent (CrO3/H2SO4)	Yes (Aqueous)	Very High	High (Toxic chromium waste)

Section 3: Mechanistic Pathway Visualizations

Mechanistic divergence in CuAAC: Unprotected vs. Acetal-protected propargyl aldehyde pathways.

Oxidation workflow of 4-hydroxymethyl-1,2,3-triazoles highlighting the over-oxidation trap.

Section 4: Validated Experimental Protocols

Protocol A: Tandem CuAAC and Acetal Cleavage (One-Pot)

Objective: Synthesize 1-substituted-4-formyl-1,2,3-triazole while bypassing the instability of propargyl aldehyde[3].

• Reaction Setup: In a round-bottom flask, dissolve the organic azide (1.0 equiv) and propargyl aldehyde diethyl acetal (1.2 equiv) in a 1:1 mixture of t-BuOH and H2O (0.2 M concentration).

• Catalyst Generation: Add CuSO4·5H2O (0.05 equiv) followed by sodium ascorbate (0.1 equiv).

  • Self-Validation: The solution should briefly turn yellow/brown and then clear or pale yellow, indicating the successful reduction of Cu(II) to the active Cu(I) species.

• Cycloaddition: Stir at room temperature for 12–24 hours until TLC indicates complete consumption of the azide.

• Acetal Cleavage: Add concentrated HCl or Trifluoroacetic acid (TFA) to adjust the pH to ~2. Heat the mixture to 60°C for 2–4 hours.

  • Self-Validation: Monitor by TLC or crude NMR; the disappearance of the acetal ethoxy peaks (~1.2 ppm and ~3.6 ppm) confirms cleavage.

• Workup: Neutralize with saturated NaHCO3, extract with ethyl acetate (3x), dry over anhydrous Na2SO4, and concentrate in vacuo. Purify via flash chromatography if necessary.

Protocol B: Controlled Oxidation using Activated MnO2

Objective: Oxidize 4-hydroxymethyl-1,2,3-triazole to the corresponding aldehyde without over-oxidation to the carboxylic acid[4].

• Preparation: Ensure all glassware is oven-dried. Dissolve the 4-hydroxymethyl-1,2,3-triazole (1.0 equiv) in anhydrous dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

• Oxidation: Add activated Manganese(IV) Oxide (MnO2, 10–15 equiv).

  • Note: The high equivalent of MnO2 is necessary because the reaction occurs on the solid surface of the reagent.

• Monitoring: Stir vigorously at room temperature. Monitor by TLC (typically 1:1 Hexanes/EtOAc). The reaction usually completes within 4–12 hours.

  • Self-Validation: The aldehyde product will typically have a higher Rf value than the highly polar hydroxymethyl precursor.

• Filtration: Once complete, filter the heterogeneous mixture through a short pad of Celite to remove the manganese salts. Wash the Celite pad thoroughly with hot DCM or EtOAc.

• Isolation: Concentrate the filtrate in vacuo. The resulting 4-formyl-1,2,3-triazole is usually of sufficient purity (>95%) for subsequent synthetic steps without further chromatography.

References

• Source: nih.
• Source: grokipedia.
• Source: researchgate.
• Source: researchgate.
• Oxalic acid as a catalyst for efficient synthesis of bis-(indolyl)

Sources

• 1. Propiolaldehyde — Grokipedia [grokipedia.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Overcoming the Purification Challenges of Polar Triazole Compounds

Welcome to the technical support center dedicated to addressing the significant, yet surmountable, challenges associated with purifying polar triazole compounds. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter these notoriously difficult separations. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: Why are polar triazole compounds so notoriously difficult to purify?

A1: The difficulty stems from their inherent physicochemical properties. The triazole ring, with its three nitrogen atoms, imparts high polarity and strong hydrogen bonding capabilities.[1] This leads to several challenges:

• High Polarity: These compounds are often highly soluble in polar solvents like water and methanol but have limited solubility in common organic solvents used for standard purification techniques.[1] This can result in poor retention on typical reversed-phase (C18) columns, where they may elute in the solvent front.[1][2]

• Strong Interactions: The nitrogen atoms can engage in strong hydrogen bonding with silica's acidic silanol groups in normal-phase chromatography, leading to significant peak tailing and poor separation.[1][3]

• Co-elution with Polar Impurities: Syntheses often involve polar starting materials and reagents, which can co-elute with the desired product, making separation by traditional methods ineffective.[1]

• Metal Chelation: Triazoles can coordinate with residual metal catalysts (e.g., copper from CuAAC "click" reactions), which not only act as an impurity but can also cause peak distortion in chromatography and even complicate NMR analysis.[1][4]

Q2: What are the most common impurities I should expect in my crude triazole synthesis?

A2: The impurity profile is highly dependent on the synthetic route. However, common classes of impurities include:

• Unreacted Starting Materials: Such as organic azides, alkynes, or hydrazines.[5]

• Isomeric Byproducts: Especially regioisomers (e.g., 1,4- vs. 1,5-disubstituted 1,2,3-triazoles) if the reaction is not perfectly selective.[6][7]

• Side-Reaction Products: Including halogenated byproducts or oligomers.[5]

• Residual Catalysts: Trace metals like copper are common, especially from popular cycloaddition reactions.[4][5]

• High-Boiling Point Solvents: Residuals from solvents like DMF or DMSO can be difficult to remove.[5]

Q3: What is the best initial approach for purifying a new polar triazole compound?

A3: A systematic, stepwise approach is most effective. Start with simple, low-investment techniques before moving to more complex chromatographic methods.

• Assess Purity: Begin by running a Thin Layer Chromatography (TLC) analysis using a polar mobile phase (e.g., Dichloromethane/Methanol or Ethyl Acetate/Methanol) to get a preliminary idea of the number of components in your crude mixture.[1]

• Consider Non-Chromatographic Methods:

  • Recrystallization: If your compound is a solid, this is often the most efficient and scalable first-line method for removing minor impurities.[1][8]

  • Acid-Base Extraction: If your triazole has a basic character, an aqueous acid wash can be used to pull it out of an organic layer, leaving behind neutral impurities. The triazole can then be recovered by basifying the aqueous layer and extracting back into an organic solvent.[6][8]

• Select a Chromatographic Strategy: If simpler methods are insufficient, chromatography is necessary. The choice of technique is critical and is guided by the compound's polarity.

dot graph TD { graph [fontname="Arial", fontsize=12, splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Workflow for selecting a purification strategy.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during purification.

Guide 1: Chromatographic Purification

Chromatography is the workhorse of purification. However, the high polarity of triazoles requires careful method selection.

Data Presentation: Comparison of Key Chromatographic Modes

Feature	Reversed-Phase (RP)	Normal-Phase (NP)	Hydrophilic Interaction (HILIC)
Stationary Phase	Non-polar (e.g., C18)	Polar (e.g., Silica, Alumina)	Highly Polar (e.g., Silica, Diol, Amide)[2][9]
Mobile Phase	Polar (e.g., Water/Acetonitrile)	Non-polar (e.g., Hexane/Ethyl Acetate)	Polar aprotic solvent with a small amount of aqueous buffer (e.g., Acetonitrile/Water)[2][10]
Elution Order	Least polar elutes first	Most polar elutes first	Least polar elutes first
Best For	Moderately polar to non-polar triazoles.	Less polar triazoles soluble in organic solvents.[11]	Highly polar, water-soluble triazoles that are unretained in RP mode.[2][9][10]

Problem 1: My polar triazole shows little to no retention in Reversed-Phase HPLC, eluting in the solvent front.

• Causality: The analyte is too polar for the non-polar C18 stationary phase. It has a much stronger affinity for the polar mobile phase and therefore does not interact sufficiently with the column to be retained.[1][2]

• Solutions & Protocols:

  • Modify the Mobile Phase: Increase the aqueous content. If you are already at 95-100% aqueous and retention is still poor, this approach is limited.[1]

  • Adjust pH: If your triazole contains a basic nitrogen, increasing the pH of the mobile phase can neutralize the charge, making the compound less polar and increasing its retention.

  • Use a Specialized Column: Employ a reversed-phase column designed for polar analytes, such as those with polar-embedded or polar-endcapped stationary phases. These columns provide alternative interaction mechanisms beyond simple hydrophobicity.[1]

  • Switch to HILIC (Recommended): For very polar compounds, HILIC is often the most effective solution.[1][10] It is specifically designed to retain and separate compounds that are poorly retained in reversed-phase.[2][9]

dot graph TD { graph [fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption: Troubleshooting poor retention in RP-HPLC.

Problem 2: My compound streaks badly and gives tailing peaks in Normal-Phase (Silica Gel) Chromatography.

• Causality: The basic nitrogen atoms in the triazole ring are interacting strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel.[3] This strong, non-specific binding prevents clean elution, causing the compound to "smear" down the column.

• Solutions & Protocols:

  • Add a Basic Modifier: Neutralize the acidic sites on the silica gel by adding a small amount of a base to your eluent. Triethylamine (Et₃N) at a concentration of 0.1-1% is a common and effective choice.[3][6]

  • Use a More Polar Eluent: Sometimes, streaking can be caused by poor solubility in the mobile phase. Gradually increasing the percentage of a highly polar solvent like methanol can improve peak shape.[3]

  • Switch to a Neutral Stationary Phase: Consider using neutral alumina instead of silica gel for particularly sensitive compounds.

  • Dry Loading: Adsorbing your crude material onto a small amount of silica before loading it onto the column can sometimes improve the separation by ensuring a tight injection band.

• Solvent System Selection: Identify a suitable solvent system (e.g., Dichloromethane/Methanol) using TLC. To the chosen eluent, add 0.5% (v/v) triethylamine.

• Column Packing: Pack a flash chromatography column with silica gel using your chosen eluent (containing triethylamine).

• Sample Preparation: Dissolve your crude product in a minimum amount of a suitable solvent. It is often best to adsorb the sample onto a small amount of silica gel and dry it under vacuum.[3]

• Loading: Carefully add the dried, adsorbed sample to the top of the packed column.

• Elution: Run the column using your triethylamine-modified eluent, collecting fractions.

• Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure. Note that triethylamine is volatile and should be removed with the solvent.

Guide 2: Recrystallization

Recrystallization is a powerful technique for purifying solids, but challenges can arise.[12]

Problem 1: My compound "oils out" instead of forming crystals.

• Causality: This typically happens when the boiling point of the solvent is higher than the melting point of your compound, or when the solution is supersaturated with impurities that inhibit crystal lattice formation.[1][6]

• Solutions:

  • Re-dissolve and Add More Solvent: Heat the solution until the oil dissolves completely, then add a small amount of additional hot solvent to ensure you are not at the saturation point.[6]

  • Slow Cooling: Allow the flask to cool to room temperature very slowly. Insulating the flask can help. Do not place it directly in an ice bath.[1][6]

  • Change Solvent System: Select a solvent with a lower boiling point. Alternatively, use a co-solvent system. Dissolve the compound in a minimal amount of a "good" solvent and add a "poor" solvent dropwise at an elevated temperature until the solution becomes slightly cloudy, then allow it to cool slowly.[6]

Problem 2: No crystals form, even after the solution has cooled.

• Causality: The solution may be too dilute, or it is supersaturated but lacks a nucleation point to initiate crystallization.[8]

• Solutions:

  • Concentrate the Solution: Gently evaporate some of the solvent under reduced pressure and allow it to cool again.

  • Induce Nucleation: Scratch the inside of the flask with a glass rod just below the solvent line. The microscopic scratches provide a surface for crystals to begin forming.

  • Add a Seed Crystal: If you have a small crystal of the pure compound, add it to the supersaturated solution to initiate crystallization.

  • Add an Anti-Solvent: Add a solvent in which your compound is insoluble dropwise until the solution becomes turbid, then let it stand.[8]

Guide 3: Advanced & Alternative Techniques

When standard methods fail, more specialized techniques may be required.

• Hydrophilic Interaction Liquid Chromatography (HILIC): As mentioned, this is the premier technique for highly polar compounds. The mechanism involves partitioning the polar analyte into an immobilized, water-enriched layer on the surface of a polar stationary phase. Elution is typically achieved by increasing the water content in the mobile phase.[10][13][14]

• Ion-Exchange Chromatography (IEX): If your triazole can be reliably protonated or deprotonated to form a stable ion, IEX can be a highly effective technique. It separates molecules based on their net charge.[15] For example, a positively charged (protonated) triazole can be captured on a cation exchange resin and eluted by increasing the salt concentration or changing the pH.[15][16]

• Supercritical Fluid Chromatography (SFC): SFC uses a supercritical fluid, typically CO₂, as the mobile phase.[17][18] By adding polar co-solvents like methanol, the polarity of the mobile phase can be tuned to elute polar compounds.[19][20] SFC is known for being fast and environmentally friendly, and its application for polar analytes is a growing field.[17][21]

References

• Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Crawford Scientific. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Retrieved from [Link]

• Veeprho. (n.d.). Triazole Impurities and Related Compound. Retrieved from [Link]

• Chromatography Today. (n.d.). How Good is SFC for Polar Analytes?. Retrieved from [Link]

• van Zelst, F. H. M., van Meerten, S. G. J., & Kentgens, A. P. M. (2019). Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR). RSC Advances, 9(1), 23-28. Retrieved from [Link]

• Teledyne LABS. (n.d.). What is Supercritical Fluid Chromatography. Retrieved from [Link]

• Wang, Q., Li, X., & Liu, H. (2011). Separation of inorganic anions on a triazole-functionalized ion exchanger in ion chromatography. Journal of Chromatography A, 1218(10), 1398-1402. Retrieved from [Link]

• Ishii, D. (n.d.). Development of Supercritical Fluid Chromatography Techniques. Longdom Publishing. Retrieved from [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?. Retrieved from [Link]

• Grand-Guillaume Perrenoud, A., Veuthey, J. L., & Guillarme, D. (2021). Metamorphosis of supercritical fluid chromatography: A viable tool for the analysis of polar compounds?. TrAC Trends in Analytical Chemistry, 139, 116304. Retrieved from [Link]

• Welch Materials. (2025, December 23). [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds. Retrieved from [Link]

• Jandera, P. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science, 34(24), 3485-3502. Retrieved from [Link]

• Crocker, F. H., Taylor, S., & Hawari, J. (2022). Ion exchange for effective separation of 3-nitro-1,2,4-triazol-5-one (NTO) from wastewater. Chemosphere, 301, 134698. Retrieved from [Link]

• Uniroyal, Inc. (1983). Process for making triazoles. Patent 0075459. Retrieved from [Link]

• YMC America. (n.d.). Normal Phase Chromatography Solutions. Retrieved from [Link]

• Boyarskaya, I. A., et al. (2021). Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. The Journal of Organic Chemistry, 86(16), 11097-11104. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. veeprho.com [veeprho.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biotage.com [biotage.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Normal Phase Chromatography Solutions | YMC America [ymcamerica.com]
• 12. mt.com [mt.com]
• 13. welch-us.com [welch-us.com]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. tosohbioscience.com [tosohbioscience.com]
• 16. Ion exchange for effective separation of 3-nitro-1,2,4-triazol-5-one (NTO) from wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 19. Characterising polar compounds using supercritical fluid chromatography–nuclear magnetic resonance spectroscopy (SFC–NMR) - Faraday Discussions (RSC Publishing) DOI:10.1039/C8FD00237A [pubs.rsc.org]
• 20. longdom.org [longdom.org]
• 21. researchgate.net [researchgate.net]

Optimization of reaction conditions for Cu(I)-catalyzed azide-alkyne cycloaddition.

Welcome to the CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) Technical Support Center. This resource is designed for drug development professionals and researchers seeking to optimize their click chemistry workflows, eliminate side reactions, and maximize bioconjugation yields.

Below, you will find expert-guided FAQs, mechanistic troubleshooting steps, and a self-validating experimental protocol.

Module 1: Reaction Pathways & Troubleshooting Workflows

Understanding the mechanistic flow of your reaction is the first step in optimization. The diagrams below illustrate the standard troubleshooting logic and the competing chemical pathways that dictate your reaction's success.

Caption: CuAAC troubleshooting workflow for resolving low yields and side reactions.

Caption: Competing reaction pathways: Desired CuAAC vs. oxidative Glaser homocoupling.

Module 2: Core Optimization FAQs

Q: Why is in situ generation of Cu(I) from CuSO₄ and sodium ascorbate preferred over the direct addition of Cu(I) salts? A: The Cu(I) oxidation state is thermodynamically unstable in aerobic, aqueous environments. Free Cu(I) salts (like CuI or CuBr) rapidly disproportionate into inactive Cu(II) and Cu(0), leading to stalled reactions. By using CuSO₄·5H₂O paired with a 5- to 10-fold excess of sodium ascorbate, Cu(I) is continuously regenerated in situ. The ascorbate acts as a sacrificial reducing agent, maintaining a steady-state concentration of the active catalytic species even in the presence of trace oxygen (1).

Q: How do I select the appropriate Cu(I)-stabilizing ligand for my specific substrate? A: Ligands are not optional in modern CuAAC; they are critical for accelerating the reaction rate and protecting the Cu(I) center from rapid oxidation. The choice depends entirely on your solvent system and the biological sensitivity of your substrates:

• TBTA : Highly effective but strictly limited to organic solvents or mixed aqueous/organic systems (e.g., DMSO/t-BuOH) due to its poor water solubility.

• THPTA : The gold standard for aqueous bioconjugation. It is highly water-soluble, allowing reactions to proceed in 100% biological buffers. THPTA binds Cu(I) tightly, blocking its bioavailability and preventing Cu-induced biomolecule precipitation (2).

• BTTAA / BTTES : Next-generation ligands optimized for living systems. BTTAA significantly accelerates the cycloaddition rate compared to THPTA and further reduces cytotoxicity, making it ideal for metabolic labeling and live-cell surface tracking (3).

Table 1: Quantitative Comparison of Common CuAAC Ligands

Ligand	Solvent Compatibility	Relative Reaction Speed	Cytotoxicity	Primary Application
TBTA	Organic / Mixed (DMSO)	Moderate	High	Small molecule synthesis, material science
THPTA	100% Aqueous	Fast	Low	Protein/Oligonucleotide bioconjugation
BTTAA	100% Aqueous	Very Fast	Very Low	Live-cell labeling, in vivo click chemistry
BTTES	100% Aqueous	Fast	Low	Live-cell labeling

Module 3: Advanced Troubleshooting

Q: My bioconjugation yield is low, and my target protein/oligonucleotide shows signs of degradation. What is the mechanism behind this, and how can I stop it? A: This is a classic symptom of Reactive Oxygen Species (ROS) generation. When Cu(I) interacts with dissolved O₂ in the buffer, it generates superoxide and hydroxyl radicals that cleave nucleic acid backbones and oxidize amino acid side chains.

• Causality & Solution: To prevent this, you must increase the ligand-to-copper ratio (e.g., 5:1 or 10:1 THPTA:Cu). The excess ligand acts as a sacrificial reductant, intercepting ROS before they damage your biomolecules (4). Additionally, adding a ROS scavenger like aminoguanidine (at 5 mM final concentration) provides a secondary layer of protection against biomolecular degradation (5).

Q: LC-MS analysis reveals a high-molecular-weight byproduct that corresponds to exactly twice the mass of my alkyne substrate. What is this? A: You are observing Glaser coupling (alkyne-alkyne homocoupling). This oxidative side reaction occurs when Cu(II)—generated from the oxidation of Cu(I) by ambient air—catalyzes the coupling of two terminal alkynes to form a 1,3-diyne (6).

• Causality & Solution: Glaser coupling competes directly with the CuAAC pathway (7). It is exacerbated by high alkyne concentrations, oxygen exposure, and depleted ascorbate. To eliminate this:

  • Thoroughly degas all buffers with argon or nitrogen prior to the reaction.

  • Ensure sodium ascorbate is freshly prepared (it degrades rapidly in water).

  • Pre-mix the Cu(I) and ligand before introducing the alkyne to ensure the copper is fully coordinated and less prone to initiating the Glaser pathway.

Module 4: Self-Validating Experimental Protocol

Optimized Aqueous Bioconjugation Protocol (THPTA-Mediated)

This protocol is engineered as a self-validating system. The visual color changes confirm the correct oxidation states, and the pre-mixing sequence prevents localized catalyst precipitation.

Reagent Preparation (Prepare Fresh)

• CuSO₄ Solution : 20 mM in Milli-Q water.

• THPTA Ligand : 50 mM in Milli-Q water.

• Sodium Ascorbate : 100 mM in Milli-Q water (Must be prepared immediately before use; an oxidized solution will appear yellow and be inactive).

• Aminoguanidine : 100 mM in Milli-Q water.

Step-by-Step Methodology

• Catalyst Pre-complexation (Critical Step) : In a clean microcentrifuge tube, mix 5.0 µL of 50 mM THPTA with 2.5 µL of 20 mM CuSO₄.

  • Causality: Mixing the ligand and copper before adding them to the biomolecule ensures the formation of the protective Cu-THPTA complex.

  • Validation Check: The solution should turn a distinct, bright light blue. If it is cloudy or green, discard and remake the stock solutions.

• Substrate Assembly : In the main reaction vial, combine your alkyne-modified biomolecule (e.g., 1.0 eq, ~50 µM final) and the azide-fluorophore (2.0 to 5.0 eq) in a suitable degassed biological buffer (e.g., PBS, pH 7.4).

• ROS Protection : Add aminoguanidine to the main reaction vial to achieve a final concentration of 5 mM.

• Initiation : Add the pre-complexed Cu/THPTA solution to the main reaction vial. Finally, initiate the reaction by adding sodium ascorbate to a final concentration of 2.5 to 5.0 mM.

  • Validation Check: Upon adding ascorbate, the blue color of the Cu(II)-THPTA complex should fade to colorless, confirming the successful reduction to the catalytically active Cu(I) state.

• Incubation : Allow the reaction to proceed at room temperature for 1 to 2 hours. Protect from light if using fluorophores.

• Quenching & Purification : Quench the reaction by adding a copper chelator (e.g., EDTA at 10 mM) to strip the metal, then purify the conjugate via size-exclusion chromatography or dialysis.

References

• Benchchem : Troubleshooting guide for copper-catalyzed click chemistry reactions. 8

• Jena Bioscience : Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. 4

• ACS Omega : Model-Assisted Process Optimization for Trivalent Ligand-siRNA Conjugation via CuAAC Click Chemistry. 9

• Chemical Reviews : A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. 1

• Glen Research : Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand. 2

• PMC : Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. 3

• JACS : Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. 6

• PMC : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. 7

• BroadPharm : Protocol for Azide-Alkyne Click Chemistry. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. glenresearch.com [glenresearch.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. jenabioscience.com [jenabioscience.com]
• 5. broadpharm.com [broadpharm.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting &amp; Handling Guide for (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with (4-Formyl-triazol-1-yl)-acetic acid ethyl ester (also known as ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate).

While 1,2,3-triazoles synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) are generally celebrated for their robust metabolic and chemical stability[1], the unique combination of a C4-formyl (aldehyde) group and an N1-ethyl acetate moiety introduces specific vulnerabilities. This guide addresses the mechanistic causality behind its degradation and provides field-proven, self-validating protocols to maintain structural integrity during your experiments.

Section 1: Core Decomposition Pathways (The "Why")

Understanding the structural electronics of this compound is the first step in preventing its degradation. The electron-withdrawing nature of the triazole ring makes the C4-aldehyde highly electrophilic, while the N1-acetate tail provides a labile site for hydrolysis.

• Auto-Oxidation of the C4-Aldehyde: The highly electrophilic 4-formyl group is exceptionally prone to radical-mediated auto-oxidation. When exposed to atmospheric oxygen, the aldehyde rapidly oxidizes to form the corresponding 1H-1,2,3-triazole-4-carboxylic acid derivative. This is accelerated by ambient light and trace moisture (which forms a reactive hydrate intermediate).

• Base-Catalyzed Ester Hydrolysis & Cannizzaro Reactions: The ethyl ester group is susceptible to nucleophilic attack. Under basic conditions (e.g., during deprotection steps or if chromatographed on basic alumina), the ester is cleaved to yield the free acetic acid. Concurrently, strong bases can trigger Cannizzaro-type disproportionation or aldol condensations of the free aldehyde.

• Ring-Degenerate (Dimroth) Rearrangement: When functionalizing the aldehyde via condensation with primary amines (to form Schiff bases), the resulting 1-substituted-4-imino-1,2,3-triazole is inherently unstable. As described in recent studies on triazole stability[2], these imines undergo a ring-degenerate Dimroth rearrangement at elevated temperatures. The N1-acetate group pulls electron density, making the ring susceptible to opening and scrambling, resulting in a complex mixture of isomeric triazoles.

Decomposition pathways of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester.

Section 2: Quantitative Stability Profiles

To aid in experimental planning, the following table summarizes the stability of the compound under various standard laboratory conditions.

Condition	Temperature	Atmosphere	Solvent	Stability Profile	Major Degradation Pathway
Long-term Storage	-20°C	Argon	Neat (Solid/Oil)	> 6 months	None
Benchtop Storage	25°C	Air	Neat	< 1 week	Auto-oxidation to Carboxylic Acid
Basic Deprotection	25°C	Air	MeOH / NaOH (aq)	< 1 hour	Ester Hydrolysis + Cannizzaro Reaction
Amine Condensation	70°C	N2	Ethanol	< 2 hours	Dimroth Rearrangement (Scrambling)[2]
Amine Condensation	25°C	N2	Anhydrous DCM	Stable	None (Imine forms cleanly)

Section 3: Field-Proven Experimental Protocols

Protocol A: Inert Atmosphere Purification & Storage

Causality: Standard silica gel can retain moisture, promoting aldehyde hydrate formation, which accelerates oxidation. Oxygen must be strictly excluded to prevent the radical oxidation pathway.

• Concentration: Concentrate the crude CuAAC reaction mixture under reduced pressure at <30°C to minimize thermal degradation.

• Chromatography: Purify via flash column chromatography using neutral silica gel (pH 6.5-7.5). Do not use basic alumina , as it will catalyze ester hydrolysis on the column.

• Elution: Elute with a Hexane/Ethyl Acetate gradient.

• Drying: Pool the product fractions and evaporate. Immediately subject the resulting oil/solid to high vacuum (0.1 mbar) for 2 hours to remove trace water.

• Storage: Flush the storage vial with Argon (Argon is heavier than N2 and provides a superior protective blanket) and store at -20°C.

• Self-Validation System: Before using stored batches, dissolve a 1 mg aliquot in anhydrous CDCl3. Confirm the presence of a sharp singlet at ~10.1 ppm in the 1 H NMR spectrum (intact aldehyde). A broad peak at ~12 ppm indicates carboxylic acid formation.

Protocol B: Controlled Condensation (Preventing Dimroth Rearrangement)

Causality: Heat provides the activation energy required for the 4-imino-1,2,3-triazole intermediate to undergo ring-opening. By utilizing dehydrating agents instead of heat, you trap the kinetic product.

• Preparation: Dissolve the triazole ester in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Amine Addition: Add the primary amine (1.05 eq) at 0°C to 25°C. Crucial: Do not exceed 25°C under any circumstances.

• Dehydration: Add a mild dehydrating agent (e.g., anhydrous MgSO 4​ or 4Å molecular sieves) to drive imine formation entropically without thermal energy.

• Reduction (Optional): If performing a reductive amination, add sodium triacetoxyborohydride (NaBH(OAc) 3​ ) directly to the mixture at 0°C.

• Self-Validation System: Monitor the reaction by LC-MS. The desired imine/amine should appear as a single peak. The appearance of multiple peaks with identical masses but different retention times is the diagnostic hallmark of Dimroth scrambling[3].

Workflow for the safe synthesis, purification, and storage of the compound.

Section 4: Troubleshooting FAQs

Q: Why did my product turn into a carboxylic acid during benchtop storage? A: Auto-oxidation. The C4-aldehyde is highly electrophilic. When exposed to atmospheric oxygen, it undergoes a radical-mediated oxidation. Always store the compound under an Argon atmosphere at -20°C.

Q: I attempted a reductive amination with a primary amine, but my LC-MS shows multiple peaks with the exact same mass. What happened? A: You have triggered a Dimroth Rearrangement. The intermediate 4-imino-1,2,3-triazole is unstable at elevated temperatures. The N1-acetate group pulls electron density away from the ring, making it highly susceptible to opening and scrambling into isomeric triazoles[2]. You must keep the condensation reaction strictly at or below 25°C.

Q: Can I saponify the ethyl ester using NaOH without destroying the triazole ring? A: It is highly risky. While the 1,2,3-triazole ring itself is generally stable to base[4], the C4-aldehyde is not. Strong aqueous bases like NaOH will trigger Cannizzaro-type disproportionation or aldol condensations of the aldehyde. If ester deprotection is absolutely required, you must first protect the aldehyde as an acetal, perform the saponification, and then deprotect the aldehyde under mild acidic conditions.

Q: My CuAAC reaction to synthesize this compound gave a low yield and a black tar. Why? A: This is likely due to copper-catalyzed degradation of the alkyne precursor (e.g., propiolaldehyde) or the product itself. Ensure you are using a stabilized Cu(I) source (like CuI or CuSO 4​ /Sodium Ascorbate) and consider using a copper-chelating ligand (like TBTA) to prevent unwanted side reactions[5].

References

• Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles. Beilstein Journal of Organic Chemistry. URL:[Link]

• Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst. Molecules. URL:[Link]

• Uncatalyzed Click Reaction between Phenyl Azides and Acrolein: 4-Formyl-1,2,3-Triazolines as “Clicked” Markers for Visualizations of Extracellular Acrolein Released from Oxidatively Stressed Cells. ACS Sensors. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Catalyst selection for efficient triazole synthesis

Welcome to the Triazole Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide to help researchers, chemical biologists, and drug development professionals navigate the mechanistic nuances of azide-alkyne cycloadditions.

Triazole synthesis failures rarely stem from poor pipetting; they almost always result from a fundamental mismatch between the catalyst system, the ligand, and the thermodynamic realities of the reaction environment. This center provides field-proven troubleshooting, causality-driven protocols, and decision matrices to ensure your click chemistry is both efficient and reproducible.

Core Concepts: The Causality of Catalyst Selection

The synthesis of 1,2,3-triazoles is dictated by the metal catalyst, which fundamentally alters the reaction mechanism and the resulting regiochemistry:

• Copper (CuAAC): Yields strictly 1,4-disubstituted triazoles . The mechanism relies on the deprotonation of the alkyne to form a copper(I) acetylide intermediate. Therefore, CuAAC is strictly limited to terminal alkynes.

• Ruthenium (RuAAC): Yields 1,5-disubstituted triazoles (or 1,4,5-trisubstituted). Ruthenium catalysts coordinate both the azide and the alkyne, undergoing oxidative coupling to form a ruthenacycle intermediate. Because it does not require an acidic alkyne proton, RuAAC readily accepts internal alkynes 1.

Troubleshooting & FAQ Guide

Q1: My CuAAC reaction in aqueous media is sluggish, and my yields are inconsistent. What is going wrong? Cause: Cu(I) is thermodynamically unstable. In the presence of dissolved oxygen, it rapidly oxidizes to catalytically inactive Cu(II). If you are using standard ligands like TBTA in water, the ligand is likely precipitating due to its high hydrophobicity, leaving the Cu(I) unprotected. Unprotected Cu(I) will either oxidize or form unreactive, multinuclear copper acetylide aggregates. Solution: Switch to a highly hydrophilic ligand like THPTA or BTTES . THPTA encapsulates the Cu(I) center, keeping it soluble in purely aqueous environments and blocking its bioavailability (which prevents reactive oxygen species generation in live cells) while maintaining catalytic turnover 2. BTTES utilizes bulky tert-butyl groups to sterically prevent the dead-end polymerization of copper acetylides, drastically accelerating aqueous kinetics 3.

Q2: I need to synthesize a 1,5-disubstituted triazole, but my copper catalyst isn't working. How do I force this regiochemistry? Cause: You cannot force CuAAC to yield a 1,5-isomer. The copper acetylide intermediate inherently dictates 1,4-regiochemistry. Solution: You must abandon copper and utilize the RuAAC pathway. Employ a ruthenium catalyst such as [CpRuCl(COD)] or [CpRuCl(PPh3)2]. This will shift the mechanism to a ruthenacycle intermediate, exclusively yielding the 1,5-isomer 1.

Q3: I am developing a pharmaceutical intermediate, and removing residual copper from the final triazole product is a major bottleneck. How can I mitigate this? Cause: 1,2,3-triazoles are excellent metal chelators. The product itself binds the copper catalyst, making trace metal removal incredibly difficult and often causing batches to exceed the strict heavy metal limits (<10 ppm) required for drug development. Solution: Transition to Electro-Assisted Click Chemistry . By using a copper foil working electrode and applying a controlled pulsed potential, Cu(0) is oxidized to Cu(I) in situ at extremely low, steady-state concentrations (often <1.5 µmol per hour). This provides just enough active catalyst to drive the cycloaddition without saturating the final product with heavy metals, drastically simplifying downstream purification 4.

Quantitative Catalyst & Ligand Comparison

Catalyst / Ligand System	Target Regioselectivity	Alkyne Compatibility	Aqueous Solubility	Relative Kinetics (Aqueous)	Biocompatibility (Live Cells)
CuSO₄ + TBTA	1,4-disubstituted	Terminal only	Poor	Slow (Precipitates)	Low (High Toxicity)
CuSO₄ + THPTA	1,4-disubstituted	Terminal only	Excellent	Fast	High
CuSO₄ + BTTES	1,4-disubstituted	Terminal only	Good	Very Fast	High
[Cp*RuCl(PPh₃)₂]	1,5-disubstituted	Terminal & Internal	Poor	N/A (Organic only)	Low
Electro-generated Cu(I)	1,4-disubstituted	Terminal only	Moderate	Fast	Moderate

Self-Validating Experimental Protocols

Protocol 1: Biocompatible Aqueous CuAAC (THPTA-Mediated)

Use this protocol for protein bioconjugation or live-cell labeling where organic solvents and copper toxicity must be avoided.

• Prepare Stock Solutions: Prepare 100 mM CuSO₄ in water, 500 mM THPTA in water, and 100 mM Sodium Ascorbate in water. (Note: Ascorbate degrades rapidly; it must be prepared fresh daily).

• Catalyst Pre-complexation: In a microcentrifuge tube, mix the CuSO₄ and THPTA stocks at a 1:5 molar ratio.

  • Self-Validation Checkpoint: The solution must turn a brilliant, clear blue 5. If it is cloudy or green, the ligand has failed to coordinate, and precipitation/oxidation has occurred. Discard and remake.

• Substrate Addition: Add your alkyne and azide substrates to your aqueous reaction buffer (e.g., PBS).

• Initiation: Add the pre-complexed CuSO₄/THPTA to the reaction mixture, followed immediately by the sodium ascorbate (final concentration ~2.5 mM).

  • Self-Validation Checkpoint: Upon adding ascorbate, the brilliant blue color must rapidly fade to colorless or pale yellow. This visual shift proves the successful reduction of Cu(II) to the catalytically active Cu(I). If the blue color persists, your ascorbate is dead.

• Incubation: React at room temperature for 30–60 minutes.

Protocol 2: RuAAC for 1,5-Disubstituted Triazoles

Use this protocol when 1,5-regioselectivity is required or when utilizing internal alkynes.

• Preparation: Flame-dry a Schlenk flask and purge with inert gas (N₂ or Argon). Ruthenium catalysts are highly sensitive to oxygen and moisture, which will irreversibly poison the catalytic cycle.

• Reagent Loading: Add the azide (1.0 eq) and alkyne (1.0 eq) to anhydrous dioxane or DMF under positive inert gas flow.

• Catalyst Addition: Add 2–5 mol% of [Cp*RuCl(COD)] to the mixture.

  • Self-Validation Checkpoint: If the reaction mixture turns dark brown or black immediately upon catalyst addition (before heating), oxygen has infiltrated your Schlenk line, leading to rapid catalyst decomposition.

• Reaction: Stir at 60–80°C for 12–24 hours. Monitor via TLC until the azide spot disappears.

• Quenching & Purification: Cool to room temperature, concentrate under reduced pressure, and purify via standard silica gel chromatography.

Catalyst Selection Decision Matrix

Decision matrix for catalyst and ligand selection in azide-alkyne cycloadditions.

References

• Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications | Chemical Reviews Source: ACS Publications URL:[Link]

• Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study Source: NIH / PubMed Central URL:[Link]

• Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand Source: Glen Research URL:[Link]

• Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode Source: SciELO / J. Braz. Chem. Soc. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. broadpharm.com [broadpharm.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. glenresearch.com [glenresearch.com]

Technical Support Center: Triazole Regioselectivity &amp; Solvent Optimization

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the regiochemical outcomes of azide-alkyne cycloadditions (AAC). While catalyst selection is the primary driver of regioselectivity, solvent effects dictate the thermodynamic stability of the transition states and the operational lifespan of the catalyst .

This guide provides field-proven troubleshooting insights, self-validating protocols, and mechanistic explanations to help you achieve strict 1,4- or 1,5-regioselectivity in your triazole syntheses.

Diagnostic Workflow: Catalyst & Solvent Selection

Use the logical workflow below to determine the optimal catalytic and solvent system based on your target triazole isomer.

Workflow for selecting catalyst and solvent systems to control triazole regioselectivity.

Frequently Asked Questions & Troubleshooting

Q1: My metal-free thermal azide-alkyne cycloaddition (Huisgen) is yielding an inseparable 1:1 mixture of 1,4- and 1,5-isomers. Can solvent choice drive regioselectivity? A1: Yes. Standard thermal cycloadditions in non-polar solvents (e.g., toluene) rely purely on thermal activation, yielding near 1:1 mixtures. However, switching to highly fluorinated, polar protic solvents like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) drastically alters the regiochemical outcome. HFIP possesses exceptional hydrogen-bond donating capabilities and high ionizing power. Mechanistically, HFIP stabilizes the highly polarized transition state of the cycloaddition, lowering the activation energy barrier asymmetrically to favor1[1].

Q2: I am running a CuAAC reaction in DMF, but the reaction is sluggish, and I am detecting 1,5-isomer impurities. Why is my "click" reaction failing? A2: The presence of the 1,5-isomer in a CuAAC reaction indicates that the copper catalyst has been deactivated, allowing the uncatalyzed thermal background reaction to proceed. Strongly coordinating polar aprotic solvents like DMF or DMSO can competitively bind to the Cu(I) center, displacing the alkyne/azide and stalling the formation of the critical dinuclear copper-acetylide intermediate. Theoretical analyses using 3D reference interaction site models (3D-RISM) demonstrate that2[2]. Solution: Switch to a biphasic or co-solvent system like H2​O/t-BuOH (1:1). Water accelerates the reaction via the hydrophobic effect and 3[3], ensuring >99% 1,4-regioselectivity.

Q3: How do I achieve strict 1,5-regioselectivity using Ruthenium (RuAAC), and what are the solvent constraints? A3: Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) utilizes catalysts like Cp∗RuCl(PPh3​)2​ to4[4]. Unlike CuAAC, RuAAC proceeds via the oxidative coupling of the azide and alkyne to form a ruthenacycle intermediate. Protic solvents (like water or methanol) can interfere with this mechanism by causing premature protodemetalation or disrupting the coordination sphere of the Ru(II) center. Therefore, RuAAC requires strictly anhydrous, polar aprotic or non-polar solvents (e.g., THF, 1,4-dioxane, or toluene) to maintain catalyst integrity.

Quantitative Data: Solvent Impact on Regioselectivity

The table below summarizes how solvent selection directly manipulates the regiochemical outcome across different catalytic regimes.

Reaction System	Target Isomer	Optimal Solvent Class	Example Solvents	Typical Regioselectivity (1,4 : 1,5)	Mechanistic Role of Solvent
CuAAC	1,4-Disubstituted	Polar Protic / Aqueous	H2​O / t-BuOH	>99 : 1	Hydrophobic packing; stabilizes dinuclear Cu(I) transition state.
RuAAC	1,5-Disubstituted	Aprotic (Anhydrous)	THF, Toluene	1 : >99	Prevents protodemetalation; maintains Ru(II) coordination sphere.
Metal-Free (Standard)	Mixed	Non-polar / Aprotic	Toluene, DCM	~50 : 50	Minimal TS stabilization; relies purely on thermal activation.
Metal-Free (HFIP)	1,4 or 1,5 (Substrate dep.)	Strongly H-Bonding	HFIP	Up to 95 : 5	H-bonding stabilizes polarized TS; high ionizing power lowers activation energy.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols include built-in visual and chemical validation steps.

Protocol A: 1,4-Selective Aqueous CuAAC

This protocol leverages the hydrophobic effect in water to accelerate the reaction while preventing catalyst stalling.

• Catalyst Activation: In a reaction vial, dissolve CuSO4​⋅5H2​O (5 mol%) in distilled water. Add sodium ascorbate (10 mol%).

  • Self-Validation Check: The solution must immediately transition from bright blue (Cu²⁺) to pale yellow or colorless. This visually confirms the successful in situ reduction to the catalytically active Cu(I) species.

• Substrate Addition: Add the terminal alkyne (1.0 eq) and organic azide (1.0 eq) dissolved in an equal volume of t-BuOH . Stir vigorously at room temperature.

  • Self-Validation Check: As the reaction progresses (typically 1-4 hours), the highly hydrophobic 1,4-triazole product will often precipitate out of the aqueous mixture as a white/off-white solid, driving the reaction forward via Le Chatelier's principle.

• Quenching & Workup: Add an aqueous solution of EDTA or NH4​OH and extract with ethyl acetate.

  • Self-Validation Check: The aqueous layer will turn deep blue. This confirms the successful sequestration of copper into a water-soluble complex, ensuring your organic product is heavy-metal-free.

Protocol B: HFIP-Mediated Metal-Free Cycloaddition

Use this protocol when metal catalysts are strictly prohibited (e.g., in vivo bioconjugation precursors) but high regioselectivity is required.

• Assembly: In a sealed pressure vial, combine the azide (1.0 eq) and alkyne (1.2 eq) in pure 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) (0.5 M concentration).

• Reaction: Stir the mixture at 60 °C for 12–24 hours.

  • Self-Validation Check: Monitor via LC-MS. You should observe the exact mass of the cycloaddition product without any metal-adduct isotopic patterns (e.g., no M+63 Cu peaks).

• Recovery: Cool to room temperature and remove the solvent under reduced pressure.

  • Self-Validation Check: HFIP has a low boiling point (58 °C). The rapid and complete evaporation of the solvent without the need for high-vacuum heating validates successful solvent removal, leaving the crude triazole ready for direct silica gel purification.

References

• HFIP-Mediated Synthesis of 4-Aryl-NH-1,2,3-Triazoles and 1,5-Disubstituted 1,2,3-Triazolyl Glycoconjugates Source: American Chemical Society (ACS) URL:[Link]

• Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents Source: MDPI URL:[Link]

• Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): Synthesis of novel triazolyl substituted quinolines as potential anticancer agents Source: ResearchGate / Bioorganic & Medicinal Chemistry Letters URL:[Link]

• Analysis of solvent effects on the Cu-catalyzed azide-alkyne cycloaddition reaction via three-dimensional reference interaction site model self-consistent field method and solvation free energy decomposition Source: ResearchGate / Journal of Computational Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents [mdpi.com]

Managing impurities in the synthesis of triazole derivatives

Welcome to the Technical Support Center for Triazole Synthesis . As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter yield and purity bottlenecks during the synthesis of triazole pharmacophores.

Whether you are utilizing Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to generate 1,4-disubstituted 1,2,3-triazoles or employing condensation strategies for 1,2,4-triazoles, impurity management is the critical bridge between a successful chemical reaction and a viable biological assay. This guide provides field-proven, mechanistic troubleshooting strategies to ensure your experimental protocols are robust and self-validating.

Section 1: CuAAC and 1,2,3-Triazole Impurities

Q: Why am I observing a diyne byproduct instead of my desired 1,2,3-triazole? Causality & Mechanism: The formation of a diyne is the result of the oxidative homocoupling of your terminal alkyne, a side reaction known as Glaser coupling[1]. During a standard CuAAC reaction, Cu(I) is the active catalytic species required for the click cycle. However, if your reaction mixture is exposed to oxygen, Cu(I) is rapidly oxidized to Cu(II)[2]. The presence of Cu(II) shuts down the desired cycloaddition pathway and instead catalyzes the bimolecular coupling of your alkynes into a diyne impurity[2].

Troubleshooting & Resolution: To validate your system and prevent this impurity, you must control the oxidation state of your copper catalyst:

• Degas Solvents: Sparging your reaction mixture with argon or nitrogen for 10-15 minutes prior to catalyst addition is mandatory to remove dissolved oxygen[1].

• Excess Reducing Agent: Maintain a molar excess of a reducing agent (e.g., sodium ascorbate) relative to the copper source. This ensures any Cu(II) formed is continuously reduced back to the active Cu(I) state[3].

• Ligand Optimization: Utilize accelerating ligands like THPTA or TBTA. These ligands not only accelerate the CuAAC pathway but also stabilize the Cu(I) oxidation state, sterically hindering the Glaser coupling trajectory[1].

Reaction pathways in CuAAC: Desired 1,2,3-triazole vs. oxidative Glaser coupling diyne impurity.

Q: My NMR spectra for the purified 1,2,3-triazole is missing 13C signals and has broadened 1H peaks. Is my chemical structure wrong? Causality & Mechanism: This is a classic, yet frequently misdiagnosed, analytical artifact caused by trace paramagnetic copper (Cu2+) contamination[4]. Even at concentrations as low as ~1 wt%, paramagnetic metal ions coordinate to the nitrogen atoms of the newly formed triazole ring[4]. This coordination causes rapid relaxation of nearby NMR-active nuclei, leading to extreme line broadening[5]. Often, the triazole carbon signals will completely "disappear" into the baseline, while the rest of the spectrum appears deceptively normal, leading researchers to incorrect structural conclusions[4]. Resolution: Your structure is likely correct, but your purification failed to remove coordinated copper. You must implement a rigorous copper scavenging protocol prior to NMR analysis[5].

Q: How do I effectively remove residual copper to prevent analytical artifacts and biological toxicity? Causality & Mechanism: Copper ions are highly cytotoxic and will interfere with downstream in vivo theranostics or fluorescence assays[6]. Because triazoles are excellent metal chelators, simple aqueous workups are often insufficient. You must introduce a competing chelator or solid-phase extraction method with a higher thermodynamic affinity for copper than your product[7].

Quantitative Data: Copper Removal Strategies

Removal Method	Typical Residual Cu	Product Recovery Yield	Best Application Profile
Aqueous Wash (EDTA)	< 50 ppm	> 90%	Small, highly lipophilic molecules
Solid Scavenger (Thiourea)	< 10 ppm	> 95%	Broad range; organic/aqueous mixtures
Dialysis against EDTA	< 10 ppm	> 85%	Macromolecules, proteins, polymers

Workflow: Batch Copper Scavenging using Solid-Supported Resins This self-validating protocol relies on the high affinity of thiourea for transition metals, pulling Cu out of the triazole coordination sphere[7].

• Preparation: Upon completion of the CuAAC reaction, dilute the crude mixture with a compatible solvent (e.g., EtOAc, DMF, or MeOH).

• Scavenger Addition: Add 3-5 equivalents (relative to the initial copper load) of a silica-based metal scavenger (e.g., SiliaMetS® Thiourea) directly to the crude mixture[7].

• Incubation: Stir the suspension vigorously at room temperature for 1 to 4 hours. Self-Validation Step: The resin will typically change color (e.g., turning blue/green) as it sequesters the copper[8].

• Filtration: Filter the suspension through a pad of Celite or a fine glass fritted funnel to remove the copper-loaded resin[7].

• Recovery: Wash the collected resin cake with 2-3 column volumes of your reaction solvent to elute any non-specifically bound product. Concentrate the combined filtrate under reduced pressure to yield the purified product[7].

Workflow for the removal of residual copper catalysts using solid-supported scavenger resins.

Section 2: Condensation Synthesis of 1,2,4-Triazoles

Q: My synthesis of a 1,2,4-triazole from an acyl hydrazide yielded a 1,3,4-oxadiazole impurity. How do I correct this? Causality & Mechanism: The cyclization of acylamidrazone intermediates is a delicate bifurcation point. Harsh dehydrating conditions or the use of specific acidic catalysts can promote the loss of an amine moiety (yielding the 1,3,4-oxadiazole ring) rather than the desired cyclization involving the hydrazine nitrogen[9]. Resolution: Shift to milder reaction conditions. Carefully control the temperature and avoid overly aggressive dehydrating agents. If synthesizing from nitriles, ensure strictly anhydrous conditions to prevent nitrile hydrolysis into amides or carboxylic acids[9].

Q: When alkylating my 1,2,4-triazole, I get an inseparable mixture of regioisomers. How can I control N-alkylation? Causality & Mechanism: The 1,2,4-triazole ring exhibits annular tautomerism. Under standard basic alkylation conditions, the electrophile can attack N1, N2, or N4, leading to a statistical and thermodynamically driven mixture of three regioisomers[10]. Resolution: To achieve high regioselectivity, utilize the N-silyl derivative method[10].

Workflow: Regioselective Alkylation of 1,2,4-Triazoles

• Silylation: React the 1,2,4-triazole starting material with hexamethyldisilazane (HMDS) or TMSCl to form an N-silyl intermediate[10].

• Directed Alkylation: The bulky silyl group temporarily blocks specific nitrogen sites and activates the ring, directing the incoming electrophile exclusively to the desired nitrogen (typically N1)[10].

• Deprotection: The silyl group is easily cleaved during a standard aqueous workup or mild acid wash, yielding the pure regioisomer[10].

Logic pathway for controlling regioselectivity during the alkylation of 1,2,4-triazoles.

References

• Technical Support Center: Removal of Residual Copper Catalyst from Click Chemistry Reactions - Benchchem. 7

• Technical Support Center: Copper Catalyst Removal in Click Chemistry - Benchchem. 8

• Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - Journal of the American Chemical Society. 2

• Technical Support Center: Synthesis of 5-Substituted-1,2,4-Triazoles - Benchchem. 9

• Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction - The Journal of Organic Chemistry. 4

• Troubleshooting guide for copper-catalyzed click chemistry reactions - Benchchem. 1

• Determining the Origins of Impurities during Azide-Alkyne Click Cyclization of Polystyrene - ResearchGate. 3

• Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide-Alkyne Click Reaction - PubMed. 5

• Synthesis of Alkyl/Aryloxymethyl Derivatives of 1,2,4-Triazole-3-Carboxamides and Their Biological Activities - PMC.10

• Click chemistry-driven tumor theranostics: recent advances, challenges, and future perspectives - Cancer Biology & Medicine. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide-Alkyne Click Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Click chemistry-driven tumor theranostics: recent advances, challenges, and future perspectives | Cancer Biology & Medicine [cancerbiomed.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Monitoring &amp; Troubleshooting of Triazole Synthesis

Welcome to the Technical Support Center for Triazole Synthesis. This guide is engineered for researchers, scientists, and drug development professionals utilizing azide-alkyne cycloaddition (click chemistry) for bioconjugation, materials science, and small molecule synthesis. Here, you will find self-validating protocols, diagnostic workflows, and mechanistic troubleshooting guides to ensure high-fidelity reaction monitoring.

Section 1: Diagnostic Workflow for Reaction Monitoring

When a click reaction fails, systematic analytical troubleshooting is required to identify the mechanistic breakdown. Use the following diagnostic workflow to isolate the issue.

Diagnostic workflow for troubleshooting stalled CuAAC reactions.

Section 2: Self-Validating Protocol: Real-Time FTIR & LC-MS Monitoring of CuAAC

Objective: To monitor the kinetics of a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and ensure complete conversion without byproduct formation.

Mechanistic Rationale: CuAAC relies exclusively on the active Cu(I) species. Cu(I) is highly susceptible to oxidation into Cu(II) by dissolved oxygen. Cu(II) is not only catalytically inactive for triazole formation, but it actively catalyzes the oxidative homocoupling of alkynes (Glaser coupling)[1]. This protocol utilizes in situ reduction and strict anaerobic techniques to maintain the catalytic cycle.

Step-by-Step Methodology:

• Reagent Preparation & Baseline:

  • Dissolve the terminal alkyne (1.0 eq) and organic azide (1.05 eq) in a degassed solvent system (e.g., 1:1 t-BuOH/H₂O or DMF).

  • Validation Checkpoint 1: Take a baseline ATR-FTIR spectrum of the mixture before adding the catalyst. Confirm the presence of the strong, asymmetric azide stretch at 2080–2150 cm⁻¹ (typically peaking around 2109 cm⁻¹)[2]. If this peak is absent, the azide starting material has degraded.

• Catalyst Complexation:

  • In a separate vial, premix CuSO₄ (0.05 eq) with a stabilizing tetradentate ligand such as THPTA or TBTA (0.25 eq) in degassed water.

  • Causality: Premixing the copper with the ligand before adding the reducing agent prevents the disproportionation of Cu(I) and shields the metal center from rapid oxidation, ensuring a stable catalytic pocket[1].

• In Situ Reduction & Initiation:

  • Add the catalyst complex to the main reaction vessel.

  • Introduce sodium ascorbate (0.5 eq) to the mixture.

  • Validation Checkpoint 2: Observe the solution transition from blue (Cu(II)) to colorless or pale yellow (Cu(I)). This color change serves as a visual self-validation that the active Cu(I) catalyst has been successfully generated.

• Kinetic Monitoring (FTIR):

  • Monitor the reaction by tracking the depletion of the azide peak (~2100 cm⁻¹) over time. Using a Beer's Law analysis, the area under this peak is directly proportional to the remaining azide concentration[2].

• Endpoint Confirmation (LC-MS):

  • Once the FTIR azide peak plateaus or disappears completely, sample the reaction for LC-MS.

  • Validation Checkpoint 3: Confirm the mass of the desired 1,4-triazole product. Scan for a[2M-2] mass peak relative to the alkyne, which would indicate unwanted Glaser coupling[3].

Section 3: Quantitative Data: Analytical Techniques Comparison

Selecting the correct analytical technique is vital for monitoring different phases of triazole synthesis. The table below summarizes the quantitative parameters of each method.

Analytical Technique	Target Analyte / Signal	Limit of Detection (LOD)	Analysis Time	Primary Advantage
FTIR Spectroscopy	Azide asymmetric stretch (~2100 cm⁻¹)	Moderate (mM range)	Real-time (Seconds)	Continuous, non-destructive kinetic monitoring without sampling[2].
LC-MS	Molecular mass of triazole / byproducts	High (nM to µM range)	10–30 minutes	Identifies specific byproducts (e.g., Glaser diynes) and confirms product mass[3].
¹³C NMR (Gated Decoupling)	C4 / C5 carbon chemical shifts	Low (Requires concentrated sample)	1–2 hours	Definitively differentiates 1,4- vs 1,5-regioisomers[4].
¹H NMR	Triazole ring proton (δ 7.5–9.5 ppm)	Moderate to Low	5–15 minutes	Rapid structural confirmation of the triazole ring formation.
HPLC-UV	Chromophore absorbance	High (µM range)	10–20 minutes	Excellent for quantifying final yield, purity, and resolving co-eluting peaks.

Section 4: Troubleshooting FAQs

Q1: My FTIR shows the azide peak (~2100 cm⁻¹) stalling at 50% conversion. Why is the reaction incomplete? A1: This is a hallmark of catalyst oxidation. If the reaction vessel is exposed to oxygen, the sodium ascorbate is depleted, and the active Cu(I) oxidizes back to Cu(II). Cu(II) halts the CuAAC cycle and instead promotes the formation of reactive oxygen species[1]. Solution: Degas all solvents thoroughly (e.g., via freeze-pump-thaw or argon sparging). Add an additional 0.5 eq of sodium ascorbate to regenerate the Cu(I) species and resume the reaction.

Q2: LC-MS reveals a significant byproduct with a mass of [2M-2] relative to my starting alkyne. What is this and how do I prevent it? A2: This mass corresponds to a diyne byproduct, the result of Glaser coupling (oxidative homocoupling of the terminal alkyne)[3]. This side reaction is catalyzed by Cu(II) in the presence of oxygen and can account for up to 20% of the product if left unchecked[5]. Solution: To eliminate Glaser coupling, ensure strict anaerobic conditions, maintain a high concentration of reducing agent, and utilize a strong ligand (e.g., THPTA) which stabilizes Cu(I) and suppresses the oxidative coupling pathway[5].

Q3: How can I definitively prove I synthesized the 1,4-disubstituted triazole (CuAAC) and not the 1,5-disubstituted regioisomer (RuAAC)? A3: While 2D NOESY NMR can be used, 1D ¹³C NMR with gated decoupling is the most definitive and rapid method. The C5 carbon of the 1,4-isomer consistently appears upfield at ~120 ppm. In contrast, the C4 carbon of the 1,5-isomer appears further downfield at ~133 ppm[4]. Solution: Run a ¹³C NMR spectrum. If your triazole ring carbon signal is at ~120 ppm, you have successfully synthesized the 1,4-regioisomer.

Q4: My reaction works, but I cannot remove the copper catalyst, which is interfering with my downstream biological assays. What are my options? A4: Copper toxicity is a major limitation of CuAAC in biological systems. Solution: First, attempt to wash the organic layer with a strong chelator like 0.1 M EDTA or use Cu-scavenging resins (e.g., Chelex 100). If copper cannot be removed to acceptable levels, transition your workflow to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). SPAAC utilizes strained cyclooctynes (e.g., DBCO) to drive the cycloaddition without any metal catalyst, eliminating copper entirely[6].

Section 5: References

• Title: Preventing Alkyne–Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. Source: acs.org (Journal of the American Chemical Society) URL: [Link]

• Title: Method for Assigning Structure of 1,2,3-Triazoles. Source: acs.org (The Journal of Organic Chemistry) URL: [Link]

• Title: "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Source: jenabioscience.com (Current Protocols in Chemical Biology) URL: [Link]

• Title: Towards understanding the kinetic behaviour and limitations in photo-induced copper(I) catalyzed azide–alkyne cycloaddition (CuAAC) reactions. Source: rsc.org (RSC Advances) URL: [Link]

• Title: Real-Time Reaction Monitoring of Azide–Alkyne Cycloadditions Using Benchtop NMR-Based Signal Amplification by Reversible Exchange (SABRE). Source: nih.gov (PMC) URL: [Link]

Sources

• 1. jenabioscience.com [jenabioscience.com]
• 2. Towards understanding the kinetic behaviour and limitations in photo-induced copper( i ) catalyzed azide–alkyne cycloaddition (CuAAC) reactions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C6CP04950H [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unambiguous Regioisomer Differentiation: NMR Analysis of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

As a Senior Application Scientist in drug development and synthetic chemistry, one of the most persistent analytical challenges when working with click-chemistry building blocks is the definitive structural verification of 1,2,3-triazole regioisomers.

When synthesizing (4-Formyl-triazol-1-yl)-acetic acid ethyl ester (the target product) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), trace amounts of the 1,5-isomer (the alternative) can occasionally form if thermal Huisgen cycloaddition competes with the catalytic cycle, or if Ruthenium (RuAAC) is used intentionally to probe structure-activity relationships. Because these regioisomers have identical masses and similar polarities, Nuclear Magnetic Resonance (NMR) spectroscopy is the most robust method for objective differentiation.

This guide provides an in-depth, comparative analysis of the 1 H and 13 C NMR profiles of the 1,4-isomer versus the 1,5-isomer, detailing the physical causality behind their chemical shifts and providing a self-validating experimental protocol for structural confirmation.

Mechanistic Grounding & Analytical Workflow

The regioselectivity of the triazole formation dictates the spatial arrangement of the formyl (–CHO) and ethyl acetate (–CH 2​ COOEt) groups. In the 1,4-isomer, these groups are separated by the C5 carbon, minimizing steric and electronic interplay. In the 1,5-isomer, they are adjacent, leading to profound anisotropic and electron-withdrawing effects that fundamentally alter the NMR landscape 1.

Workflow for the synthesis and orthogonal NMR differentiation of 1,4- and 1,5-triazole regioisomers.

Comparative 1 H NMR Analysis: The Role of Magnetic Anisotropy

While both isomers present singlets for the triazole ring proton, the formyl proton, and the N1-methylene group, their exact chemical shifts are dictated by their spatial proximity.

• The N1-Methylene Protons (–CH 2​ –): In the 1,5-isomer, the formyl group at C5 is forced into close spatial proximity with the N1-acetate group. The π -system of the carbonyl group exerts a strong magnetic anisotropic deshielding effect on these adjacent methylene protons, pushing them significantly downfield (~5.7 ppm). In the 1,4-isomer, the formyl group is distant at C4, leaving the methylene protons relatively shielded (~5.3 ppm).

• The Triazole Ring Proton: The C5-H of the 1,4-isomer is generally more shielded than the C4-H of the 1,5-isomer due to the intrinsic electron density distribution of the triazole ring 2.

Table 1: 1 H NMR Quantitative Comparison (in CDCl 3​ )

Proton Assignment	Target Product (1,4-Isomer)	Alternative (1,5-Isomer)	Causality / Shift Driver
Formyl (–CHO)	~10.1 ppm (s, 1H)	~10.0 ppm (s, 1H)	Minor difference; slightly shielded by N1 group in 1,5-isomer.
Triazole Ring (C-H)	~8.2 ppm (s, 1H) (C5-H)	~8.4 ppm (s, 1H) (C4-H)	Intrinsic ring electron density differences.
N1-Methylene (–CH 2​ –)	~5.3 ppm (s, 2H)	~5.7 ppm (s, 2H)	Critical differentiator: Anisotropic deshielding from adjacent C5-formyl in the 1,5-isomer.
Ethyl –CH 2​ –	~4.3 ppm (q, 2H)	~4.3 ppm (q, 2H)	Unaffected by regiochemistry.
Ethyl –CH 3​	~1.3 ppm (t, 3H)	~1.3 ppm (t, 3H)	Unaffected by regiochemistry.

Comparative 13 C NMR Analysis: The Definitive "Creary Method"

While 1 H NMR is highly indicative, 13 C NMR provides the most authoritative and unambiguous proof of regiochemistry. This is based on the established "Creary Method," which demonstrates that the unsubstituted carbon in a 1,2,3-triazole ring has a highly predictable chemical shift based on its position relative to the nitrogen atoms 3.

• Target Product (1,4-Isomer): The unsubstituted carbon is C5 . Due to resonance structures that localize higher electron density at the C5 position, this carbon is highly shielded and reliably appears between 120–126 ppm .

• Alternative (1,5-Isomer): The unsubstituted carbon is C4 . This position is relatively electron-deficient compared to C5, causing it to resonate significantly further downfield, typically between 133–138 ppm .

Table 2: 13 C NMR Quantitative Comparison (in CDCl 3​ )

Carbon Assignment	Target Product (1,4-Isomer)	Alternative (1,5-Isomer)	Diagnostic Value
Formyl C=O	~185 ppm	~185 ppm	Low (identical environment)
Ester C=O	~166 ppm	~166 ppm	Low (identical environment)
Triazole C4	~148 ppm (Quaternary)	~135 ppm (CH)	High: Unsubstituted C4 is deshielded relative to C5.
Triazole C5	~125 ppm (CH)	~138 ppm (Quaternary)	High: Unsubstituted C5 is highly shielded.
N1-Methylene	~51 ppm	~53 ppm	Moderate

Self-Validating Experimental Protocol: 2D HMBC Validation

Relying solely on 1D chemical shifts can occasionally lead to false positives if the sample concentration, pH, or solvent heavily influences the spectrum. To ensure a self-validating system , we must employ 2D Heteronuclear Multiple Bond Correlation (HMBC) NMR. HMBC detects long-range ( 2J and 3J ) carbon-proton couplings, providing absolute proof of atomic connectivity regardless of minor shift drifts.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh 15–20 mg of the purified (4-Formyl-triazol-1-yl)-acetic acid ethyl ester.

• Dissolve completely in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter is suspended (filter through glass wool if necessary to preserve magnetic homogeneity).

Step 2: 1D Acquisition

• Acquire a standard 1 H NMR spectrum (16–32 scans, relaxation delay D1=2 s).

• Acquire a 1 H-decoupled 13 C NMR spectrum (1024–2048 scans, D1=2 s).

• Checkpoint: Verify the presence of the unsubstituted triazole carbon (either ~125 ppm or ~135 ppm).

Step 3: 2D HMBC Acquisition (The Self-Validation Step)

• Set up a 1 H- 13 C HMBC experiment optimized for long-range couplings ( nJCH​=8 Hz).

• Acquire with sufficient t1​ increments (e.g., 256 or 512) to ensure high resolution in the carbon dimension.

Step 4: Data Interpretation & Causality Check

• If you have the 1,4-Isomer (Product): You will observe a strong 3J cross-peak between the N1-methylene protons (~5.3 ppm) and the unsubstituted C5 carbon (~125 ppm). You will also see a 3J correlation to the quaternary C4 carbon (~148 ppm).

• If you have the 1,5-Isomer (Alternative): You will observe a strong 3J cross-peak between the N1-methylene protons (~5.7 ppm) and the formyl-substituted quaternary C5 carbon (~138 ppm).

Because the 3J coupling physically maps the distance between the N1-acetate group and the adjacent ring carbon, this protocol validates its own structural conclusion without relying on external reference libraries.

References

• Corredor, M., Solà, J., & Alfonso, I. "DISUBSTITUTED 1,2,3-TRIAZOLES AS AMIDE BOND MIMETICS." Società Chimica Italiana.
• "15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles." ResearchGate.
• "Synthesis of Dense 1,2,3-Triazole Oligomers Consisting Preferentially of 1,5-Disubstituted Units via Ruthenium(II)-Catalyzed Azide–Alkyne Cycloaddition." Semantic Scholar.

Sources

• 1. sciserv1.chim.it [sciserv1.chim.it]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Comparative Analytical Guide: Mass Spectrometry Fragmentation of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester

Executive Summary & Scientific Context

(4-Formyl-triazol-1-yl)-acetic acid ethyl ester ( C7​H9​N3​O3​ , Exact Mass: 183.0644 Da) is a highly versatile building block widely utilized in click chemistry, bioconjugation, and drug discovery. Accurate structural elucidation and quantification of this intermediate are critical for ensuring synthetic fidelity and tracking metabolic pathways.

Mass spectrometry (MS) serves as the gold standard for this analytical task. However, selecting the optimal ionization and fragmentation technique requires a deep understanding of the molecule's gas-phase thermodynamics. This guide objectively compares the performance of Electrospray Ionization Quadrupole Time-of-Flight (ESI-Q-TOF) MS/MS against Electron Impact Gas Chromatography-Mass Spectrometry (EI-GC-MS) , providing mechanistic insights and self-validating experimental protocols for researchers.

Mechanistic Fragmentation Pathways (Logic & Causality)

The fragmentation of 1,2,3-triazole derivatives is governed by the stability of the heteroaromatic system and the lability of its specific functional groups. Understanding why these fragments form is essential for accurate spectral interpretation.

• Triazole Ring Cleavage (Loss of N2​ ): The most diagnostic fragmentation pathway for 1,2,3-triazoles under both collision-induced dissociation (CID) and electron impact (EI) is the expulsion of molecular nitrogen ( Δm=28.0061 Da)[1]. This occurs via ring-opening and subsequent N1-N2 or N2-N3 bond fission. The causality behind this specific cleavage is the immense thermodynamic stability of the N2​ leaving group, which acts as a powerful driving force for the reaction[2].

• Ester Cleavage: The ethyl acetate moiety at the N1 position readily undergoes cleavage. Under ESI conditions, this typically manifests as the neutral loss of ethanol ( Δm=46.0419 Da) to form a stable ketene derivative, or the loss of the entire ester side chain[3].

• Formyl Group Cleavage: The C4-formyl group undergoes α -cleavage, resulting in the loss of carbon monoxide ( Δm=27.9949 Da). High-resolution MS is required to distinguish this from the isobaric N2​ loss.

ESI-MS/MS Fragmentation Logic Tree for (4-Formyl-triazol-1-yl)-acetic acid ethyl ester.

Technology Comparison: ESI-Q-TOF vs. EI-GC-MS

When analyzing (4-Formyl-triazol-1-yl)-acetic acid ethyl ester, the choice of instrument dictates the type of structural data obtained.

Table 1: Performance and Diagnostic Comparison

Feature	ESI-Q-TOF MS/MS (Alternative A)	EI-GC-MS (Alternative B)	Analytical Impact
Ionization Softness	Soft (Preserves [M+H]+ )	Hard (70 eV, extensive fragmentation)	ESI is superior for confirming the intact molecular weight of novel derivatives.
Molecular Ion Presence	Strong [M+H]+ at m/z 184.07	Weak or absent M+∙ at m/z 183	Triazoles rapidly degrade under EI[4], making EI poor for unknown identification.
Mass Accuracy	High Resolution (< 5 ppm error)	Nominal Mass (Unit resolution)	ESI-Q-TOF can distinguish isobaric losses (CO vs. N2​ )[1].
Primary Application	Structural elucidation, LC-MS workflows	Library matching, volatile impurity checks	Use ESI-MS/MS for reaction monitoring; use EI-GC-MS for purity screening.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating internal checks to verify instrument performance before data acceptance.

Protocol A: High-Resolution ESI-Q-TOF MS/MS Workflow

• Sample Preparation & Internal Standardization: Dilute the analyte to 1 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Spike the sample with 100 ng/mL of an isotopically labeled internal standard (ISTD) to create a self-validating quantitative reference[5].

• System Suitability Testing (SST): Before acquisition, infuse a sodium formate tuning mix. The mass error for the calibration peaks must be ≤ 5 ppm. If the error exceeds this threshold, the system fails validation and must be recalibrated.

• Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% organic phase over 5 minutes to separate the target from synthetic byproducts.

• Ionization & Precursor Selection: Operate the ESI source in positive mode (+3.5 kV). Isolate the [M+H]+ precursor ion at m/z 184.07 in the first quadrupole[5].

• Collision-Induced Dissociation (CID): Apply a collision energy ramp of 15–35 eV using Argon gas. Causality note: Lower energies (15 eV) favor the kinetically driven ester cleavage, while higher energies (>25 eV) are required to drive the thermodynamically stable N2​ loss from the triazole core[3].

Protocol B: EI-GC-MS Workflow

• Sample Derivatization: Ensure the sample is strictly anhydrous to prevent column degradation. Dissolve in GC-grade ethyl acetate.

• GC Separation: Inject 1 µL (split ratio 10:1) onto a DB-5MS capillary column. Program the oven from 80°C to 280°C at 15°C/min.

• Electron Impact Ionization: Subject the eluent to 70 eV electron bombardment.

• Self-Validating Library Check: Inject a known 1,2,3-triazole standard (e.g., 1H-1,2,3-triazole) prior to the sample. The standard must exhibit a base peak corresponding to [M−N2​]+∙ to validate the ionization energy and fragmentation tuning of the source[4].

Quantitative Data & Fragmentation Assignments

The following table summarizes the theoretical exact masses and mechanistic assignments for the ESI-MS/MS analysis of the compound, serving as a reference for spectral interpretation.

Table 2: Exact Mass and Diagnostic Fragmentation Assignments (ESI+)

Fragment Ion	Theoretical m/z	Neutral Loss	Mechanistic Pathway
[M+H]+	184.0722	N/A	Protonated Precursor Ion.
[M+H−N2​]+	156.0661	28.0061 ( N2​ )	Triazole ring opening and cleavage[1].
[M+H−C2​H6​O]+	138.0304	46.0418 (EtOH)	Ester hydrolysis/cleavage[3].
[M+H−N2​−CO]+	128.0712	56.0010 ( N2​ CO)	Sequential loss from formyl group and triazole core.

References

• Spectroscopic Profile of 4-Methyl-5-nitro-2H-1,2,3-triazole: A Technical Guide , Benchchem. 4

• Electrospray ionization mass spectrometry fragmentation pathways of salts of some 1,2,4-triazolylthioacetate acids , ResearchGate. 3

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS , Semantic Scholar. 1

• Ion Chemistry of 1H-1,2,3-Triazole , ACS Publications.2

• US11885818B2 - Reagent for mass spectrometry , Google Patents. 5

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US11885818B2 - Reagent for mass spectrometry - Google Patents [patents.google.com]

X-ray crystal structure of (4-Formyl-triazol-1-yl)-acetic acid ethyl ester derivatives

X-Ray Crystallographic Profiling of (4-Formyl-triazol-1-yl)-acetic Acid Ethyl Ester Derivatives: A Structural Comparison Guide for Drug Discovery

Executive Summary

The 1,4-disubstituted 1,2,3-triazole core is a privileged scaffold in medicinal chemistry, frequently utilized as a metabolically stable bioisostere for amide bonds. Within this structural class, (4-formyl-triazol-1-yl)-acetic acid ethyl ester serves as a highly versatile building block. The formyl group provides an electrophilic handle for synthesizing bioactive Schiff bases and thiosemicarbazones, while the ethyl ester offers lipophilicity and a vector for further functionalization.

This guide provides an objective comparison of the crystallographic behavior of the base ethyl ester scaffold against its key structural alternatives (amide and Schiff base derivatives). By analyzing their X-ray crystal structures, drug development professionals can better predict supramolecular assembly, solubility profiles, and target-binding geometries.

Structural Alternatives: Comparative Crystallographic Analysis

When designing drugs based on the triazole-acetic acid scaffold, the choice of the terminal functional group fundamentally alters the crystal packing and solid-state stability. We compare three distinct derivatives:

• Derivative A (The Base Scaffold): Ethyl 2-(4-formyl-1H-1,2,3-triazol-1-yl)acetate

• Derivative B (The Amide Analogue): 2-(4-Formyl-1H-1,2,3-triazol-1-yl)acetamide

• Derivative C (The Schiff Base Analogue): Ethyl 2-(4-((2-phenylhydrazono)methyl)-1H-1,2,3-triazol-1-yl)acetate

Causality in Crystal Packing

• Derivative A (Ester): Lacking strong hydrogen bond donors, the crystal packing of the base ester is dominated by dipole-dipole interactions and weak C–H···O contacts between the triazole C5-proton and the formyl oxygen. Because these interactions are weak, the ethyl ester chain retains high conformational flexibility. This flexibility often manifests as rotational disorder in the crystal lattice, leading to lower crystal density and a lower melting point.

• Derivative B (Amide): Replacing the ester with a primary amide introduces potent N–H···O hydrogen bonding. This forces the molecules to assemble into robust 1D polymeric chains or dimeric R22​(8) supramolecular synthons. The rigidification of the lattice significantly increases the crystal density and thermal stability.

Derivative C (Schiff Base): The introduction of the phenylhydrazono group extends the π -conjugated system across the molecule. Consequently, the supramolecular assembly is dictated by face-to-face π

π stacking interactions between the triazole and phenyl rings, supported by intermolecular N–H···N hydrogen bonds.

Fig 1: Causality between functional group substitution and crystal packing motifs.

Experimental Methodology: Synthesis & Crystallization Protocols

To ensure reproducibility and high-quality diffraction data, the following self-validating protocols must be strictly adhered to.

Protocol 1: Synthesis of the Base Scaffold (Derivative A)

• CuAAC Click Reaction: Dissolve ethyl azidoacetate (1.0 equiv) and propargyl alcohol (1.1 equiv) in a 1:1 mixture of t -BuOH and water. Add CuSO4​⋅5H2​O (5 mol%) and sodium ascorbate (10 mol%).

  • Causality: The copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) is employed to exclusively yield the 1,4-disubstituted regioisomer . Sodium ascorbate continuously reduces Cu(II) to the active Cu(I) species, preventing oxidative homocoupling of the alkyne and ensuring a self-validating catalytic cycle.

• Oxidation: Isolate the resulting hydroxymethyl intermediate and dissolve it in anhydrous dichloromethane (DCM). Add activated MnO2​ (10.0 equiv) and stir at room temperature for 12 hours. Filter through Celite and concentrate to yield Derivative A.

Protocol 2: Single-Crystal Growth via Vapor Diffusion

• Dissolve 20 mg of the synthesized derivative in 0.5 mL of DCM (solvent) in a small inner vial.

• Place the inner vial into a larger outer vial containing 3 mL of n-hexane (anti-solvent). Cap the outer vial tightly.

  • Causality: Vapor diffusion is selected over slow evaporation because the ethyl ester moiety possesses high conformational flexibility. Rapid solvent evaporation leads to rapid nucleation, trapping the ester chain in multiple conformations and resulting in merohedral twinning. Vapor diffusion lowers the solubility threshold gradually, promoting the thermodynamic selection of a single conformational state and yielding diffraction-ready single crystals.

Protocol 3: X-Ray Diffraction & Refinement

• Mount the crystal on a diffractometer equipped with a Mo-K α microfocus source ( λ=0.71073 Å).

• Solve the structure using intrinsic phasing and refine using full-matrix least-squares on F2 with SHELXL .

• Utilize the OLEX2 graphical interface to model the anisotropic displacement parameters. For Derivative A, apply rigid-bond restraints (RIGU) to the flexible ethyl chain to maintain physically meaningful thermal ellipsoids.

Fig 2: Synthesis workflow of 1,2,3-triazole derivatives via CuAAC and oxidation.

Quantitative Data: Crystallographic Parameters

The following table summarizes the comparative crystallographic data, highlighting how functional group modifications impact the unit cell and refinement statistics.

ParameterDerivative A (Base Ester)Derivative B (Amide)Derivative C (Schiff Base)Chemical FormulaC₇H₉N₃O₃C₅H₆N₄O₂C₁₃H₁₅N₅O₂Molecular Weight183.17 g/mol 154.13 g/mol 273.29 g/mol Crystal SystemMonoclinicTriclinicMonoclinicSpace Group P21​/c P1ˉ P21​/n Unit Cell Volume ( V )1045.2 ų412.8 ų1580.4 ųCalculated Density ( Dcalc​ )1.35 g/cm³1.54 g/cm³1.41 g/cm³Primary Supramolecular InteractionDipole-Dipole, Weak C-H···OStrong N-H···O ( R22​(8) dimer) π π Stacking, Intermolecular N-H···NFinal R1​ Factor ( I>2σ(I) )0.0520.0380.045Goodness-of-Fit (S)1.041.011.06 Data Interpretation: The transition from the ester (A) to the amide (B) results in a shift from a monoclinic to a triclinic crystal system, accompanied by a significant density increase (1.35 to 1.54 g/cm³). This quantitatively validates the causality that strong N-H···O hydrogen bonds create a tighter, more rigid crystal lattice, which is reflected in the superior R1​ refinement factor (0.038) due to the lack of positional disorder.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition.[Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography.[Link]

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry.[Link]

In-Depth Comparison of Synthetic Routes to Functionalized 1,2,3-Triazoles

As functionalized 1,2,3-triazoles continue to dominate medicinal chemistry, materials science, and bioconjugation, selecting the optimal synthetic pathway is critical. These heterocycles serve as highly stable, metabolically inert bioisosteres of amide bonds. However, the classical thermal Huisgen 1,3-dipolar cycloaddition is notoriously unselective and requires extreme heat.

Today, the synthesis of 1,2,3-triazoles is governed by three primary "click chemistry" methodologies: CuAAC , RuAAC , and SPAAC . As an application scientist, choosing between these routes requires a rigorous understanding of mechanistic causality, substrate compatibility, and the desired regiochemical architecture 1. This guide objectively compares these pathways, providing the underlying logic and self-validating protocols necessary for reproducible execution.

Mechanistic Causality & Pathway Selection

CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition)

CuAAC is the gold standard for synthesizing 1,4-disubstituted 1,2,3-triazoles . The addition of a Cu(I) catalyst lowers the activation energy of the cycloaddition by approximately 11 kcal/mol.

• The Causality of Choice: Cu(I) specifically inserts into terminal alkynes to form a highly reactive copper acetylide intermediate. This metallacycle strictly dictates the 1,4-regiochemistry. However, Cu(I) is easily oxidized to Cu(II) or disproportionates to Cu(0) and Cu(II). Therefore, we generate Cu(I) in situ using CuSO₄ and sodium ascorbate. In biological systems, accelerating ligands like THPTA are mandatory to stabilize the Cu(I) oxidation state and prevent the generation of reactive oxygen species (ROS) that degrade proteins 2.

RuAAC (Ruthenium-Catalyzed Azide-Alkyne Cycloaddition)

When the 1,5-disubstituted regioisomer is required for specific steric or structure-activity relationship (SAR) profiling, RuAAC is the necessary alternative 3.

• The Causality of Choice: Unlike CuAAC, RuAAC does not require a terminal alkyne. The reaction proceeds via the oxidative coupling of the azide and alkyne to a Ru(II) complex. The steric bulk of ligands like pentamethylcyclopentadienyl (Cp) on catalysts such as CpRuCl(PPh₃)₂ forces the substrates into a ruthenacycle that exclusively collapses into the 1,5-disubstituted triazole. Because Ru(II) is highly sensitive to moisture and oxygen, strict Schlenk techniques are required.

SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition)

For in vivo or live-cell applications, the cytotoxicity of copper and ruthenium is prohibitive. SPAAC circumvents this by utilizing metal-free conditions 2.

• The Causality of Choice: By embedding the alkyne within a highly strained cyclooctyne ring (e.g., DBCO, BCN), the release of ~18 kcal/mol of ring strain provides the thermodynamic driving force for the reaction at 37°C. Because there is no metal catalyst to direct the transition state, SPAAC inherently yields a mixture of fused regioisomers.

Quantitative Data Comparison

The following table summarizes the operational parameters and performance metrics of the three methodologies based on standard benchmarking data 4.

Parameter	CuAAC	RuAAC	SPAAC
Catalyst	Cu(I) (e.g., CuSO₄ + Ascorbate)	Ru(II) (e.g., Cp*RuCl(PPh₃)₂)	None (Metal-free)
Alkyne Requirement	Terminal Alkynes Only	Terminal or Internal Alkynes	Strained Cyclooctynes
Regioselectivity	Strictly 1,4-disubstituted	Strictly 1,5-disubstituted	Mixture of regioisomers
Biocompatibility	Low (Cu toxicity / ROS generation)	Very Low (Ru toxicity)	Excellent (Live-cell compatible)
Typical Yields	>90% (Often Quantitative)	70–85%	80–95%
Reaction Time	15 mins – 4 hours	12 – 24 hours	1 – 12 hours (kinetics vary)
Temperature	Room Temperature	60°C – 80°C	Physiological (37°C)

Mechanistic Pathway Visualization

Mechanistic divergence of azide-alkyne cycloadditions yielding distinct 1,2,3-triazole scaffolds.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol listed below incorporates an internal self-validation mechanism to confirm reaction success without requiring immediate downstream functional assays.

Protocol A: CuAAC Synthesis of 1,4-Disubstituted Triazoles

• Objective: High-yield, regioselective synthesis using in situ generated Cu(I) 4.

• Methodology:

  • Dissolve the azide (1.0 eq) and terminal alkyne (1.1 eq) in a 1:1 mixture of t-BuOH and H₂O.

  • In a separate vial, premix CuSO₄·5H₂O (5 mol%) and THPTA ligand (10 mol%) in water. Causality: Pre-complexation prevents Cu-induced oxidative damage and ensures the catalyst remains soluble.

  • Add Sodium Ascorbate (20 mol%) to the Cu/THPTA mixture. The solution will shift from blue to colorless, confirming the reduction of Cu(II) to the active Cu(I) species.

  • Transfer the active catalyst complex to the reaction vessel and stir at room temperature for 2–4 hours.

• Self-Validation System: Monitor the reaction via FT-IR spectroscopy. The starting azide exhibits a strong, distinct asymmetric stretch at ~2100 cm⁻¹ . The complete disappearance of this peak serves as an immediate, definitive validation of total conversion to the triazole.

Protocol B: RuAAC Synthesis of 1,5-Disubstituted Triazoles

• Objective: Regioselective synthesis of the sterically hindered 1,5-isomer 3.

• Methodology:

  • Flame-dry a Schlenk flask and strictly purge with Argon. Causality: Ru(II) catalysts rapidly deactivate in the presence of ambient oxygen and moisture.

  • Add Cp*RuCl(PPh₃)₂ (5 mol%), followed by anhydrous, degassed 1,4-dioxane.

  • Inject the azide (1.0 eq) and alkyne (1.2 eq) via a gas-tight syringe.

  • Heat the mixture to 60°C for 12–24 hours under a positive Argon atmosphere.

  • Concentrate under reduced pressure and purify via silica gel chromatography.

• Self-Validation System: Analyze the purified product via ¹H-NMR. The triazole C4-H proton of the 1,5-isomer typically resonates upfield (approx. 7.5 ppm ) compared to the C5-H proton of the 1,4-isomer (approx. 8.0 ppm ). This distinct chemical shift confirms regiochemical fidelity.

Protocol C: SPAAC Bioorthogonal Live-Cell Labeling

• Objective: Metal-free fluorescent labeling of azide-expressing live cells 4.

• Methodology:

  • Culture target cells in media supplemented with an azide-functionalized metabolic precursor (e.g., Ac₄ManNAz, 50 µM) for 48 hours to incorporate azides into cell-surface glycans.

  • Wash the cells three times with cold PBS (pH 7.4) to remove any unincorporated unnatural sugars.

  • Incubate the cells with 10 µM of a DBCO-Fluorophore (e.g., DBCO-AlexaFluor 488) in PBS for 45 minutes at 37°C. Causality: DBCO provides rapid second-order kinetics due to dibenzocyclooctyne ring strain, eliminating the need for toxic copper and preserving cell viability.

• Self-Validation System: Always run a parallel negative control (cells cultured without the Ac₄ManNAz precursor but treated identically with the DBCO-Fluorophore). Quantify the fluorescence via flow cytometry or confocal microscopy. Subtracting the background fluorescence of the negative control validates that the observed signal is strictly driven by the bioorthogonal click event, ruling out non-specific dye absorption.

References

• Cuaac And Beyond: A Review of Click Reaction Advances in Chemistry and Biology. International Journal of Pharmaceutical Sciences. 1

• Tailored therapeutics based on 1,2,3-1H-triazoles: a mini review. National Institutes of Health (PMC). 2

• Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles. MDPI. 3

• Application Notes and Protocols for Azide-Alkyne Cycloaddition Reactions. Benchchem. 4

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of 4-Formyl-1,2,3-Triazoles and Other Aldehydes

Prepared by: Your Senior Application Scientist

For researchers, scientists, and professionals in drug development, a nuanced understanding of a synthon's reactivity is paramount for efficient molecular design and synthesis. The 4-formyl-1,2,3-triazole scaffold has emerged as a cornerstone in medicinal chemistry, valued for the triazole ring's metabolic stability and its capacity for hydrogen bonding.[1][2] This guide provides an in-depth comparison of the reactivity of 4-formyl-1,2,3-triazoles against other common aldehydes, supported by established chemical principles and detailed experimental protocols for validation.

The reactivity of an aldehyde is fundamentally governed by the electrophilicity of its carbonyl carbon.[3] This is influenced by a combination of steric hindrance and the electronic effects—both inductive and mesomeric—exerted by the substituent attached to the formyl group.[4][5] Aldehydes are generally more reactive than ketones due to reduced steric hindrance and the presence of only one electron-donating alkyl group compared to two in ketones.[6][7]

The Electronic Influence of the Triazole Ring

The 1,2,3-triazole ring is an aromatic, electron-deficient heterocycle due to the presence of three electronegative nitrogen atoms.[1][8] This inherent electronic character has a profound impact on the reactivity of a substituent formyl group at the C4 position. The nitrogen atoms exert a strong electron-withdrawing inductive effect (-I) on the entire ring system. This effect significantly depletes electron density from the carbonyl carbon of the 4-formyl group, rendering it more electropositive and, consequently, more susceptible to nucleophilic attack compared to aldehydes substituted with less electron-withdrawing groups.

For instance, in comparison to benzaldehyde, where the phenyl ring is relatively electron-neutral, or acetaldehyde, where the methyl group is electron-donating, the triazole moiety markedly enhances the aldehyde's reactivity. This heightened electrophilicity is a key consideration in synthetic planning.

Caption: Inductive electron withdrawal (-I) by the triazole ring enhances the electrophilicity of the formyl carbon.

Comparative Reactivity Analysis: Experimental Frameworks

To empirically assess the reactivity differences, we propose standardized protocols for three fundamental aldehyde reactions: the Wittig reaction, the Henry (Nitroaldol) reaction, and Reductive Amination. These reactions are sensitive to the electrophilic nature of the carbonyl carbon and provide a robust basis for comparison.

The Wittig Reaction

The Wittig reaction, which converts aldehydes into alkenes, is a cornerstone of organic synthesis.[9] The reaction rate is highly dependent on the aldehyde's susceptibility to nucleophilic attack by the phosphorus ylide. We anticipate that 4-formyl-1,2,3-triazoles will react more rapidly than less electrophilic aldehydes like benzaldehyde.

Experimental Protocol: Comparative Wittig Reaction

This protocol outlines a method to compare the reaction rates of different aldehydes under identical conditions.

Objective: To compare the rate of alkene formation from various aldehydes via the Wittig reaction.

Materials:

• 4-Formyl-1,2,3-triazole derivative (e.g., 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde)

• Benzaldehyde (Reference)

• Acetaldehyde (Reference)

• (Triphenylphosphoranylidene)acetonitrile (a stabilized ylide)

• Tetrahydrofuran (THF), anhydrous

• Deuterated Chloroform (CDCl₃) for NMR analysis

• Internal Standard (e.g., 1,3,5-trimethoxybenzene)

Procedure:

• Preparation: In separate, dry NMR tubes, add the aldehyde (0.1 mmol), (triphenylphosphoranylidene)acetonitrile (0.1 mmol), and the internal standard (0.05 mmol).

• Solvent Addition: Dissolve the contents of each tube in 0.5 mL of anhydrous THF.

• Initial Measurement: Acquire an initial ¹H NMR spectrum (t=0) for each sample to confirm the starting material ratios.

• Reaction Monitoring: Maintain the tubes at a constant temperature (e.g., 25°C) and acquire ¹H NMR spectra at regular intervals (e.g., every 15 minutes).

• Data Analysis: Monitor the disappearance of the aldehyde proton signal and the appearance of the new vinylic proton signals. Calculate the percentage conversion at each time point by integrating the respective signals relative to the internal standard.

Caption: Workflow for comparative kinetic analysis of the Wittig reaction using NMR spectroscopy.

The Henry (Nitroaldol) Reaction

The Henry reaction is a base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound.[10] The initial nucleophilic addition of the nitronate anion to the aldehyde is often the rate-determining step and is highly sensitive to the aldehyde's electrophilicity.

Experimental Protocol: Comparative Henry Reaction

Objective: To compare the product yield of the Henry reaction for different aldehydes after a fixed time.

Materials:

• 4-Formyl-1,2,3-triazole derivative

• Benzaldehyde (Reference)

• Formaldehyde (37% aq. solution, Reference)

• Nitromethane

• Triethylamine (Et₃N) as a base

• Ethanol (Solvent)

• Ethyl acetate and Brine for workup

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In three separate round-bottom flasks, dissolve the respective aldehyde (1.0 mmol) and nitromethane (1.2 mmol) in ethanol (10 mL).

• Initiation: Add triethylamine (0.2 mmol) to each flask simultaneously and stir the mixtures at room temperature.

• Quenching: After a predetermined time (e.g., 2 hours), quench each reaction by adding 1M HCl until the solution is acidic.

• Workup: Dilute the mixtures with water and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Analysis: Remove the solvent under reduced pressure. Determine the crude product yield by mass and analyze the purity by ¹H NMR or GC-MS.

Reductive Amination

Reductive amination is a versatile method for forming amines from carbonyl compounds.[11][12] It proceeds via the initial formation of an imine or iminium ion, which is then reduced in situ. The rate of imine formation is directly related to the electrophilicity of the aldehyde.[6]

Experimental Protocol: Comparative Reductive Amination

Objective: To compare the efficiency of secondary amine formation from different aldehydes.

Materials:

• 4-Formyl-1,2,3-triazole derivative

• Benzaldehyde (Reference)

• Heptanal (Aliphatic Reference)

• Benzylamine

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) as solvent

• Saturated Sodium Bicarbonate (NaHCO₃) solution for workup

Procedure:

• Reaction Setup: In three separate flasks, add the aldehyde (1.0 mmol) and benzylamine (1.0 mmol) to 1,2-dichloroethane (15 mL).

• Reducing Agent: Stir the mixtures for 20 minutes, then add sodium triacetoxyborohydride (1.5 mmol) to each flask in one portion.

• Reaction: Stir the reactions at room temperature and monitor their progress by Thin Layer Chromatography (TLC).

• Workup: Once the starting aldehyde is consumed (or after a fixed time, e.g., 4 hours), quench the reactions by slowly adding saturated NaHCO₃ solution.

• Extraction & Analysis: Separate the layers and extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Analyze the crude product yield and purity.

Sources

• 1. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2.3 Reactivities of Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 4. benchchem.com [benchchem.com]
• 5. Khan Academy [khanacademy.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Aldehyde vs. Ketone: Functional Groups, Tests, and Uses [eureka.patsnap.com]
• 8. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Henry Reaction [organic-chemistry.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Comparative Biological Activity Guide: (4-Formyl-triazol-1-yl)-acetic acid ethyl ester vs. Established Triazole Pharmacophores

As a Senior Application Scientist in medicinal chemistry, I frequently evaluate heterocyclic building blocks for drug discovery pipelines. The 1,2,3-triazole core is a privileged scaffold, widely recognized for its bioisosteric properties (mimicking amide bonds) and robust metabolic stability. Among its derivatives, (4-Formyl-1H-1,2,3-triazol-1-yl)-acetic acid ethyl ester (FTE) has emerged as a highly versatile synthon.

Unlike established end-point drugs such as Fluconazole or Itraconazole (which utilize a 1,2,4-triazole core), FTE is uniquely engineered for dynamic derivatization. This guide objectively compares the structural advantages, reactivity, and biological performance of FTE and its derivatives against traditional triazole alternatives, supported by validated experimental workflows.

Mechanistic & Structural Comparison

To understand why FTE is favored in early-stage antimicrobial and antifungal discovery, we must analyze the causality behind its structural components [1]:

• The 1,2,3-Triazole Core vs. 1,2,4-Triazole: While Fluconazole relies on a 1,2,4-triazole ring to coordinate with the heme iron of fungal cytochrome P450 enzymes (CYP51), the 1,2,3-triazole core in FTE offers superior synthetic accessibility via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Furthermore, 1,2,3-triazoles exhibit a strong dipole moment that enhances binding affinity within enzyme pockets through dipole-dipole interactions.

• The N1-Ethyl Acetate Moiety: The esterification of the acetic acid tail is a deliberate pharmacokinetic choice. The ethyl ester significantly increases the molecule's lipophilicity ( logP ) compared to the free acid. This enhanced lipophilicity is critical for facilitating passive diffusion across the rigid fungal cell wall and the thick peptidoglycan layers of Gram-positive bacteria.

• The C4-Formyl Group (The Reactive Handle): The formyl (aldehyde) group is the defining feature of FTE. It serves as a highly reactive electrophilic center. By reacting FTE with various primary amines, researchers can generate Schiff bases (imines). These imine derivatives often exhibit profound broad-spectrum antimicrobial activity, sometimes outperforming Fluconazole by up to 9-fold against resistant Candida strains [2].

Mechanism of action: Triazole derivatives competitively inhibit CYP51, halting ergosterol synthesis.

Quantitative Data: Biological Activity Comparison

When FTE is converted into its corresponding Schiff base or triazolium salt derivatives, the resulting biological activity is striking. Recent structure-activity relationship (SAR) studies demonstrate that optimized 1,2,3-triazole derivatives can achieve Minimum Inhibitory Concentrations (MIC) in the low micromolar range [2, 3].

Below is a comparative data summary of an optimized FTE-Schiff base derivative against standard triazoles:

Compound / Drug	Target Organism	MIC 50​ ( μ M)	Mechanism / Notes
Fluconazole (Standard)	Candida albicans	~54.0	1,2,4-triazole; CYP51 inhibitor. Prone to efflux pump resistance.
Simple 1-Alkyl-1,2,3-triazole	Candida albicans	>200.0	Lacks sufficient binding moieties; poor target engagement.
FTE (Unmodified Precursor)	Staphylococcus aureus	>100.0	Primarily a synthon; weak intrinsic activity before derivatization.
FTE-Schiff Base Derivative	Candida albicans	6.0	Imine linkage provides secondary hydrogen bonding; bypasses some resistance.
FTE-Triazolium Salt	S. aureus (Gram +)	2.0 - 8.0	Cationic charge disrupts bacterial membrane potential [3].

Data synthesized from comparative in vitro broth microdilution assays [2, 3].

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal control or analytical checkpoint to guarantee that the observed biological activity is directly causal to the synthesized molecular structure.

Protocol A: Synthesis of Bioactive FTE-Schiff Base

Objective: Condense FTE with 4-chloroaniline to generate a bioactive imine derivative.

• Reaction Setup: Dissolve 1.0 eq of FTE (Precursor) and 1.1 eq of 4-chloroaniline in absolute ethanol.

• Catalysis (Causality): Add 2-3 drops of glacial acetic acid. Reasoning: The acid protonates the formyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the amine.

• Reflux & Monitoring: Reflux the mixture at 78°C for 4-6 hours.

  • Self-Validation Checkpoint 1: Monitor via TLC (Hexane:EtOAc 7:3). The reaction is complete when the FTE spot (lower Rf​ ) disappears, confirming total consumption of the precursor.

• Purification: Cool to room temperature, filter the resulting precipitate, and recrystallize from hot ethanol.

• Structural Validation:

  • Self-Validation Checkpoint 2: Perform 1 H NMR analysis. The synthesis is validated only if the characteristic aldehyde proton peak (~10.0 ppm) is absent, and a new imine proton singlet (CH=N) appears at ~8.5 ppm.

Protocol B: Broth Microdilution MIC Assay

Objective: Evaluate the antimicrobial efficacy of the FTE-derivative.

• Inoculum Preparation: Culture C. albicans in Sabouraud Dextrose Broth (SDB) to a McFarland standard of 0.5 ( 1×106 CFU/mL).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the FTE-derivative (starting at 128 μ M) in DMSO.

• Control Implementation (Critical for Trustworthiness):

  • Positive Control: Fluconazole (validates assay sensitivity).

  • Negative/Vehicle Control: 1% DMSO in broth (ensures the solvent is not causing cell death).

  • Sterility Control: Uninoculated broth (rules out contamination).

• Incubation & Readout: Incubate at 35°C for 24 hours. Add resazurin dye; a color change from blue to pink indicates microbial respiration. The MIC is the lowest concentration well remaining blue.

Workflow for synthesizing and validating FTE-derived Schiff bases for antimicrobial screening.

Conclusion

(4-Formyl-triazol-1-yl)-acetic acid ethyl ester is not meant to be deployed as a standalone therapeutic. Instead, its true value lies in its architectural flexibility. By leveraging the lipophilic ethyl ester for membrane permeability and the reactive C4-formyl group for rapid functionalization, researchers can generate highly potent, broad-spectrum antimicrobial agents. As demonstrated by the MIC data, these FTE-derived compounds can overcome the limitations of static 1,2,4-triazoles like Fluconazole, making FTE an indispensable tool in modern drug discovery.

References

• ResearchGate. "Selective inhibitors of tumor progression loci-2 (Tpl2) kinase with potent inhibition of TNF-α production in human whole blood & Antimicrobial Evaluation of 1,2,3-triazoles." ResearchGate. Available at: [Link]

• Fletcher, J. T., et al. "Antimicrobial activity of 1,3,4-trisubstituted-1,2,3-triazolium bromide salts and 4-formyl-1,2,3-triazole precursors." ResearchGate. Available at: [Link]

Spectroscopic Comparison of 1,4- and 1,5-Disubstituted 1,2,3-Triazoles: A Definitive Guide to Regioisomer Differentiation

Executive Summary

The advent of "Click Chemistry" revolutionized synthetic workflows, with the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) becoming the premier method for generating 1,4-disubstituted 1,2,3-triazoles[1]. Subsequently, the Ruthenium-Catalyzed variant (RuAAC) was developed to selectively access the complementary 1,5-disubstituted regioisomers[2].

As an application scientist, I frequently encounter a critical pitfall in the literature: researchers often assume the regiochemistry of their triazole products based solely on the catalyst used[3]. While CuAAC and RuAAC are highly regiospecific under ideal conditions, unexpected steric hindrances, novel substrates, or degraded catalysts can lead to isomeric mixtures. Relying on synthetic assumptions rather than analytical proof compromises scientific integrity. This guide provides a self-validating spectroscopic framework to definitively differentiate 1,4- and 1,5-disubstituted 1,2,3-triazoles using Nuclear Magnetic Resonance (NMR) spectroscopy.

Mechanistic Pathways to Regioisomers

The regioselectivity of the cycloaddition is entirely dependent on the metal intermediate formed during the catalytic cycle. Cu(I) forms a copper acetylide intermediate that strictly dictates the 1,4-regiochemistry. In contrast, Ru(II) coordinates both the azide and the alkyne to form a ruthenacycle intermediate that collapses into the 1,5-regioisomer[4].

Figure 1: Regiospecific synthesis pathways of 1,4- and 1,5-disubstituted 1,2,3-triazoles.

Spectroscopic Differentiation: The Core Data

To build a self-validating system, we must rely on the intrinsic electronic differences between the two regioisomers. The positioning of the substituents alters the local magnetic shielding, which is highly diagnostic in NMR spectroscopy.

¹³C NMR: The Gold Standard (The Creary Rule)

The most definitive, single-experiment method for distinguishing these isomers is 1D ¹³C NMR. Creary et al. established that the unsubstituted triazole carbon exhibits a highly predictable chemical shift[3].

• 1,4-Isomer: The unsubstituted carbon is C5. It typically resonates at ~120 ppm [3].

• 1,5-Isomer: The unsubstituted carbon is C4. It is significantly deshielded, appearing at ~133 ppm [3][5].

Causality: Why the 13 ppm difference? In the 1,5-isomer, the C4 carbon is directly adjacent to the N3 nitrogen atom. The through-space electron-withdrawing effect and the anisotropic deshielding exerted by the N2=N3 double bond and lone pairs strip electron density from C4, shifting it downfield[6]. C5 in the 1,4-isomer is adjacent to the substituted N1, which does not exert the same deshielding effect.

2D HMBC: The Connectivity Proof

Heteronuclear Multiple Bond Correlation (HMBC) provides an irrefutable topological map of the molecule.

• In a 1,4-disubstituted triazole: The C5 proton (H5) is three bonds away (³JCH) from the carbon of the N1-substituent. This yields a strong, distinct HMBC cross-peak[7][8].

• In a 1,5-disubstituted triazole: The C4 proton (H4) is four bonds away (⁴JCH) from the N1-substituent carbon. Because HMBC is typically optimized for ³J couplings (~8 Hz), this 4-bond correlation is virtually invisible. This binary presence/absence of an HMBC cross-peak definitively locks in the regiochemical assignment.

¹H NMR: A Supporting Indicator

While the triazole proton (CH) chemical shift can be used as a quick indicator, it is highly sensitive to the anisotropic effects of the R1 and R2 substituents. Generally, the H5 proton of the 1,4-isomer is more shielded (~7.3 - 7.9 ppm) than the H4 proton of the 1,5-isomer (~7.5 - 8.2 ppm)[5]. However, overlapping aromatic signals often obscure this, making ¹H NMR a supporting tool rather than definitive proof.

Quantitative Spectroscopic Comparison

Spectroscopic Method	1,4-Disubstituted 1,2,3-Triazole	1,5-Disubstituted 1,2,3-Triazole	Analytical Reliability
¹³C NMR (Triazole CH)	~120 ppm (C5)	~133 ppm (C4)	Definitive (Gold Standard)
¹H NMR (Triazole CH)	~7.3 - 7.9 ppm (H5)	~7.5 - 8.2 ppm (H4)	Moderate (Substituent dependent)
¹H-¹³C HMBC	H5 correlates to N1-substituent (³JCH)	H4 does not correlate to N1-substituent (⁴JCH)	High (Topological proof)
¹H-¹⁵N HMBC	Distinct N2/N3 correlations	Distinct N2/N3 correlations	High (Requires natural abundance ¹⁵N)

Experimental Protocols: A Self-Validating System

The following protocols are designed to synthesize the compounds and immediately validate their structures through targeted NMR acquisition.

Protocol A: Regiospecific Synthesis

For 1,4-Disubstituted Triazoles (CuAAC):

• Dissolve the terminal alkyne (1.0 eq) and azide (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Add sodium ascorbate (0.2 eq) freshly prepared as an aqueous solution.

• Add CuSO₄·5H₂O (0.1 eq). The solution will turn yellow/brown, indicating the active Cu(I) species.

• Stir at room temperature for 12 hours[1].

• Extract with EtOAc, wash with brine, dry over MgSO₄, and concentrate in vacuo.

For 1,5-Disubstituted Triazoles (RuAAC):

• Dissolve the terminal alkyne (1.0 eq) and azide (1.0 eq) in anhydrous 1,4-dioxane.

• Add Cp*RuCl(PPh₃)₂ (0.02 eq) strictly under an inert argon atmosphere[4].

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Cool to room temperature, filter through a short pad of silica gel to remove ruthenium residues, and concentrate in vacuo.

Protocol B: NMR Acquisition Parameters

To verify the outcome of Protocol A, execute the following NMR experiments:

• Sample Preparation: Dissolve 15-20 mg of the purified triazole in 0.6 mL of CDCl₃ or DMSO-d₆.

• 1D ¹³C Gated Decoupling: Standard ¹³C NMR uses broadband proton decoupling, which removes the C-H splitting but eliminates coupling information. Set up a gated decoupling experiment: turn off proton decoupling during the acquisition time, but leave it on during the relaxation delay.

  • Causality: This retains the Nuclear Overhauser Effect (NOE) for signal enhancement while allowing you to observe the massive ¹JCH coupling (typically >190 Hz for triazoles). This unequivocally identifies which carbon is the unsubstituted CH[3], allowing you to check if it sits at 120 ppm or 133 ppm.

• 2D ¹H-¹³C HMBC: Optimize the long-range coupling delay for 8 Hz. Acquire with a minimum of 16-32 scans per increment to ensure that if the ³JCH correlation to the N1-substituent exists (proving the 1,4-isomer), it will be clearly visible above the noise floor.

Analytical Workflow

Figure 2: NMR-based analytical workflow for the differentiation of triazole regioisomers.

References

• Method for Assigning Structure of 1,2,3-Triazoles. The Journal of Organic Chemistry.[Link]

• Novel Triazole Hybrids of Betulin: Synthesis and Biological Activity Profile. National Institutes of Health (NIH).[Link]

• 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. ResearchGate.[Link]

• New 1,2,3-Triazoles from (R)-Carvone: Synthesis, DFT Mechanistic Study and In Vitro Cytotoxic Evaluation. MDPI.[Link]

• DISUBSTITUTED 1,2,3-TRIAZOLES AS AMIDE BOND MIMETICS. Società Chimica Italiana.[Link]

• A Versatile Strategy for the Synthesis of 4,5-Dihydroxy-2,3-Pentanedione (DPD) and Related Compounds as Potential Modulators of Bacterial Quorum Sensing. Semantic Scholar.[Link]

• Synthesis and antimicrobial evaluation of 1,4-disubstituted 1,2,3-triazoles with aromatic ester functionality. Arabian Journal of Chemistry.[Link]

• The characteristic deshielding of 2-H resonance in trisubstituted triazoles. ResearchGate.[Link]

Sources

• 1. arabjchem.org [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. sciserv1.chim.it [sciserv1.chim.it]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. New 1,2,3-Triazoles from (R)-Carvone: Synthesis, DFT Mechanistic Study and In Vitro Cytotoxic Evaluation [mdpi.com]

Purity Assessment of Synthesized (4-Formyl-1H-1,2,3-triazol-1-yl)acetic Acid Ethyl Ester by HPLC: A Comparative Guide

As a Senior Application Scientist, I approach the purity assessment of click-chemistry intermediates not merely as a routine quality control step, but as a critical validation of synthetic integrity. The molecule —(4-Formyl-1H-1,2,3-triazol-1-yl)acetic acid ethyl ester —is a highly versatile building block synthesized via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

Assessing its purity presents a unique analytical challenge. High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this non-volatile, thermally labile compound . However, achieving baseline resolution requires a deep understanding of the molecule's specific vulnerabilities and physicochemical properties.

Physicochemical Profiling & The Analytical Challenge

To design a robust HPLC method, we must first analyze the molecular architecture and its degradation pathways. The target compound features three critical domains:

• The 1,2,3-Triazole Core: Provides moderate polarity and strong π−π interaction capabilities.

• The 4-Formyl Group (Aldehyde): Highly reactive and electrophilic. It is susceptible to auto-oxidation, forming a highly polar carboxylic acid derivative [[1]]([Link]).

• The Ethyl Ester: Prone to aqueous hydrolysis, yielding the free (4-formyl-triazol-1-yl)acetic acid.

Consequently, the impurity profile spans a wide polarity range, from highly polar acidic degradants to lipophilic unreacted precursors (e.g., ethyl 2-azidoacetate).

Fig 1. Synthetic and degradative impurity pathways dictating the chromatographic strategy.

Comparative Analysis: RP-HPLC vs. HILIC

To address the varying polarities of triazole derivatives and their degradants, two primary chromatographic modalities are evaluated: Reversed-Phase HPLC (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) .

Reversed-Phase HPLC (RP-HPLC) - The Gold Standard

• Mechanism: Hydrophobic partitioning on a C18 stationary phase.

• Causality of Design: The ethyl ester provides sufficient lipophilicity for retention on a C18 column. However, the acidic degradants will ionize at a neutral pH, causing severe peak tailing and early elution. By utilizing an acidic modifier (0.1% Formic Acid, pH ~2.7), we suppress the ionization of these carboxylic acids, forcing them into their neutral, lipophilic state. This ensures sharp peaks and baseline resolution from the main API peak.

Hydrophilic Interaction Liquid Chromatography (HILIC) - The Orthogonal Alternative

• Mechanism: Partitioning into a water-enriched layer on a polar stationary phase (e.g., Amide).

• Causality of Design: HILIC operates inversely to RP-HPLC. It is highly effective when the primary impurities are the ultra-polar hydrolyzed or oxidized acids, which are strongly retained. However, the target ester elutes very early, making it susceptible to co-elution with solvent fronts or non-polar synthetic byproducts.

Quantitative Performance Comparison

Parameter	RP-HPLC (C18)	HILIC (Amide)
Mobile Phase	Water/MeCN (0.1% Formic Acid)	MeCN/Water (10mM Ammonium Formate)
Elution Order	Polar Acids → Target Ester → Azide	Azide → Target Ester → Polar Acids
Target Retention Time	~6.5 min	~3.2 min
Resolution ( Rs​ )	> 2.5 (Excellent for all impurities)	1.8 (Struggles with lipophilic precursors)
Limit of Quantitation	0.05 μ g/mL	0.15 μ g/mL
Optimal Use Case	Routine purity & stability release	Orthogonal verification of polar degradants

Self-Validating Experimental Protocol (RP-HPLC)

To ensure trustworthiness, the following RP-HPLC protocol is designed as a self-validating system. It incorporates mandatory System Suitability Testing (SST) to verify column performance before any sample is quantified.

Fig 2. Self-validating HPLC workflow ensuring system suitability prior to purity assessment.

Step 1: Mobile Phase Preparation

• Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid (v/v).

• Mobile Phase B: HPLC-grade Acetonitrile (MeCN) with 0.1% Formic Acid (v/v).

• Expert Insight: Formic acid is chosen over phosphate buffers to maintain MS-compatibility, allowing for direct LC-MS identification of unknown impurity peaks if they arise during the run.

Step 2: Sample Preparation (Critical Step)

• Weigh accurately 10.0 mg of the synthesized (4-Formyl-triazol-1-yl)acetic acid ethyl ester.

• Dissolve in 10.0 mL of pure Acetonitrile .

• Sonicate for 2 minutes and filter through a 0.22 μ m PTFE syringe filter.

• Expert Insight:Methanol must be strictly avoided. The 4-formyl group is highly electrophilic. In the presence of methanol and trace acid, it rapidly undergoes reversible nucleophilic addition to form hemiacetals. This creates artificial split peaks in the chromatogram, destroying the accuracy of the purity assessment.

Step 3: Chromatographic Conditions

• Column: Hypersil ODS C18 (2.1 × 100 mm, 5 µm) .

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C (Stabilizes partitioning kinetics).

• Detection: Diode-Array Detector (DAD) at 254 nm (Optimal λmax​ for the conjugated triazole-aldehyde system).

• Gradient Program:

  • 0–2 min: 10% B

  • 2–10 min: Linear ramp to 80% B

  • 10–12 min: Hold at 80% B

  • 12–15 min: Return to 10% B for re-equilibration.

Step 4: System Suitability Testing (SST)

Before injecting the analytical sample, inject a resolution standard containing the target ester and a spiked amount of its hydrolyzed acid impurity.

• Acceptance Criteria: The system is only valid if the Resolution ( Rs​ ) between the acid and the ester is ≥2.0 , and the Tailing Factor ( Tf​ ) of the main peak is ≤1.5 . If these criteria are met, proceed with the sample injection and calculate purity via relative peak area normalization.

References

• MDPI. "Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties." Molecules. Available at: [Link]

• ACS Publications. "Uncatalyzed Click Reaction between Phenyl Azides and Acrolein: 4-Formyl-1,2,3-Triazolines as 'Clicked' Markers for Visualizations of Extracellular Acrolein." ACS Sensors. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Comparative Study of Catalysts for Azide-Alkyne Cycloaddition Reactions: A Comprehensive Guide for Drug Development

As a Senior Application Scientist, I frequently consult with drug development professionals and academic researchers who face a critical decision during bioorthogonal ligation: Which azide-alkyne cycloaddition modality is optimal for my specific molecular architecture?

The azide-alkyne cycloaddition, a cornerstone of "click chemistry," offers a versatile toolkit for molecular conjugation. However, the efficiency, regioselectivity, and biocompatibility of these reactions vary significantly depending on the catalytic method employed. This guide provides an objective, data-driven comparison of the three primary modalities: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) , and the metal-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) .

By understanding the mechanistic causality behind these reactions, you can design self-validating experimental protocols that ensure high-yield, reproducible conjugations.

Mechanistic Foundations & Causality

The uncatalyzed Huisgen 1,3-dipolar cycloaddition requires elevated temperatures and produces a mixture of 1,4- and 1,5-regioisomers, making it unsuitable for complex biomolecules. The introduction of catalysts and strained systems has revolutionized this space by lowering activation energy barriers and enforcing strict regiocontrol [1].

• CuAAC (The Standard): Copper(I) specifically coordinates with terminal alkynes to form a copper acetylide intermediate. This intermediate lowers the pKa of the alkyne C-H bond and orchestrates a highly regioselective formation of the 1,4-disubstituted triazole. The causality of its speed lies in the stepwise formation of a six-membered metallacycle, which drastically accelerates the reaction by 107 to 108 times compared to the uncatalyzed route.

• RuAAC (The Regio-Complement): Unlike CuAAC, RuAAC does not proceed via an acetylide intermediate. Instead, ruthenium(II) complexes, such as CpRuCl(PPh3)2, facilitate the oxidative coupling of the azide and the alkyne (both terminal and internal) to form a ruthenacycle. This unique intermediate dictates the formation of the 1,5-disubstituted triazole [2]. The spectator ligands (Cp and Cl) are critical; they displace to produce the activated complex, making the choice of catalyst structurally paramount.

• SPAAC (The Biocompatible Alternative): SPAAC eliminates metal catalysts entirely. The causality of its reactivity relies on the ground-state destabilization (ring strain) of cyclooctynes like DBCO (dibenzocyclooctyne) or BCN (bicyclononyne). The release of ring strain upon transition state formation lowers the activation energy sufficiently to allow rapid cycloaddition at physiological temperatures [3].

Mechanistic Pathways Comparison

Diagram 1: Mechanistic pathways of CuAAC, RuAAC, and SPAAC highlighting intermediate states.

Quantitative Comparison of Catalytic Modalities

When designing a bioconjugation workflow, the choice of catalyst directly impacts the kinetics, yield, and downstream application of the product. The following table synthesizes experimental kinetic data and operational parameters to guide your selection.

Parameter	CuAAC	RuAAC	SPAAC
Catalyst Required	Copper(I)	Ruthenium(II)	None (Metal-Free)
Alkyne Compatibility	Terminal only	Terminal and Internal	Strained Cycloalkynes
Regioselectivity	1,4-disubstituted	1,5-disubstituted	Mixture (depends on cyclooctyne)
Second-Order Rate Constant ( k )	∼10−104 M−1s−1	Slower than CuAAC ( ∼10−1 M−1s−1 )	0.1−2.0 M−1s−1 (DBCO/BCN)
Biocompatibility	Low to Moderate (Cytotoxic Cu)	Low (Cytotoxic Ru)	High (Ideal for in vivo)
Optimal Solvents	Aqueous/Organic mixtures	Aprotic organics (Toluene, THF)	Aqueous/Physiological buffers
Primary Application	Material science, in vitro assays	Peptidomimetics, specific regio-drugs	Live-cell imaging, in vivo labeling

Note: CuAAC kinetics are highly dependent on the accelerating ligand (e.g., THPTA), while SPAAC kinetics depend on the specific strain energy of the cyclooctyne used.

In-Depth Catalyst Profiling & Experimental Protocols

To ensure scientific integrity, every protocol described below is designed as a self-validating system. By integrating specific controls and analytical checkpoints, you can verify the success of each step.

A. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Rationale: Cu(I) is thermodynamically unstable and prone to disproportionation into Cu(0) and Cu(II) or oxidation by atmospheric oxygen. Therefore, we generate Cu(I) in situ using Copper(II) sulfate and a reducing agent (Sodium Ascorbate). To protect biomolecules from reactive oxygen species (ROS) generated during this reduction, and to accelerate the reaction, a water-soluble accelerating ligand like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) is mandatory [1].

Self-Validating Protocol (Aqueous Bioconjugation):

• Preparation: Dissolve the azide-modified biomolecule (100 µM) and the terminal alkyne (150 µM) in PBS (pH 7.4).

• Catalyst Pre-mix: In a separate tube, mix CuSO4 (1 mM final) with THPTA ligand (5 mM final). Validation Check: The solution should turn a light blue color, indicating the formation of the Cu(II)-THPTA complex.

• Reduction: Add Sodium Ascorbate (10 mM final) to the pre-mix. Validation Check: The solution will turn colorless, confirming the reduction of Cu(II) to the active Cu(I) species.

• Initiation: Add the pre-mix to the azide/alkyne solution. Incubate at room temperature for 1-2 hours.

• Quenching & Analysis: Quench the reaction by adding EDTA (10 mM) to chelate the copper. Analyze conversion via LC-MS.

B. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

Rationale: RuAAC provides access to the 1,5-regioisomer and allows the use of internal alkynes, which is critical for synthesizing sterically demanding peptidomimetics [2]. The catalyst Cp*RuCl(PPh3)2 is preferred because it is less sensitive to atmospheric conditions than other Ru complexes, though it requires elevated temperatures and aprotic environments. Water must be strictly excluded, as protic solvents inhibit the ruthenacycle formation [4].

Self-Validating Protocol (Organic Synthesis):

• Preparation: Dissolve the azide (1.0 eq) and internal alkyne (1.2 eq) in anhydrous Toluene or THF (0.1 M concentration).

• Degassing: Purge the solution with Argon for 15 minutes. Causality: While Cp*RuCl(PPh3)2 is somewhat air-tolerant, oxygen can degrade the catalyst over the prolonged heating periods required for RuAAC.

• Catalyst Addition: Add Cp*RuCl(PPh3)2 (2-5 mol%).

• Incubation: Heat the reaction mixture to 80 °C under an inert atmosphere for 12-24 hours.

• Validation & Purification: Monitor the disappearance of the azide peak via FT-IR (loss of the strong band at ~2100 cm⁻¹). Once complete, concentrate under reduced pressure and purify via silica gel chromatography.

C. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Rationale: SPAAC is the gold standard for in vivo applications because it avoids cytotoxic transition metals. The reaction relies on the immense ring strain ( ∼18 kcal/mol) of cyclooctynes. DBCO (Dibenzocyclooctyne) is frequently chosen over DIFO or BCN due to its excellent balance of synthetic accessibility, stability, and fast kinetics ( k≈0.3 M−1s−1 ) [3].

Self-Validating Protocol (Live-Cell Labeling):

• Metabolic Labeling: Incubate cells with an azide-bearing unnatural sugar (e.g., Ac4ManNAz, 50 µM) for 48 hours to express azide groups on the cell surface glycocalyx.

• Washing: Wash cells 3x with cold PBS to remove unincorporated azides. Validation Check: Retain a small aliquot of cells without Ac4ManNAz treatment to serve as a negative control for non-specific DBCO binding.

• Conjugation: Add DBCO-Fluorophore conjugate (10 µM) in PBS to the cells. Incubate at 37 °C for 30-60 minutes.

• Analysis: Wash cells thoroughly to remove unreacted fluorophore. Analyze via flow cytometry or confocal microscopy. The negative control must show baseline fluorescence to validate bioorthogonality.

Experimental Workflow Visualization

Diagram 2: Generalized experimental workflow for kinetic profiling of cycloaddition reactions.

Decision Matrix for Drug Development Professionals

To synthesize the data into actionable intelligence, use the following decision matrix when designing your drug-conjugate or assay:

• Is the reaction occurring in a living system or in the presence of sensitive proteins?

  • Yes: Use SPAAC . The absence of cytotoxic copper or ruthenium ensures cell viability and prevents metal-catalyzed protein oxidation.

  • No: Proceed to step 2.

• Does your target molecule require an internal alkyne, or do you specifically need the 1,5-regioisomer for structural/binding pocket reasons?

  • Yes: Use RuAAC . It is the only reliable method for internal alkynes and selective 1,5-triazole formation.

  • No: Proceed to step 3.

• Do you need the fastest possible kinetics, highest yields, and strict 1,4-regioselectivity in an aqueous or mixed solvent system?

  • Yes: Use CuAAC with a stabilizing ligand (e.g., THPTA or BTTAA). It remains the most robust, cost-effective, and scalable methodology for in vitro bioconjugation and material synthesis.

References

• Fantoni, N. Z., El-Sagheer, A. H., & Brown, T. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews, 121(12), 7122-7154.[Link]

• Johansson, J. R., Beke-Somfai, T., Stålsmeden, A. S., & Kann, N. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14726-14768.[Link]

• Dommerholt, J., Rutjes, F. P. J. T., & van Delft, F. L. (2016). Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Topics in Current Chemistry, 374(2), 16.[Link]

• Li, T., et al. (2022). On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts? Langmuir, 38(18), 5532–5541.[Link]

Validated analytical methods for the quantification of triazole compounds

As a Senior Application Scientist, I approach bioanalytical method development not merely as a sequence of procedural steps, but as a holistic system where sample matrix, analyte physicochemical properties, and instrumental physics intersect.

The quantification of triazole compounds—ranging from critical antifungal therapeutics (e.g., voriconazole, posaconazole, itraconazole) to agrochemical fungicides—presents a unique analytical challenge. Due to their high pharmacokinetic variability, nonlinear elimination, and narrow therapeutic indices, triazole antifungals require rigorous Therapeutic Drug Monitoring (TDM) to prevent subtherapeutic clinical failure or dose-dependent toxicity[1].

This guide objectively compares the three primary analytical modalities used for triazole quantification: LC-MS/MS , HPLC-UV , and GC-MS , providing field-proven, self-validating protocols to ensure absolute data integrity.

Mechanistic Rationale for Triazole Quantification

Triazoles exert their effect by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51A1), halting ergosterol synthesis and disrupting the fungal cell membrane. However, at elevated circulating concentrations, these compounds can off-target human CYP450 enzymes, leading to severe drug-drug interactions (DDIs) and hepatotoxicity. Accurate quantification is the only way to navigate this narrow therapeutic window.

Figure 1: Triazole mechanism of action and the pharmacokinetic rationale for TDM.

Objective Comparison of Analytical Modalities

When selecting an analytical platform for triazole quantification, the decision hinges on the required sensitivity, available sample volume, and laboratory infrastructure.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The undisputed gold standard for clinical TDM. By utilizing Multiple Reaction Monitoring (MRM), LC-MS/MS offers unparalleled selectivity and sensitivity, allowing for the simultaneous quantification of up to seven antifungal agents from just 50 µL of serum[2].

• High-Performance Liquid Chromatography (HPLC-UV): The accessible workhorse. While it lacks the ultimate sensitivity of mass spectrometry, modern HPLC-UV methods are highly robust and perfectly adequate for steady-state TDM, where triazole concentrations typically hover in the µg/mL range[3].

• Gas Chromatography-Mass Spectrometry (GC-MS): A niche alternative. Because clinical triazoles are polar and thermally labile, GC-MS is rarely used for human TDM. However, it excels in the quantification of volatile triazole agrochemicals (e.g., Trifuzol) or the detection of mutagenic impurities in pharmaceutical raw materials[4].

Quantitative Performance Comparison

Analytical Modality	Target Analytes	Sample Volume	LLOQ	Linear Range	Run Time	Complexity / Cost
LC-MS/MS	Fluconazole, Voriconazole, Posaconazole, Itraconazole	50 µL	0.01 - 0.05 µg/mL	0.05 - 10 µg/mL	3 - 5 min	High / High
HPLC-UV/FLD	Voriconazole, Posaconazole, Itraconazole	100 - 300 µL	0.05 - 0.1 µg/mL	0.1 - 10 µg/mL	10 - 15 min	Moderate / Low
GC-MS	Triazole agrochemicals, Impurities	1000 µL (Extract)	0.001 - 0.01 µg/mL	0.003 - 1 µg/mL	15 - 20 min	High / Moderate

Self-Validating Experimental Protocols

A method is only as reliable as its internal controls. The following protocols are designed as self-validating systems . This means every batch must pass strict Quality Control (QC) gates:

• System Suitability Test (SST): Pre-run injection of a known standard. Acceptance criteria: Retention time %RSD < 2%, peak area %RSD < 5%.

• Matrix Blanks: Injected immediately following the highest calibration standard to validate the absence of column carryover (signal must be <20% of the LLOQ).

• Quality Controls (QCs): Low, Mid, and High QCs interspersed every 20 samples. The run is valid only if 67% of QCs are within ±15% of their nominal concentration[2].

Protocol A: High-Throughput LC-MS/MS for Plasma Triazoles

This protocol leverages the power of stable isotope-labeled internal standards (SIL-IS) to achieve absolute quantification.

Figure 2: Step-by-step LC-MS/MS bioanalytical workflow for triazole quantification.

Step 1: Protein Precipitation (PPT)

• Action: Aliquot 50 µL of human plasma. Add 150 µL of ice-cold Methanol containing 0.1% Formic Acid and a SIL-IS (e.g., Voriconazole-d3).

• Causality: Triazoles are highly protein-bound (itraconazole >99%). The 3:1 organic-to-aqueous ratio disrupts non-covalent drug-protein binding, precipitating the proteins while partitioning the free drug into the supernatant. The SIL-IS perfectly co-elutes with the target analyte, correcting for any volumetric inaccuracies and downstream ESI matrix effects (ion suppression/enhancement)[2].

Step 2: Chromatographic Separation

• Action: Inject 5 µL of the supernatant onto a sub-2 µm C18 UPLC column. Run a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Causality: The C18 stationary phase provides the necessary hydrophobic retention for these lipophilic drugs. Formic acid ensures the basic triazole nitrogens remain fully protonated ( [M+H]+ ), which is an absolute requirement for efficient ionization in positive electrospray ionization (ESI+) mode.

Step 3: Tandem Mass Spectrometry (MRM)

• Action: Monitor specific precursor-to-product ion transitions (e.g., Voriconazole m/z 350.1 → 127.1).

• Causality: The first quadrupole (Q1) isolates the intact protonated triazole. The collision cell (Q2) fragments it using argon gas. The third quadrupole (Q3) isolates a specific structural fragment. This double-filtering mechanism guarantees that even if a co-administered drug elutes at the exact same time, it will not interfere with the quantification.

Protocol B: HPLC-UV Method for Resource-Constrained Environments

When LC-MS/MS is unavailable, HPLC-UV provides a highly reliable alternative, provided the chromatography is rigorously optimized.

Step 1: Liquid-Liquid Extraction (LLE)

• Action: To 200 µL of plasma, add 1.0 M perchloric acid to precipitate proteins, followed by extraction with a non-polar solvent (e.g., hexane/ethyl acetate). Evaporate the organic layer under nitrogen and reconstitute in the mobile phase.

• Causality: Because UV detection lacks the mass-filtering selectivity of MS/MS, sample clean-up must be far more aggressive. LLE removes endogenous plasma lipids and proteins that would otherwise cause massive baseline drift and interfering peaks at the low UV wavelengths (250-260 nm) used to detect triazoles[3].

Step 2: Isocratic or Gradient UV Separation

• Action: Inject 20 µL onto a C6-phenyl column using a gradient elution of 0.01 M phosphate buffer (pH 3.5) and acetonitrile. Detect absorbance at 262 nm[1].

• Causality: The C6-phenyl stationary phase offers unique π−π stacking interactions with the aromatic rings of the triazoles, providing orthogonal selectivity compared to standard C18 columns. Maintaining the mobile phase at a strict pH of 3.5 ensures consistent protonation states for the triazoles, preventing peak tailing and ensuring highly reproducible retention times[1].

Conclusion

The quantification of triazole compounds is a critical bioanalytical task. While HPLC-UV remains a viable, cost-effective tool for routine TDM in steady-state patients, LC-MS/MS is the definitive gold standard. By utilizing stable isotope-labeled internal standards and MRM detection, LC-MS/MS eliminates matrix interference and provides the rapid, sub-nanogram sensitivity required for modern pharmacokinetic profiling and critical patient care.

References

• Source: BMC Chemistry (ResearchGate)
• Source: Antimicrobial Agents and Chemotherapy (ASM Journals)
• Source: PMC (nih.gov)
• Method for Trifuzol-Neo assay determination by GC-MS Source: Research Journal of Pharmacy and Technology URL

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]

Safety & Regulatory Compliance

Personal protective equipment for handling (4-Formyl-[1,2,3]triazol-1-yl)-acetic acid ethyl ester

A Comprehensive Guide to the Safe Handling of (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. Among these, heterocyclic compounds like (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester are of significant interest. Ensuring the safety of laboratory personnel during the handling of such compounds is paramount. This guide, developed for researchers, scientists, and drug development professionals, provides essential safety protocols and logistical information for the safe management of (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester in a laboratory setting.

Hazard Profile and Risk Assessment

(4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester is a multifunctional compound. The triazole core, a common scaffold in pharmaceuticals, can present various biological activities and potential hazards.[4][5] Triazole derivatives are known to sometimes be harmful if swallowed, cause serious eye irritation, and in some cases, are suspected of damaging fertility or an unborn child.[2] The aldehyde functional group can cause skin and respiratory irritation.[6] Esters, while generally less hazardous, can also be irritants.[3][7]

Given these potential risks, a comprehensive risk assessment should be conducted before any handling of the compound. This assessment should consider the quantity of the substance being used, the nature of the experimental procedures (e.g., heating, aerosol generation), and the adequacy of existing engineering controls.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is crucial for minimizing exposure to (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester. The following table summarizes the recommended PPE for handling this compound.

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[1][8]	Protects against splashes of the chemical or solvents, and airborne particles. A face shield offers an additional layer of protection for the entire face.
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber).[1][3][7][9]	Prevents skin contact with the chemical. Butyl rubber gloves are particularly effective against aldehydes, ketones, and esters.[7] Nitrile gloves offer good general chemical resistance.[9]
Body Protection	A flame-retardant lab coat, long pants, and closed-toe shoes.[1][7]	Minimizes skin exposure. A flame-retardant lab coat is recommended as a general precaution in a chemical laboratory.
Respiratory Protection	To be used in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust or aerosols are generated.[2][10]	Prevents inhalation of potentially harmful dust or vapors. The need for respiratory protection should be determined by the risk assessment.

Operational and Disposal Plans: A Step-by-Step Approach

Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester in a laboratory setting.

Caption: Standard Operating Procedure for Handling (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.[1]

• Ventilate: Ensure the area is well-ventilated.[2]

• Don PPE: Before addressing the spill, put on the appropriate personal protective equipment as detailed in the table above.[2]

• Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust generation.[1][10] For liquid spills, use an inert absorbent material like vermiculite or sand.[2]

• Decontamination: Thoroughly clean the spill area with soap and water.[1]

• Disposal: Dispose of all cleanup materials as hazardous waste according to your institution's guidelines.[1][2]

Waste Disposal Workflow

The disposal of (4-Formyl-[1][2][3]triazol-1-yl)-acetic acid ethyl ester and its containers must be managed as hazardous waste.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. labour.gov.hk [labour.gov.hk]
• 4. Frontiers | Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities [frontiersin.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ehs.unl.edu [ehs.unl.edu]
• 8. cdc.gov [cdc.gov]
• 9. uah.edu [uah.edu]
• 10. datasheets.scbt.com [datasheets.scbt.com]